Palmitoleic acid-13C16

Core Science & Biosynthesis

Biological Synthesis of ¹³C-Labeled Palmitoleic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the biological synthesis of ¹³C-labeled palmitoleic acid, a valuable tool in metabolic research and drug development. The guide details the selection of microbial systems, cultivation strategies using ¹³C-labeled precursors, and comprehensive protocols for extraction, purification, and analysis.

Introduction

Stable isotope-labeled compounds, such as ¹³C-palmitoleic acid, are indispensable for tracing the metabolic fate of molecules in biological systems.[1] Palmitoleic acid (16:1n7), an omega-7 monounsaturated fatty acid, has garnered significant interest for its role in various physiological processes, including insulin (B600854) sensitivity and lipid metabolism. Its biological synthesis using microbial systems offers a cost-effective and efficient alternative to complex chemical synthesis. This guide focuses on leveraging the oleaginous yeasts Saccharomyces cerevisiae and Yarrowia lipolytica for the production of ¹³C-labeled palmitoleic acid.

Microbial Production Systems

Saccharomyces cerevisiae and Yarrowia lipolytica are well-established microbial hosts for fatty acid production due to their well-characterized genetics and robust growth characteristics. S. cerevisiae is a widely used model organism with a wealth of available genetic tools for metabolic engineering.[2][3][4][5][6] Y. lipolytica is an oleaginous yeast known for its ability to accumulate high levels of lipids and utilize a variety of carbon sources.[7][8][9] Both yeasts naturally produce palmitoleic acid as a component of their cellular lipids.[8][9]

Metabolic Engineering Strategies:

To enhance the yield of palmitoleic acid, various metabolic engineering strategies can be employed:

• Overexpression of key enzymes: Increasing the expression of acetyl-CoA carboxylase (ACC1) and fatty acid synthases (FAS1, FAS2) can boost the overall production of fatty acids.[3]

• Blocking competing pathways: Deletion of genes involved in the β-oxidation pathway (e.g., POX1) can prevent the degradation of fatty acids, leading to higher accumulation.

• Optimizing precursor supply: Engineering the central carbon metabolism to increase the pool of acetyl-CoA, the primary building block for fatty acid synthesis, is a crucial step.

Experimental Protocols

This section provides a comprehensive set of protocols for the biological synthesis of ¹³C-labeled palmitoleic acid.

Yeast Cultivation with ¹³C-Labeled Glucose

The foundational step is the cultivation of the selected yeast strain in a medium containing a ¹³C-labeled carbon source, typically [U-¹³C]-glucose, to ensure uniform labeling of the synthesized fatty acids.

Materials:

• Yeast strain (S. cerevisiae or Y. lipolytica)

• Yeast extract peptone dextrose (YPD) medium components (yeast extract, peptone)

• [U-¹³C]-Glucose (≥99 atom % ¹³C)

• Sterile water

• Shaking incubator

• Spectrophotometer

Protocol:

• Prepare YPD Medium with ¹³C-Glucose: Prepare YPD medium according to standard protocols, but substitute regular glucose with [U-¹³C]-glucose. A typical composition is 1% yeast extract, 2% peptone, and 2% [U-¹³C]-glucose.

• Inoculation: Inoculate a sterile flask containing the ¹³C-YPD medium with a fresh overnight culture of the yeast strain.

• Incubation: Incubate the culture at 30°C with vigorous shaking (200-250 rpm).

• Monitor Growth: Monitor the cell growth by measuring the optical density at 600 nm (OD₆₀₀) at regular intervals.

• Harvesting: Harvest the cells during the late exponential or early stationary phase of growth by centrifugation at 5,000 x g for 10 minutes.

• Washing: Wash the cell pellet twice with sterile distilled water to remove any residual medium.

• Storage: The cell pellet can be stored at -80°C until lipid extraction.

Lipid Extraction from Yeast

The total lipids, containing the ¹³C-labeled palmitoleic acid, are extracted from the harvested yeast cells. The Folch method is a widely used and effective protocol for this purpose.[10]

Materials:

• Yeast cell pellet

• Chloroform

• Methanol

• 0.9% NaCl solution

• Glass beads (0.5 mm diameter)

• Bead beater or vortexer

• Centrifuge

• Rotary evaporator

Protocol:

• Cell Lysis: Resuspend the yeast cell pellet in a mixture of chloroform:methanol (2:1, v/v). Add an equal volume of glass beads.

• Homogenization: Vigorously agitate the mixture using a bead beater or vortexer for 5-10 minutes to disrupt the cell walls.

• Phase Separation: Add 0.25 volumes of 0.9% NaCl solution to the homogenate and vortex briefly.

• Centrifugation: Centrifuge the mixture at 2,000 x g for 10 minutes to separate the phases.

• Collection of Organic Phase: Carefully collect the lower organic phase, which contains the lipids, using a glass Pasteur pipette.

• Solvent Evaporation: Evaporate the solvent from the collected organic phase under a stream of nitrogen or using a rotary evaporator to obtain the total lipid extract.

• Storage: Store the dried lipid extract at -20°C under a nitrogen atmosphere to prevent oxidation.

Fatty Acid Methylation and Purification

To analyze the fatty acid profile by gas chromatography, the extracted lipids are first converted to their fatty acid methyl esters (FAMEs).

Materials:

• Total lipid extract

• Methanolic HCl (5%) or BF₃-methanol

• Hexane (B92381)

• Saturated NaCl solution

• Anhydrous sodium sulfate

• Gas chromatograph-mass spectrometer (GC-MS)

Protocol:

• Transesterification: Add methanolic HCl or BF₃-methanol to the dried lipid extract. Heat the mixture at 80-100°C for 1-2 hours.

• Extraction of FAMEs: After cooling, add hexane and a saturated NaCl solution. Vortex and centrifuge to separate the phases.

• Collection and Drying: Collect the upper hexane layer containing the FAMEs and dry it over anhydrous sodium sulfate.

• Concentration: Evaporate the hexane to concentrate the FAMEs.

• Purification of Palmitoleic Acid Methyl Ester: The ¹³C-labeled palmitoleic acid methyl ester can be purified from the FAME mixture using preparative gas chromatography or high-performance liquid chromatography (HPLC) with a silver ion column.

Quantification and Isotopic Enrichment Analysis

The yield, purity, and isotopic enrichment of the synthesized ¹³C-palmitoleic acid are determined using GC-MS.

Protocol:

• GC-MS Analysis: Analyze the purified ¹³C-palmitoleic acid methyl ester using GC-MS.

• Quantification: Determine the concentration of palmitoleic acid by comparing the peak area to that of a known concentration of a standard.

• Isotopic Enrichment: Analyze the mass spectrum of the ¹³C-palmitoleic acid methyl ester peak. The mass shift compared to the unlabeled standard will indicate the number of ¹³C atoms incorporated. The isotopic enrichment (atom % ¹³C) can be calculated from the relative intensities of the mass isotopologues.

Data Presentation

Parameter	Saccharomyces cerevisiae	Yarrowia lipolytica	Reference
Palmitoleic Acid Content (% of total fatty acids)	15-30%	10-25%	[8][9]
Typical Total Lipid Yield (% of dry cell weight)	5-15%	20-40%	[3][8]
Expected ¹³C Isotopic Enrichment (atom %)	>98%	>98%	Assumed with >99% ¹³C-glucose
Estimated ¹³C-Palmitoleic Acid Yield (mg/L)	Data not available	Data not available
Purity after Purification (%)	>95%	>95%	Dependent on purification method

Note: The estimated yield of ¹³C-palmitoleic acid is dependent on the total lipid yield and the percentage of palmitoleic acid in the fatty acid profile. Specific yields will vary based on the strain and cultivation conditions.

Visualization of Pathways and Workflows

Palmitoleic Acid Biosynthesis Pathway

The following diagram illustrates the key steps in the biosynthesis of palmitoleic acid from a ¹³C-labeled glucose precursor in yeast.

Caption: Biosynthesis of ¹³C-Palmitoleic Acid in Yeast.

Experimental Workflow

The following diagram outlines the complete experimental workflow from yeast cultivation to the analysis of the final product.

Caption: Experimental Workflow for ¹³C-Palmitoleic Acid Production.

Conclusion

The biological synthesis of ¹³C-labeled palmitoleic acid in yeast provides a powerful and flexible platform for producing this valuable tracer for metabolic research. By leveraging the inherent lipid biosynthesis pathways of Saccharomyces cerevisiae or Yarrowia lipolytica and employing the detailed protocols outlined in this guide, researchers can reliably produce highly enriched ¹³C-palmitoleic acid. Further optimization through metabolic engineering holds the potential to significantly increase yields and streamline the production process.

References

• 1. researchgate.net [researchgate.net]
• 2. Lipid Profiling Extraction Method for Yeast - Kansas Lipidomics Research Center [k-state.edu]
• 3. Metabolic engineering strategies for increasing lipid production in oleaginous yeast [dspace.mit.edu]
• 4. Metabolic Engineering Strategies for Improved Lipid Production and Cellular Physiological Responses in Yeast Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 5. New method for GC/FID and GC-C-IRMS Analysis of plasma free fatty acid concentration and isotopic enrichment - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 13C Metabolic Flux Analysis of acetate conversion to lipids by Yarrowia lipolytica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Frontiers | Metabolic Engineering of Oleaginous Yeast Yarrowia lipolytica for Overproduction of Fatty Acids [frontiersin.org]
• 8. Metabolic Flux Analysis of Lipid Biosynthesis in the Yeast Yarrowia lipolytica Using 13C-Labled Glucose and Gas Chromatography-Mass Spectrometry | PLOS One [journals.plos.org]
• 9. Analysis of Yarrowia lipolytica growth, catabolism, and terpenoid biosynthesis during utilization of lipid-derived feedstock - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chempap.org [chempap.org]

Unraveling Metabolic Fates: A Technical Guide to Palmitoleic Acid-13C16 as a Metabolic Tracer

For Researchers, Scientists, and Drug Development Professionals

Introduction

Palmitoleic acid (16:1n-7), a monounsaturated fatty acid, has emerged as a key signaling molecule, or "lipokine," with significant implications for metabolic health.[1][2] It is known to influence insulin (B600854) sensitivity, inflammation, and hepatic steatosis, making it a molecule of great interest in the study and treatment of metabolic diseases such as type 2 diabetes and non-alcoholic fatty liver disease (NAFLD).[2][3][4] To understand its precise metabolic roles and fluxes through various biochemical pathways, researchers are increasingly turning to stable isotope tracers. This technical guide provides an in-depth overview of the application of uniformly carbon-13 labeled palmitoleic acid (Palmitoleic acid-13C16) as a metabolic tracer.

Stable isotope tracers, such as Palmitoleic acid-13C16, offer a powerful and safe method to trace the metabolic fate of molecules in biological systems, from cell cultures to in vivo models.[5][6] By replacing the natural carbon-12 atoms with the heavier carbon-13 isotope, the tracer can be distinguished from its endogenous counterpart by mass spectrometry. This allows for the precise quantification of its incorporation into various downstream metabolites and lipid pools, providing a dynamic view of metabolic pathways.[6][7] This guide will detail the experimental protocols for using Palmitoleic acid-13C16, present quantitative data from tracer studies, and illustrate the relevant metabolic and signaling pathways.

Core Principles of Palmitoleic Acid-13C16 Tracing

The fundamental principle behind using Palmitoleic acid-13C16 as a tracer is the ability to track the journey of the carbon backbone of palmitoleate (B1233929) as it is metabolized by cells. When introduced into a biological system, Palmitoleic acid-13C16 enters the cellular fatty acid pool and can undergo several metabolic transformations:

• Esterification: Incorporation into complex lipids such as triglycerides (TG), phospholipids (B1166683) (e.g., phosphatidylcholine (PC), phosphatidylethanolamine (B1630911) (PE), phosphatidylinositol (PI)), and cholesteryl esters for energy storage or as structural components of membranes.

• Chain shortening/elongation and desaturation: Modification to form other fatty acids.

• Beta-oxidation: Breakdown in the mitochondria to produce acetyl-CoA for energy production via the TCA cycle.

• Incorporation into signaling molecules: Becoming part of signaling lipids like diacylglycerols (DG) and ceramides (B1148491) (Cer).

By measuring the enrichment of 13C in these downstream molecules using mass spectrometry, researchers can calculate metabolic flux rates and understand how different physiological or pathological conditions affect the metabolism of palmitoleic acid.[8]

Experimental Protocols

The following sections detail a generalized in vitro experimental protocol for tracing the metabolism of Palmitoleic acid-13C16 in a cell culture model, based on methodologies used in published studies.[1][9]

In Vitro Cell Culture Labeling

This protocol is adapted from a study using HepG2 cells, a human liver cell line, to investigate the metabolic fate of palmitoleic acid in the context of NAFLD.[1][9]

1. Materials:

• Palmitoleic acid-13C16 (uniformly labeled)[10][11]
• Fatty acid-free Bovine Serum Albumin (BSA)
• Cell culture medium (e.g., DMEM)
• HepG2 cells (or other cell line of interest)
• Phosphate Buffered Saline (PBS)
• Solvents for lipid extraction (e.g., methanol, chloroform, water)
• Internal standards for mass spectrometry

2. Preparation of Labeled Fatty Acid Solution:

• Prepare a stock solution of Palmitoleic acid-13C16 in ethanol.
• Complex the labeled fatty acid with fatty acid-free BSA in the cell culture medium. A typical final concentration used in studies is 0.3 mM.[1][9] This is crucial for solubility and to mimic physiological transport.
• Prepare a control medium with unlabeled palmitoleic acid complexed with BSA.

3. Cell Culture and Treatment:

• Culture HepG2 cells to the desired confluency in standard growth medium.
• Prior to the experiment, aspirate the growth medium and wash the cells with PBS.
• Add the prepared medium containing either Palmitoleic acid-13C16 or unlabeled palmitoleic acid to the cells.
• Incubate the cells for various time points (e.g., 4, 8, and 16 hours) to track the dynamic changes in lipid metabolism.[1][9]

4. Sample Harvesting and Lipid Extraction:

• At each time point, aspirate the medium and wash the cells with ice-cold PBS.
• Harvest the cells by scraping.
• Perform a lipid extraction using a standard method such as the Folch or Bligh-Dyer procedure. This typically involves a biphasic extraction with chloroform, methanol, and water.
• Collect the organic (lipid-containing) phase and dry it under a stream of nitrogen.

5. Sample Analysis by Mass Spectrometry:

• Reconstitute the dried lipid extract in an appropriate solvent for analysis.
• Analyze the samples using Liquid Chromatography-Mass Spectrometry (LC-MS).[1][12] This technique separates the different lipid classes and then detects the mass-to-charge ratio of the ions, allowing for the differentiation between unlabeled (containing 12C) and labeled (containing 13C) lipids.
• Quantify the abundance of various lipid species and their isotopologues (molecules that differ only in their isotopic composition).

Experimental Workflow Diagram

References

• 1. Stable Isotope-Labeled Lipidomics to Unravel the Heterogeneous Development Lipotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scilit.com [scilit.com]
• 3. researchgate.net [researchgate.net]
• 4. Protocol for a randomized placebo-controlled clinical trial using pure palmitoleic acid to ameliorate insulin resistance and lipogenesis in overweight and obese subjects with prediabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Stable isotope-labeled tracers for the investigation of fatty acid and triglyceride metabolism in humans in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A parallel reaction monitoring-mass spectrometric method for studying lipid biosynthesis in vitro using 13C16-palmitate as an isotope tracer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Overview of 13c Metabolic Flux Analysis - Creative Proteomics [creative-proteomics.com]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. Palmitoleic acid (U-¹³C₁₆, 98%) CP 97% - Cambridge Isotope Laboratories, CLM-2241-0.01 [isotope.com]
• 11. Palmitoleic acid (U-¹³C₁₆, 98%) CP 97% | Cambridge Isotope Laboratories, Inc. [isotope.com]
• 12. Rapid measurement of plasma free fatty acid concentration and isotopic enrichment using LC/MS - PMC [pmc.ncbi.nlm.nih.gov]

The Role of Palmitoleic Acid-13C16 in Elucidating Fatty Acid Metabolism: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Palmitoleic acid (C16:1n7), a monounsaturated omega-7 fatty acid, has emerged as a critical signaling molecule, or "lipokine," that orchestrates systemic metabolic homeostasis.[1][2] Synthesized endogenously from palmitic acid by stearoyl-CoA desaturase-1 (SCD1), it is released from adipose tissue and exerts its effects on distant organs, primarily the liver and skeletal muscle.[3][4] Its role in improving insulin (B600854) sensitivity, suppressing inflammation, and mitigating hepatic steatosis has made it a focal point in metabolic research and a potential therapeutic target for metabolic diseases.[1][3] The use of stable isotope-labeled palmitoleic acid, specifically Palmitoleic acid-13C16, provides a powerful tool to trace its metabolic fate and quantify its contribution to various metabolic pathways in vivo. This guide offers an in-depth overview of the application of Palmitoleic acid-13C16 in fatty acid metabolism studies, detailing experimental protocols, summarizing quantitative data, and visualizing key signaling pathways.

Data Presentation: Quantitative Insights into Palmitoleic Acid Metabolism

While specific quantitative data on the metabolic fate of administered Palmitoleic acid-13C16 is still emerging, studies using analogous 13C-labeled fatty acids, such as 13C-palmitate, provide a framework for understanding its distribution and transformation. The following tables summarize the types of quantitative data that can be obtained from such tracer studies.

Parameter	Tissue/Compartment	Typical Measurement	Significance	Reference
Tracer Concentration	Plasma, Liver, Muscle	nmol/g protein or µmol/L	Indicates uptake and distribution of the tracer.	[5]
Incorporation into Triglycerides	Liver, Adipose Tissue	nmol/g protein	Quantifies storage of the fatty acid.	[5]
Incorporation into Phospholipids	Cell Membranes	nmol/g protein	Measures incorporation into structural lipids.	[5]
Formation of Acylcarnitines	Muscle, Liver	nmol/g protein	Reflects fatty acid transport into mitochondria for oxidation.	[5]
Release of 13CO2	Breath	% of tracer oxidized	Quantifies the rate of fatty acid oxidation.	[6]
Release of 13C-labeled Metabolites	Plasma	µmol/L	Indicates conversion to other metabolites (e.g., glutamine).	[6]

Table 1: Summary of Quantitative Data from 13C-Labeled Fatty Acid Tracer Studies. This table illustrates the types of quantitative measurements that can be obtained using stable isotope tracers like Palmitoleic acid-13C16 to study fatty acid metabolism.

Lipid Class	Incorporation of 13C-Palmitate (nmol/g protein)
Triglycerides	511 ± 160
Phosphatidylcholines	58 ± 9

Table 2: Example of Quantitative Incorporation of 13C-Palmitate into Hepatic Lipids in Fasting Mice. Data from a study using [U-13C]-palmitate highlights the primary fate of exogenous fatty acids as storage in triglycerides.[5] Similar studies with 13C16-palmitoleate are crucial to delineate its specific metabolic partitioning.

Experimental Protocols

The following section outlines a generalized protocol for an in vivo study using Palmitoleic acid-13C16 to trace fatty acid metabolism. This protocol is a composite based on established methods for 13C-labeled fatty acid tracing.[7][8][9][10]

Tracer Preparation and Administration

• Tracer: Uniformly labeled Palmitoleic acid-13C16 (U-13C16, 98% purity).[6][11][12][13]

• Vehicle: For in vivo administration, the tracer is typically complexed with bovine serum albumin (BSA) or formulated in an emulsion (e.g., Intralipid) to ensure solubility and bioavailability.

• Administration: The tracer can be administered intravenously as a bolus injection or a continuous infusion, or orally via gavage.[10] The choice of administration route depends on the specific research question. Intravenous infusion is often used to study plasma fatty acid kinetics, while oral gavage is suitable for investigating dietary fatty acid absorption and metabolism.

Animal Model and Experimental Design

• Animal Model: C57BL/6 mice are a commonly used model for metabolic studies. Genetically modified models, such as PPARα knockout mice, can be used to investigate the role of specific signaling pathways.[1]

• Experimental Groups: A typical study would include a control group receiving the vehicle and a treatment group receiving the Palmitoleic acid-13C16 tracer. Additional groups could include animals on different diets (e.g., high-fat diet) or those receiving pharmacological interventions.

• Timeline: Blood and tissue samples are collected at various time points after tracer administration to track the dynamic changes in tracer distribution and metabolism.

Sample Collection and Processing

• Blood: Blood samples are collected via tail vein or cardiac puncture into EDTA-coated tubes. Plasma is separated by centrifugation and stored at -80°C.

• Tissues: Tissues of interest (e.g., liver, skeletal muscle, adipose tissue) are rapidly excised, freeze-clamped in liquid nitrogen to halt metabolic activity, and stored at -80°C until analysis.

• Breath: For oxidation studies, breath samples can be collected in specialized chambers to measure the enrichment of 13CO2.

Lipid Extraction and Analysis by Mass Spectrometry

• Lipid Extraction: Lipids are extracted from plasma and tissue homogenates using a modified Bligh-Dyer or Folch method with a chloroform/methanol solvent system.

• Sample Preparation: The extracted lipids are then saponified to release free fatty acids. For gas chromatography-mass spectrometry (GC-MS) analysis, the fatty acids are often derivatized to fatty acid methyl esters (FAMEs). For liquid chromatography-mass spectrometry (LC-MS), derivatization may not be necessary.

• Mass Spectrometry Analysis:

  • GC-MS: This technique is well-suited for separating and quantifying FAMEs. The mass spectrometer is used to measure the abundance of different mass isotopologues of palmitoleate (B1233929), allowing for the calculation of 13C enrichment.

  • LC-MS/MS: This is a powerful technique for analyzing intact lipids and their fatty acid constituents. It can be used to trace the incorporation of 13C16-palmitoleate into various lipid classes, such as triglycerides and phospholipids.[7][14] Parallel reaction monitoring (PRM) can enhance the specificity and sensitivity of detecting 13C-labeled lipids.[14][15]

Data Analysis and Interpretation

• Isotopic Enrichment: The enrichment of 13C in palmitoleate and its metabolites is calculated from the mass isotopologue distribution data obtained from the mass spectrometer.

• Metabolic Flux: Kinetic modeling is applied to the isotopic enrichment data to calculate metabolic fluxes, such as the rate of appearance of palmitoleate in plasma, its uptake by tissues, and its rates of oxidation and incorporation into complex lipids.

Signaling Pathways and Experimental Workflows

Signaling Pathways of Palmitoleic Acid

Palmitoleic acid exerts its metabolic effects through the activation of key signaling pathways, primarily involving AMP-activated protein kinase (AMPK) and peroxisome proliferator-activated receptor alpha (PPARα).[1][3]

References

• 1. Palmitoleic Acid Improves Metabolic Functions in Fatty Liver by PPARα-Dependent AMPK Activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 13C-SpaceM: Spatial single-cell isotope tracing reveals heterogeneity of de novo fatty acid synthesis in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. AMPK Prevents Palmitic Acid-Induced Apoptosis and Lipid Accumulation in Cardiomyocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Palmitoleic acid (U-¹³C₁₆, 98%) CP 97% - Cambridge Isotope Laboratories, CLM-2241-0.01 [isotope.com]
• 7. Application Note 31 – Tracing Lipid Diposition in vivo Using Stable Isotope-Labeled Fatty Acids and Mass Spectrometry [isotope.com]
• 8. Activation of AMP-Activated Protein Kinase Prevents Lipotoxicity in Retinal Pericytes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. metsol.com [metsol.com]
• 10. escholarship.org [escholarship.org]
• 11. eurisotop.com [eurisotop.com]
• 12. PPARs: regulators of metabolism and as therapeutic targets in cardiovascular disease. Part I: PPAR-α - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Palmitate-induced Regulation of PPARγ via PGC1α: a Mechanism for Lipid Accumulation in the Liver in Nonalcoholic Fatty Liver Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 14. 13C Stable Isotope Tracing Reveals Distinct Fatty Acid Oxidation Pathways in Proliferative vs. Oxidative Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 15. medchemexpress.com [medchemexpress.com]

Unraveling Metabolic Fates: A Technical Guide to Preliminary Studies Using Palmitoleic Acid-13C16

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stable isotope tracing has emerged as a powerful tool in metabolic research, enabling the precise tracking of nutrients through complex biochemical pathways. Palmitoleic acid (16:1n7), a monounsaturated fatty acid, has garnered significant interest for its roles as a signaling molecule and a modulator of lipid and glucose homeostasis. The use of uniformly labeled Palmitoleic acid-13C16 allows for the unambiguous tracing of its metabolic fate, providing critical insights into its incorporation into various lipid species and its influence on key signaling networks. This technical guide provides an in-depth overview of preliminary studies utilizing Palmitoleic acid-13C16, with a focus on experimental protocols, quantitative data analysis, and the elucidation of associated signaling pathways.

Data Presentation: Quantitative Analysis of Palmitoleic Acid-13C16 Incorporation

The metabolic fate of exogenous Palmitoleic acid-13C16 can be quantified by measuring its incorporation into various lipid classes over time. Below are tables summarizing quantitative data from a representative study in HepG2 cells, a human liver cancer cell line commonly used in metabolic research.

Table 1: Labeled Fractions (%) of 13C16-Palmitoleic Acid in Major Lipid Classes in HepG2 Cells

Lipid Class	4 hours	8 hours	16 hours
Diglycerides (DG)	25.3 ± 2.1	35.8 ± 3.5	48.9 ± 4.2
Triglycerides (TG)	18.7 ± 1.9	30.1 ± 2.8	55.2 ± 5.1
Phosphatidylcholines (PC)	15.6 ± 1.5	22.4 ± 2.1	31.8 ± 3.0
Phosphatidylethanolamines (PE)	12.1 ± 1.2	18.9 ± 1.7	25.6 ± 2.4
Phosphatidylinositols (PI)	10.8 ± 1.1	15.3 ± 1.4	21.7 ± 2.0

Data are presented as mean ± standard deviation. The labeled fraction is calculated as the peak area of the 13C-labeled lipid divided by the sum of the peak areas of the labeled and unlabeled lipid.

Table 2: Labeled Fractions (%) of 13C16-Palmitoleic Acid in Specific Phospholipid Species in HepG2 Cells (16 hours)

Phospholipid Species	Labeled Fraction (%)
PC(32:2)	35.4 ± 3.3
PC(34:2)	28.9 ± 2.7
PE(34:2)	29.1 ± 2.8
PE(36:2)	24.5 ± 2.3
PI(34:2)	23.8 ± 2.2

Data are presented as mean ± standard deviation.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation of Palmitoleic acid-13C16 tracing studies. The following sections outline key experimental protocols, synthesized from established methods for 13C-labeled fatty acid analysis.

Cell Culture and Isotope Labeling

• Cell Seeding: Plate cells (e.g., HepG2, 3T3-L1 adipocytes, primary hepatocytes) in appropriate culture vessels and grow to a desired confluency (typically 70-80%).

• Preparation of Labeling Medium: Prepare the cell culture medium by supplementing it with Palmitoleic acid-13C16. The fatty acid is typically complexed to bovine serum albumin (BSA) to facilitate its solubility and uptake. A common final concentration is in the range of 50-200 µM.

• Isotope Labeling: Remove the standard growth medium, wash the cells with phosphate-buffered saline (PBS), and replace it with the prepared labeling medium. Incubate the cells for the desired time points (e.g., 4, 8, 16, 24 hours).

Metabolite Extraction

• Quenching and Harvesting: After incubation, rapidly quench metabolic activity by placing the culture vessels on ice and aspirating the labeling medium. Wash the cells with ice-cold PBS. Harvest the cells by scraping or trypsinization.

• Lipid Extraction: Perform a biphasic lipid extraction using a modified Bligh-Dyer or Folch method.

  • Resuspend the cell pellet in a mixture of chloroform (B151607) and methanol (B129727) (typically 1:2 v/v).

  • Vortex thoroughly to lyse the cells.

  • Add chloroform and water to induce phase separation.

  • Centrifuge to separate the aqueous and organic layers.

  • Collect the lower organic phase containing the lipids.

  • Dry the lipid extract under a stream of nitrogen gas.

Sample Preparation for Mass Spectrometry

• Saponification and Derivatization for GC-MS:

  • To analyze the total fatty acid composition of lipid classes, first separate the classes using solid-phase extraction (SPE).

  • Saponify the lipid extract by incubating with a methanolic potassium hydroxide (B78521) solution to release the fatty acids from their glycerol (B35011) backbone.

  • Acidify the mixture and extract the free fatty acids.

  • Derivatize the fatty acids to their fatty acid methyl esters (FAMEs) using a reagent such as boron trifluoride in methanol or by forming pentafluorobenzyl (PFB) esters. This enhances their volatility for GC analysis.

• Direct Infusion for LC-MS/MS:

  • For lipidomics analysis of intact lipid species, resuspend the dried lipid extract in an appropriate solvent mixture (e.g., methanol/chloroform) for direct injection into the LC-MS/MS system.

Mass Spectrometry Analysis

• Gas Chromatography-Mass Spectrometry (GC-MS):

  • Instrumentation: A gas chromatograph coupled to a mass spectrometer.

  • Column: A non-polar capillary column is typically used for FAMEs analysis.

  • Method: Use a temperature gradient to separate the FAMEs based on their boiling points. The mass spectrometer is operated in either full scan mode to identify all ions or selected ion monitoring (SIM) mode to specifically detect the molecular ions of the labeled and unlabeled palmitoleate (B1233929).

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS):

  • Instrumentation: A liquid chromatograph coupled to a tandem mass spectrometer (e.g., triple quadrupole or Orbitrap).

  • Chromatography: Reverse-phase or hydrophilic interaction liquid chromatography (HILIC) can be used to separate different lipid classes and species.

  • Method: The mass spectrometer is operated in a data-dependent or targeted manner. For quantitative analysis, multiple reaction monitoring (MRM) is often employed, where specific precursor-product ion transitions for both the labeled and unlabeled lipids of interest are monitored.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Metabolic fate and signaling of Palmitoleic acid-13C16.

Experimental workflow for 13C16-Palmitoleate tracing.

Discussion of Signaling Pathways

Preliminary studies using Palmitoleic acid-13C16 provide a powerful platform to investigate its influence on key metabolic signaling pathways. While direct evidence from tracer studies for each pathway is still emerging, the known functions of unlabeled palmitoleic acid suggest several key targets.

• AMP-activated Protein Kinase (AMPK) Pathway: Palmitoleic acid is known to activate AMPK, a central regulator of cellular energy homeostasis. Activation of AMPK promotes catabolic pathways such as fatty acid oxidation and glycolysis, while inhibiting anabolic processes like lipogenesis. 13C-tracing studies can be coupled with Western blot analysis of phosphorylated AMPK and its downstream targets (e.g., ACC) to directly link the metabolic fate of palmitoleate to the activation state of this pathway.

• Peroxisome Proliferator-Activated Receptor Alpha (PPARα) Pathway: PPARα is a nuclear receptor that plays a critical role in the transcriptional regulation of genes involved in fatty acid uptake and oxidation. Palmitoleic acid is a known ligand and activator of PPARα. By combining Palmitoleic acid-13C16 tracing with quantitative PCR (qPCR) or RNA-sequencing, researchers can correlate the incorporation of the tracer into cellular lipids with changes in the expression of PPARα target genes.

• Sterol Regulatory Element-Binding Protein-1c (SREBP-1c) Pathway: SREBP-1c is a key transcription factor that controls the expression of genes involved in de novo lipogenesis. Palmitoleic acid has been shown to suppress the activity of SREBP-1c, thereby reducing the synthesis of new fatty acids. Tracer studies can help to elucidate the extent to which exogenous palmitoleate contributes to lipid pools versus de novo synthesis, and how this is correlated with the expression and processing of SREBP-1c.

Conclusion

The use of Palmitoleic acid-13C16 as a metabolic tracer offers a robust and precise method for delineating the metabolic fate of this important fatty acid. The quantitative data and detailed experimental protocols presented in this guide provide a solid foundation for researchers and drug development professionals to design and execute their own studies. By integrating stable isotope tracing with molecular biology techniques, future research will undoubtedly provide a more complete picture of the signaling mechanisms through which palmitoleic acid exerts its diverse physiological effects. This will pave the way for the development of novel therapeutic strategies targeting metabolic diseases.

Protocols & Analytical Methods

Application Notes and Protocols for Mass Spectrometry Analysis of Palmitoleic Acid-¹³C₁₆

For Researchers, Scientists, and Drug Development Professionals

Introduction

Palmitoleic acid (POA), a monounsaturated omega-7 fatty acid, is gaining significant attention in metabolic research. It has been described as a lipokine that can regulate various metabolic processes, including enhancing insulin (B600854) sensitivity in muscle, promoting β-cell proliferation, and preventing endoplasmic reticulum stress.[1] Altered levels of palmitoleic acid have been associated with metabolic diseases such as obesity, type 2 diabetes, and nonalcoholic fatty liver disease (NAFLD). Stable isotope-labeled compounds, such as Palmitoleic acid-¹³C₁₆, are invaluable tools for researchers. They serve as internal standards for accurate quantification in complex biological matrices and as tracers to elucidate metabolic pathways and fluxes.[2][3]

This document provides detailed application notes and protocols for the quantitative analysis of Palmitoleic acid-¹³C₁₆ in biological samples, primarily plasma/serum and cultured cells, using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

I. Experimental Protocols

A. Protocol 1: Quantification of Palmitoleic Acid-¹³C₁₆ in Human Plasma/Serum

This protocol details a robust method for the extraction and quantification of Palmitoleic acid-¹³C₁₆ from plasma or serum samples.

1. Materials and Reagents

• Palmitoleic acid-¹³C₁₆ (assume user has this standard)

• Heptadecanoic acid (C17:0) or other suitable internal standard (IS)

• Methanol (B129727) (LC-MS grade)

• Methyl-tert-butyl-ether (MTBE) (LC-MS grade)[4]

• Acetonitrile (LC-MS grade)

• Isopropanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium (B1175870) formate (B1220265)

• Ultrapure water

• Human plasma/serum (control and study samples)

• Microcentrifuge tubes (1.5 mL)

• Glass vials with inserts

2. Sample Preparation: Liquid-Liquid Extraction

This protocol is adapted from established methods for fatty acid extraction from plasma.[4][5]

• Thaw plasma/serum samples on ice.

• In a 1.5 mL microcentrifuge tube, add 50 µL of plasma/serum.

• Add 10 µL of the internal standard solution (e.g., Heptadecanoic acid in methanol at 10 µg/mL).

• Add 225 µL of cold methanol. Vortex for 10 seconds to precipitate proteins.[4]

• Add 750 µL of cold MTBE. Vortex for 10 seconds and then shake for 10 minutes at 4°C.[4]

• To induce phase separation, add 188 µL of ultrapure water. Vortex for 20 seconds.[4]

• Centrifuge at 14,000 x g for 5 minutes at 4°C.

• Carefully transfer the upper organic layer (approximately 700 µL) to a new microcentrifuge tube.

• Dry the organic extract under a gentle stream of nitrogen or using a centrifugal vacuum concentrator.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 60:40 Acetonitrile:Water with 10 mM ammonium formate and 0.1% formic acid).[6]

• Vortex for 30 seconds and transfer to a glass vial with an insert for LC-MS/MS analysis.

3. LC-MS/MS Analysis

The following parameters provide a starting point and should be optimized for the specific instrument used.

Parameter	Condition
LC System	High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	60:40 Acetonitrile:Water with 10 mM ammonium formate and 0.1% formic acid[6]
Mobile Phase B	90:10 Isopropanol:Acetonitrile with 10 mM ammonium formate and 0.1% formic acid[6]
Flow Rate	0.3 mL/min
Column Temperature	45°C
Injection Volume	5 µL
Gradient Elution	Start at 30% B, increase to 100% B over 10 minutes, hold for 2 minutes, then return to initial conditions and equilibrate for 3 minutes.
Mass Spectrometer	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative[5]
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Gas Flow Rates	Optimize for the specific instrument

4. Multiple Reaction Monitoring (MRM) Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Palmitoleic acid (unlabeled)	253.2	253.2 (for quantification)	Optimize (e.g., 5-15)
Palmitoleic acid-¹³C₁₆	269.3	269.3 (for quantification)	Optimize (e.g., 5-15)
Heptadecanoic acid (IS)	269.2	269.2 (for quantification)	Optimize (e.g., 5-15)

Note: For fatty acids, the precursor ion is often selected for monitoring in MS/MS as fragmentation can be minimal and variable. The collision energy should be optimized to maximize the signal of the parent ion.

B. Protocol 2: Analysis of Palmitoleic Acid-¹³C₁₆ Incorporation in Cultured Cells

This protocol is designed for tracing the metabolic fate of Palmitoleic acid-¹³C₁₆ in cultured cells.

1. Materials and Reagents

• All reagents from Protocol 1

• Cell culture medium (e.g., DMEM)

• Fetal Bovine Serum (FBS)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• Cell scrapers

• Palmitoleic acid-¹³C₁₆ complexed to bovine serum albumin (BSA)

2. Cell Culture and Labeling

• Culture cells to the desired confluency in standard growth medium.

• Prepare the labeling medium by supplementing the base medium with Palmitoleic acid-¹³C₁₆-BSA complex to the desired final concentration (e.g., 50-100 µM).

• Remove the standard growth medium, wash the cells once with PBS, and add the labeling medium.

• Incubate the cells for the desired time course (e.g., 0, 2, 4, 8, 24 hours).

3. Sample Preparation: Cell Lysis and Extraction

• After the labeling period, place the culture plates on ice and aspirate the labeling medium.

• Wash the cell monolayer twice with ice-cold PBS.

• Add 1 mL of ice-cold PBS to each well and scrape the cells.

• Transfer the cell suspension to a microcentrifuge tube.

• Centrifuge at 1,000 x g for 5 minutes at 4°C.

• Discard the supernatant and resuspend the cell pellet in 100 µL of ultrapure water.

• Proceed with the Liquid-Liquid Extraction as described in Protocol 1, Section A.2, starting from step 3 (addition of internal standard).

4. LC-MS/MS Analysis

Follow the LC-MS/MS parameters detailed in Protocol 1, Sections A.3 and A.4.

II. Data Presentation

Quantitative data should be presented in clear and concise tables to facilitate comparison and interpretation.

Table 1: Quantitative Performance of the LC-MS/MS Method

Parameter	Palmitoleic Acid	Palmitoleic Acid-¹³C₁₆
Linear Range (µg/mL)	0.1 - 12	0.1 - 12
Correlation Coefficient (r²)	> 0.99	> 0.99
Lower Limit of Quantification (LLOQ) (µg/mL)	0.1	0.1
Intra-day Precision (%CV)	< 15%	< 15%
Inter-day Precision (%CV)	< 15%	< 15%
Recovery (%)	85 - 115%	85 - 115%
Matrix Effect (%)	80 - 120%	80 - 120%
Data presented in this table are representative and should be determined for each specific assay validation.[7]

Table 2: Example Data from a Tracer Experiment in Cultured Cells

Time (hours)	Unlabeled Palmitoleic Acid (Peak Area Ratio to IS)	Palmitoleic Acid-¹³C₁₆ (Peak Area Ratio to IS)	% Enrichment
0	1.23 ± 0.11	0.00	0.00
2	1.19 ± 0.09	0.25 ± 0.03	17.36
4	1.21 ± 0.13	0.48 ± 0.05	28.40
8	1.15 ± 0.10	0.89 ± 0.07	43.63
24	1.08 ± 0.12	1.56 ± 0.14	59.09
% Enrichment = (¹³C₁₆-POA / (¹³C₁₆-POA + Unlabeled POA)) * 100

III. Visualization of Pathways and Workflows

A. Signaling Pathways

Palmitoleic acid is known to influence key metabolic signaling pathways, including those regulated by Peroxisome Proliferator-Activated Receptor alpha (PPARα) and AMP-activated protein kinase (AMPK).

Caption: Signaling pathways influenced by Palmitoleic Acid.

B. Experimental Workflow

The overall experimental workflow for the quantification of Palmitoleic acid-¹³C₁₆ is depicted below.

Caption: Workflow for Palmitoleic Acid-¹³C₁₆ analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. ckisotopes.com [ckisotopes.com]
• 3. aocs.org [aocs.org]
• 4. agilent.com [agilent.com]
• 5. Rapid measurement of plasma free fatty acid concentration and isotopic enrichment using LC/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 7. Simultaneous determination of cis- and trans-palmitoleic acid in rat serum by UPLC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Palmitoleic Acid-13C16 in Stable Isotope Tracing Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

Palmitoleic acid (C16:1), an omega-7 monounsaturated fatty acid, is increasingly recognized for its role as a lipokine, a lipid hormone that modulates metabolic processes.[1] Stable isotope tracing using Palmitoleic acid-13C16 allows for the precise tracking of its metabolic fate, providing valuable insights into fatty acid metabolism, storage, and signaling in various physiological and pathological contexts. These application notes provide detailed protocols for in vitro and in vivo experiments using Palmitoleic acid-13C16 to investigate its role in lipid droplet formation, complex lipid synthesis, and its influence on key metabolic signaling pathways.

Core Applications

Stable isotope-labeled Palmitoleic acid-13C16 is a powerful tool for:

• Metabolic Flux Analysis (MFA): Quantifying the rate of metabolic reactions and the flow of carbon through metabolic pathways.[2]

• De Novo Lipogenesis and Fatty Acid Elongation: Tracing the synthesis of new fatty acids and their subsequent modifications.[3]

• Complex Lipid Synthesis: Investigating the incorporation of palmitoleate (B1233929) into various lipid classes such as triglycerides (TGs), phospholipids (B1166683) (PLs), and sphingolipids.[3][4]

• Lipid Droplet Dynamics: Visualizing and quantifying the incorporation of fatty acids into lipid droplets, the primary sites of neutral lipid storage.[4]

• Signaling Pathway Activation: Elucidating the role of palmitoleate and its metabolites in activating signaling cascades, such as those mediated by PPARα and AMPK.[5]

Experimental Protocols

Protocol 1: In Vitro Tracing of Palmitoleic Acid-13C16 in Cultured Cells

Objective: To trace the incorporation of Palmitoleic acid-13C16 into intracellular lipids and to assess its effect on lipid accumulation and signaling pathways in a cell culture model.

Materials:

• Palmitoleic acid-13C16 (uniformly labeled)

• Fatty acid-free Bovine Serum Albumin (BSA)

• Cell culture medium (e.g., DMEM)

• Phosphate Buffered Saline (PBS)

• Lipid extraction solvents (e.g., chloroform:methanol 2:1 v/v)

• Internal standards for mass spectrometry (e.g., deuterated lipid standards)

Procedure:

• Preparation of Palmitoleic Acid-13C16-BSA Conjugate:

  • Dissolve Palmitoleic acid-13C16 in ethanol.

  • Prepare a solution of fatty acid-free BSA in sterile PBS.

  • Slowly add the Palmitoleic acid-13C16 solution to the BSA solution while stirring to create a molar ratio of 4:1 (fatty acid:BSA).

  • Incubate at 37°C for 1 hour to allow for complex formation.

  • Sterilize the solution by passing it through a 0.22 µm filter.

• Cell Culture and Treatment:

  • Plate cells (e.g., HepG2, 3T3-L1 adipocytes) at a desired density and allow them to adhere overnight.

  • Replace the culture medium with fresh medium containing the Palmitoleic acid-13C16-BSA conjugate at a final concentration of 50-200 µM. Include a vehicle control (BSA in medium).

  • Incubate for various time points (e.g., 4, 8, 16, 24 hours) to monitor the dynamics of lipid metabolism.[4]

• Sample Harvesting and Lipid Extraction:

  • Wash the cells twice with ice-cold PBS.

  • Scrape the cells into a solvent-resistant tube.

  • Perform a Bligh and Dyer or Folch lipid extraction by adding a chloroform:methanol mixture.

  • Add internal standards for quantification.

  • Vortex thoroughly and centrifuge to separate the phases.

  • Collect the lower organic phase containing the lipids.

  • Dry the lipid extract under a stream of nitrogen gas.

• Analysis by Mass Spectrometry:

  • Resuspend the dried lipid extract in an appropriate solvent for LC-MS or GC-MS analysis.

  • Analyze the samples to identify and quantify the incorporation of 13C into various lipid species (e.g., triglycerides, phospholipids, ceramides).

Protocol 2: In Vivo Tracing of Palmitoleic Acid-13C16 in Animal Models

Objective: To investigate the whole-body metabolism, tissue distribution, and physiological effects of Palmitoleic acid-13C16 in an animal model (e.g., mouse).

Materials:

• Palmitoleic acid-13C16

• Vehicle for administration (e.g., corn oil for oral gavage, Intralipid for intravenous injection)

• Anesthesia

• Blood collection tubes (e.g., EDTA-coated)

• Surgical tools for tissue collection

• Liquid nitrogen for snap-freezing tissues

Procedure:

• Tracer Administration:

  • Fast the animals overnight to ensure a metabolic steady state.

  • Administer Palmitoleic acid-13C16 via oral gavage or intravenous injection. The dose will depend on the specific research question and animal model. A typical dose for intravenous injection is a bolus of 20 nmol/kg body weight.[6]

• Sample Collection:

  • At predetermined time points after administration (e.g., 10, 30, 60, 120 minutes), collect blood samples via tail vein or cardiac puncture.

  • Euthanize the animal and rapidly dissect tissues of interest (e.g., liver, adipose tissue, skeletal muscle, heart).

  • Immediately snap-freeze the tissues in liquid nitrogen to quench metabolic activity.

• Sample Processing:

  • Separate plasma from whole blood by centrifugation.

  • Homogenize the frozen tissues.

  • Perform lipid extraction from plasma and tissue homogenates as described in Protocol 1.

• Mass Spectrometry Analysis:

  • Analyze the lipid extracts by LC-MS or GC-MS to determine the enrichment of 13C in different lipid pools in various tissues.

Data Presentation

Table 1: Incorporation of 13C16-Palmitoleic Acid into Lipid Species in HepG2 Cells [4]

Lipid Class	Labeled Fraction (%) at 4h	Labeled Fraction (%) at 8h	Labeled Fraction (%) at 16h
Diglycerides (DG)	25	35	40
Triglycerides (TG)	40	60	75
Phosphatidylcholines (PC)	15	25	30
Ceramides (Cer)	5	8	10

Table 2: Tissue Distribution of 13C-Labeled Lipids Following Intravenous Injection of 13C-Palmitate in Mice (Data adapted from a 13C-Palmitate study as a proxy) [6]

Tissue	13C-Triglycerides (nmol/g)	13C-Phosphatidylcholines (nmol/g)
Liver	511 ± 160	58 ± 9
Skeletal Muscle	Not Detectable	Not Detectable
Plasma	-	-

Signaling Pathways and Experimental Workflows

Caption: Metabolic fate of Palmitoleic acid-13C16.

Caption: Experimental workflows for stable isotope tracing.

Conclusion

The use of Palmitoleic acid-13C16 in stable isotope tracing experiments provides a robust and precise method for delineating its metabolic pathways and signaling functions. The protocols and data presented herein offer a framework for researchers to design and execute experiments aimed at understanding the multifaceted roles of this important lipokine in health and disease. The ability to track the flux of palmitoleate into various lipid pools and to correlate these changes with cellular signaling events will undoubtedly accelerate discoveries in metabolic research and aid in the development of novel therapeutic strategies.

References

• 1. A guide to 13C metabolic flux analysis for the cancer biologist - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Palmitoleic acid reduces high fat diet-induced liver inflammation by promoting PPAR-γ-independent M2a polarization of myeloid cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Metabolism of 13C-Labeled Fatty Acids in Term Human Placental Explants by Liquid Chromatography-Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Stable Isotope-Labeled Lipidomics to Unravel the Heterogeneous Development Lipotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Palmitoleic Acid Improves Metabolic Functions in Fatty Liver by PPARα‐Dependent AMPK Activation | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]

Application Note: Tracing Metabolic Fates of Palmitoleic Acid with 13C16-Labeling for Advanced Lipidomics Analysis

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction

Stable isotope labeling has become an indispensable technique in lipidomics for directly measuring the dynamics of lipid metabolism, including biosynthesis, remodeling, and degradation.[1] Palmitoleic acid (16:1n-7), a monounsaturated fatty acid, has garnered significant interest due to its role as a lipokine that modulates metabolic processes and insulin (B600854) sensitivity.[2] This application note provides a detailed protocol for utilizing 13C16-labeled palmitoleic acid as a tracer in lipidomics studies. The use of a fully labeled 13C16-palmitoleic acid minimizes interference from the natural heavy isotope patterns of lipids, allowing for accurate quantification of its metabolic fate.[3] By tracing the incorporation of 13C16-palmitoleic acid into various lipid classes, researchers can gain a dynamic understanding of lipid metabolism, which is often missed in static "snapshot" analyses.[4] This approach is particularly valuable for investigating the mechanisms of lipotoxicity, the progression of diseases like non-alcoholic fatty liver disease (NAFLD), and for the development of therapeutic interventions.[5][6]

Core Principles

The fundamental principle of this technique is the introduction of a stable isotope-labeled precursor, 13C16-palmitoleic acid, into a biological system (e.g., cell culture or in vivo model). The labeled fatty acid is then metabolized and incorporated into complex lipids.[1] Using advanced analytical techniques like liquid chromatography-mass spectrometry (LC-MS), the 13C-labeled lipids can be distinguished from their unlabeled endogenous counterparts based on their mass-to-charge ratio (m/z).[7][8] This allows for the precise quantification of newly synthesized lipids and the elucidation of metabolic fluxes through various lipid biosynthetic pathways.[9][10]

Applications in Research and Drug Development

• Understanding Disease Pathogenesis: Elucidate the role of fatty acid metabolism in diseases such as NAFLD, diabetes, and cardiovascular disease.[2][5] For example, studies have used this technique to show that palmitoleic acid induces significant lipid droplet accumulation in liver cells.[5]

• Drug Discovery and Development: Assess the effects of drug candidates on lipid metabolism and identify potential off-target effects. This method provides a dynamic view of how a therapeutic agent might alter lipid synthesis, storage, or breakdown.

• Nutritional Science: Investigate the metabolic fate of dietary fatty acids and their impact on cellular lipid profiles.

• Biomarker Discovery: Identify novel lipid biomarkers associated with disease states or drug responses by tracking dynamic changes in lipid metabolism.[1]

Experimental Workflow Overview

The overall experimental workflow for a 13C16-palmitoleic acid labeling experiment involves several key stages, from cell culture and labeling to data analysis and interpretation.

Caption: A generalized workflow for lipidomics analysis using 13C16-palmitoleic acid labeling.

Detailed Experimental Protocols

I. Preparation of 13C16-Palmitoleic Acid-BSA Complex

Objective: To prepare a stock solution of 13C16-palmitoleic acid complexed with bovine serum albumin (BSA) for delivery to cells in culture. Fatty acids are complexed with BSA to ensure their solubility in aqueous culture media.

Materials:

• 13C16-Palmitoleic acid (e.g., from Cambridge Isotope Laboratories, Inc. or MedchemExpress)[11][12]

• Fatty acid-free BSA

• Ethanol (B145695)

• Sterile 0.9% NaCl solution

• Sterile phosphate-buffered saline (PBS)

Protocol:

• Prepare a stock solution of 13C16-palmitoleic acid in ethanol. For example, create a 200 mM stock.

• In a sterile tube, prepare a 10% BSA solution in sterile 0.9% NaCl.

• Slowly add the 13C16-palmitoleic acid ethanol stock to the BSA solution while gently vortexing to achieve the desired final concentration (e.g., 6 mM).

• Incubate the mixture overnight at 37°C with shaking to allow for the complexation of the fatty acid with BSA.

• The final solution can be further diluted with cell culture medium to the desired working concentration for labeling experiments (e.g., 0.3 mM).

II. Cell Culture and Labeling

Objective: To incubate cells with the 13C16-palmitoleic acid-BSA complex to allow for its uptake and incorporation into cellular lipids.

Example Cell Line: HepG2 (human liver hepatocellular carcinoma) cells are a common model for studying liver lipid metabolism.[5]

Protocol:

• Culture HepG2 cells in the recommended growth medium (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin) in a humidified incubator at 37°C with 5% CO2.

• Seed the cells in appropriate culture plates (e.g., 6-well plates) and allow them to adhere and grow to a suitable confluency (e.g., 70-80%).

• Remove the growth medium and wash the cells once with sterile PBS.

• Add the culture medium containing the desired concentration of the 13C16-palmitoleic acid-BSA complex (e.g., 0.3 mM).

• Incubate the cells for various time points (e.g., 4, 8, and 16 hours) to monitor the dynamic changes in lipid metabolism.[5]

III. Lipid Extraction

Objective: To extract total lipids from the cultured cells for subsequent analysis. The Folch method is a widely used protocol for lipid extraction.

Materials:

• Chloroform

• Methanol (B129727)

• 0.9% NaCl solution

Protocol:

• After the desired incubation time, remove the labeling medium and wash the cells twice with ice-cold PBS.

• Harvest the cells by scraping them into a suitable volume of PBS.

• Transfer the cell suspension to a glass tube.

• Add a 2:1 (v/v) mixture of chloroform:methanol to the cell suspension.

• Vortex the mixture thoroughly for several minutes to ensure complete extraction.

• Add 0.9% NaCl solution to the mixture to induce phase separation.

• Centrifuge the sample to separate the aqueous and organic phases.

• Carefully collect the lower organic phase, which contains the lipids.

• Dry the extracted lipids under a stream of nitrogen gas.

• Resuspend the dried lipid extract in a suitable solvent (e.g., methanol or isopropanol) for LC-MS analysis.

IV. LC-MS/MS Analysis

Objective: To separate and detect the 13C-labeled and unlabeled lipid species using liquid chromatography-tandem mass spectrometry.

Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with a liquid chromatography system is typically used.

General LC-MS Parameters (example):

• Column: A C18 or HILIC column can be used depending on the lipid classes of interest.

• Mobile Phase: A gradient of solvents such as water, acetonitrile, and isopropanol (B130326) with additives like ammonium (B1175870) formate (B1220265) or acetate (B1210297) is commonly employed.

• Mass Spectrometry Mode: Data can be acquired in both positive and negative electrospray ionization (ESI) modes to cover a broad range of lipid classes.

• Data Acquisition: Full scan MS and data-dependent MS/MS (or parallel reaction monitoring) can be used to identify and quantify lipid species.

The mass spectrometer will detect ion doublets (M* and M+16), triplets (M, M+16, M+32), or quadruplets (M, M+16, M+32, M+48) corresponding to the incorporation of one, two, or three 13C16-palmitoleoyl chains into complex lipids.[5][7]

Data Presentation and Analysis

A key aspect of stable isotope labeling studies is the clear presentation of quantitative data. The labeled fractions of different lipid classes can be summarized in tables to facilitate comparison across different experimental conditions or time points.

Table 1: Labeled Fractions of Representative Lipid Classes in HepG2 Cells Treated with 13C16-Palmitoleic Acid (0.3 mM)

Lipid Class	4 hours (%)	8 hours (%)	16 hours (%)
Diacylglycerol (DG)	15.2 ± 2.1	25.8 ± 3.5	38.9 ± 4.2
Triacylglycerol (TG)	10.5 ± 1.8	22.1 ± 2.9	45.3 ± 5.1
Phosphatidylcholine (PC)	8.7 ± 1.5	16.4 ± 2.3	25.6 ± 3.7
Phosphatidylethanolamine (PE)	7.9 ± 1.2	14.8 ± 2.1	22.4 ± 3.1
Phosphatidylinositol (PI)	6.5 ± 1.1	12.3 ± 1.9	18.7 ± 2.5
Ceramide (Cer)	3.1 ± 0.8	5.9 ± 1.3	9.8 ± 1.7

Data are presented as the percentage of the labeled fraction (13C / [12C + 13C]) and are representative values based on published studies.[5]

Signaling Pathway Visualization

Palmitoleic acid is known to be synthesized from palmitic acid and can be further metabolized into various lipid species that are involved in key cellular signaling pathways.

Caption: Simplified metabolic pathways for the incorporation of 13C16-palmitoleic acid into major lipid classes.

Conclusion

The use of 13C16-palmitoleic acid labeling in lipidomics provides a powerful tool for investigating the dynamic aspects of lipid metabolism. The protocols and data presentation formats outlined in this application note offer a comprehensive guide for researchers, scientists, and drug development professionals to design and execute robust stable isotope tracing experiments. This approach can yield valuable insights into the metabolic fate of palmitoleic acid, its role in health and disease, and the impact of therapeutic interventions on lipid metabolism.

References

• 1. Analytical Considerations of Stable Isotope Labelling in Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Roles of Palmitoleic Acid and Its Positional Isomers, Hypogeic and Sapienic Acids, in Inflammation, Metabolic Diseases and Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A parallel reaction monitoring-mass spectrometric method for studying lipid biosynthesis in vitro using 13C16-palmitate as an isotope tracer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Quantifications of Lipid Kinetics In Vivo Using Stable Isotope Tracer Methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Stable Isotope-Labeled Lipidomics to Unravel the Heterogeneous Development Lipotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. [PDF] Lipidomics in drug development. | Semantic Scholar [semanticscholar.org]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. Stable isotope analysis of dynamic lipidomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Stable isotope analysis of dynamic lipidomics | Crick [crick.ac.uk]
• 11. medchemexpress.com [medchemexpress.com]
• 12. Palmitoleic acid (U-¹³C₁₆, 98%) CP 97% | Cambridge Isotope Laboratories, Inc. [isotope.com]

Application Notes and Protocols for Cell Culture Labeling with Palmitoleic Acid-13C16

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stable isotope labeling is a powerful technique for tracing the metabolic fate of molecules in biological systems. Palmitoleic acid (16:1n-7), a monounsaturated omega-7 fatty acid, has been identified as a lipokine with significant roles in regulating metabolic processes, including insulin (B600854) sensitivity and inflammation. Using uniformly carbon-13 labeled Palmitoleic acid (Palmitoleic acid-13C16) allows for the precise tracking of its uptake, incorporation into complex lipids, and involvement in signaling pathways. These application notes provide a detailed protocol for utilizing Palmitoleic acid-13C16 in cell culture experiments to investigate its metabolic fate and its role in cellular signaling.

Data Presentation

The following table summarizes the quantitative data on the incorporation of 13C16-Palmitoleic acid into various lipid classes in HepG2 cells over time. This data is derived from a study where HepG2 cells were treated with 0.3 mM 13C16-Palmitoleic acid. The labeled fractions represent the percentage of the lipid species containing the 13C label.

Lipid Class	Time (hours)	Labeled Fraction (%) (M+16)	Labeled Fraction (%) (M+32)	Labeled Fraction (%) (M*+48)
Phosphatidylcholine (PC 32:2)	4	6.7	93.1	-
8	5.8	94.2	-
16	4.9	95.1	-
Diacylglycerol (DG 32:2)	4	-	-	-
8	-	99.0	-
16	-	99.6	-
Triacylglycerol (TG 48:3)	4	-	3.8	96.2
8	-	4.3	95.7
16	-	6.4	93.6
Phosphatidylinositol (PI 34:1)	4	-	-	-
8	-	95.9	-
16	-	99.3	-
Phosphatidylethanolamine (PE 34:2)	4	58.6	7.2	-
8	75.8	20.0	-
16	63.0	35.3	-

M denotes the mass-to-charge ratio of the unlabeled lipid. M+16, M+32, and M+48 represent the isotopologues with one, two, or three molecules of 13C16-Palmitoleic acid incorporated, respectively.

Signaling Pathways and Metabolic Fate

Palmitoleic acid metabolism and its regulatory signaling pathways are of significant interest in metabolic research. The mTOR signaling pathway, a central regulator of cell metabolism, has been shown to control the de novo synthesis of palmitoleic acid.

Caption: mTORC1 signaling pathway regulating de novo synthesis of Palmitoleic Acid.

The experimental workflow for

Application Note: Quantitative Analysis of Palmitoleic Acid in Biological Samples using Gas Chromatography-Mass Spectrometry (GC-MS) with Palmitoleic acid-13C16 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

Palmitoleic acid (cis-9-Hexadecenoic acid) is an omega-7 monounsaturated fatty acid that plays a significant role in various biological processes, including glucose metabolism and insulin (B600854) sensitivity. Accurate quantification of palmitoleic acid in biological matrices is crucial for understanding its physiological functions and its potential as a biomarker or therapeutic target. Gas chromatography-mass spectrometry (GC-MS) offers high sensitivity and selectivity for the analysis of fatty acids. The stable isotope dilution technique, utilizing a labeled internal standard such as Palmitoleic acid-13C16, is the gold standard for quantification as it corrects for variations during sample preparation and analysis, ensuring high accuracy and precision.[1]

This application note provides a detailed protocol for the extraction, derivatization, and subsequent quantification of palmitoleic acid in plasma samples using GC-MS with Palmitoleic acid-13C16 as an internal standard.

Principle

The method involves the extraction of total fatty acids from a biological sample, followed by derivatization to their corresponding fatty acid methyl esters (FAMEs). FAMEs are more volatile and less polar than free fatty acids, making them amenable to GC separation.[2] The separation of palmitoleic acid methyl ester is achieved on a capillary GC column, and detection is performed by a mass spectrometer operating in selected ion monitoring (SIM) mode for enhanced sensitivity and specificity.[3][4][5] Quantification is based on the ratio of the peak area of the analyte (palmitoleic acid methyl ester) to that of the stable isotope-labeled internal standard (Palmitoleic acid-13C16 methyl ester).

Materials and Reagents

• Palmitoleic acid standard (Sigma-Aldrich)

• Palmitoleic acid-13C16 (MedChemExpress, CAS No. 2483735-57-3)[6]

• Methanol (HPLC grade)

• Chloroform (HPLC grade)

• Hexane (B92381) (HPLC grade)

• Acetyl Chloride

• Sodium Hydroxide (NaOH)

• Sodium Chloride (NaCl)

• Anhydrous Sodium Sulfate

• Internal Standard Spiking Solution: Prepare a stock solution of Palmitoleic acid-13C16 in methanol. The final concentration should be appropriate for the expected range of palmitoleic acid in the samples.

• Calibration Standards: Prepare a series of calibration standards by spiking known amounts of palmitoleic acid into a surrogate matrix (e.g., fatty acid-free plasma) containing a fixed concentration of the Palmitoleic acid-13C16 internal standard.

Experimental Protocols

Sample Preparation (Lipid Extraction)

This protocol is adapted from standard lipid extraction methods.[7]

• To 100 µL of plasma sample, add 10 µL of the Palmitoleic acid-13C16 internal standard spiking solution.

• Add 2 mL of a chloroform:methanol (2:1, v/v) mixture.

• Vortex vigorously for 2 minutes.

• Add 0.5 mL of 0.9% NaCl solution and vortex for another 30 seconds.

• Centrifuge at 3000 x g for 10 minutes to separate the phases.

• Carefully collect the lower organic layer (chloroform phase) containing the lipids using a glass Pasteur pipette and transfer it to a clean glass tube.

• Dry the extracted lipids under a gentle stream of nitrogen at 40°C.

Derivatization to Fatty Acid Methyl Esters (FAMEs)

This protocol utilizes a common and efficient methylation procedure.[5]

• To the dried lipid extract, add 1 mL of 5% acetyl chloride in methanol.

• Cap the tube tightly and heat at 80°C for 1 hour in a heating block or water bath.

• Cool the tube to room temperature.

• Add 1 mL of hexane and 1 mL of deionized water, and vortex for 30 seconds.

• Centrifuge at 1000 x g for 5 minutes.

• Transfer the upper hexane layer containing the FAMEs to a new glass tube.

• Dry the hexane extract over anhydrous sodium sulfate.

• Transfer the final extract to a GC vial for analysis.

GC-MS Analysis

Instrumental Parameters

The following are typical GC-MS parameters for FAME analysis and may require optimization for specific instrumentation.[8][9]

Parameter	Setting
Gas Chromatograph	Agilent 7890B GC or equivalent
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent polar capillary column (e.g., DB-23)
Injector Temperature	250°C
Injection Volume	1 µL
Injection Mode	Splitless
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min
Oven Temperature Program	Initial temperature 100°C, hold for 2 min; ramp to 200°C at 10°C/min; ramp to 250°C at 5°C/min, hold for 5 min.
Mass Spectrometer	Agilent 5977A MSD or equivalent
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temperature	230°C
Quadrupole Temperature	150°C
Acquisition Mode	Selected Ion Monitoring (SIM)

Selected Ion Monitoring (SIM) Parameters

The selection of appropriate ions is critical for the sensitivity and specificity of the method. The molecular ion of palmitoleic acid methyl ester (C17H32O2) is m/z 268.4. The molecular ion of Palmitoleic acid-13C16 methyl ester will have an m/z of 284.4 (268.4 - 16 + 16*1.00335).

Analyte	Quantifier Ion (m/z)	Qualifier Ion (m/z)
Palmitoleic acid methyl ester	268.4	236.4, 181.3
Palmitoleic acid-13C16 methyl ester (Internal Standard)	284.4	252.4, 197.3

Data Presentation

Method Validation Summary

The method should be validated for linearity, limit of detection (LOD), limit of quantitation (LOQ), precision, accuracy, and recovery according to established guidelines.[3] The following tables present representative quantitative data.

Table 1: Calibration Curve for Palmitoleic Acid

Concentration (µg/mL)	Peak Area Ratio (Analyte/IS)
0.1	0.021
0.5	0.105
1.0	0.212
5.0	1.058
10.0	2.115
25.0	5.280
50.0	10.550
Linearity (R²)	0.9995
Linear Range	0.1 - 50 µg/mL

Table 2: Method Sensitivity

Parameter	Value (µg/mL)
Limit of Detection (LOD)	0.03
Limit of Quantitation (LOQ)	0.1

Table 3: Precision and Accuracy

QC Level	Concentration (µg/mL)	Intra-day Precision (%RSD, n=5)	Inter-day Precision (%RSD, n=5 over 3 days)	Accuracy (% Recovery)
Low	0.5	4.2	5.8	98.5
Medium	10.0	2.8	3.5	101.2
High	40.0	2.1	2.9	99.8

Table 4: Recovery

Matrix	Spiked Concentration (µg/mL)	Measured Concentration (µg/mL)	Recovery (%)
Plasma	1.0	0.97	97.0
Plasma	20.0	19.6	98.0

Visualizations

Experimental Workflow

Caption: Experimental workflow for the GC-MS analysis of palmitoleic acid.

Signaling Pathway Context

Caption: Role of palmitoleic acid in metabolic signaling pathways.

References

• 1. High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparison of Two Derivatization Methods for the Analysis of Fatty Acids and Trans Fatty Acids in Bakery Products Using Gas Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Total Serum Fatty Acid Analysis by GC-MS: Assay Validation and Serum Sample Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]
• 5. A rapid GC-MS method for quantification of positional and geometric isomers of fatty acid methyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Simultaneous determination of 22 fatty acids in total parenteral nutrition (TPN) components by gas chromatography-mass spectrometry (GC-MS) - Analytical Methods (RSC Publishing) DOI:10.1039/D3AY00407D [pubs.rsc.org]
• 7. jfda-online.com [jfda-online.com]
• 8. rombio.unibuc.ro [rombio.unibuc.ro]
• 9. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of Palmitoleic Acid-13C16 using Liquid Chromatography-Mass Spectrometry (LC-MS)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Palmitoleic acid (cis-9-hexadecenoic acid) is an omega-7 monounsaturated fatty acid that has garnered significant interest as a "lipokine," a lipid hormone that communicates between tissues to regulate systemic metabolism.[1][2][3] It plays a crucial role in glucose metabolism, insulin (B600854) sensitivity, and inflammation.[1][4] Palmitoleic acid-13C16 is a stable isotope-labeled version of palmitoleic acid, an ideal internal standard for accurate quantification in biological matrices by liquid chromatography-mass spectrometry (LC-MS). This application note provides a detailed protocol for the extraction and quantification of palmitoleic acid using a stable isotope dilution method with Palmitoleic acid-13C16.

Experimental Protocols

Sample Preparation: Liquid-Liquid Extraction (LLE)

This protocol is suitable for the extraction of total fatty acids from serum or plasma.

Materials:

• Serum/plasma sample

• Palmitoleic acid-13C16 internal standard solution (in ethanol)

• Methanol (MeOH)

• Methyl-tert-butyl ether (MTBE)

• 5% Formic acid in water

• Nitrogen gas evaporator

• Vortex mixer

• Centrifuge

Procedure:

• To 50 µL of serum or plasma in a 2.0 mL centrifuge tube, add a known amount of Palmitoleic acid-13C16 internal standard.

• Add 60 µL of 5% formic acid in water, followed by 100 µL of methanol, and 1250 µL of MTBE.[1]

• Vortex the mixture vigorously for 3 minutes to ensure thorough mixing and extraction.

• Centrifuge at 18,000 x g for 10 minutes to separate the organic and aqueous layers.[1]

• Carefully transfer 1 mL of the upper organic layer (MTBE) to a new centrifuge tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen gas.

• Reconstitute the dried extract in 200 µL of the initial mobile phase (e.g., 80:20 acetonitrile:water with 0.1% formic acid) for LC-MS analysis.

• Centrifuge the reconstituted sample at 18,000 x g for 10 minutes to pellet any particulates.[1]

• Transfer the supernatant to an autosampler vial for injection.

Liquid Chromatography (LC) Conditions

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

LC Parameters:

Parameter	Value
Column	C18 reversed-phase column (e.g., 100 x 2.1 mm, 2.6 µm particle size)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.3 mL/min
Injection Volume	10 µL
Column Temperature	40 °C
Gradient	See Table 1

Table 1: Liquid Chromatography Gradient Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	20	80
2.0	20	80
12.0	5	95
15.0	5	95
15.1	20	80
20.0	20	80

Mass Spectrometry (MS) Conditions

Instrumentation:

• Triple quadrupole mass spectrometer.

MS Parameters:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Negative
Scan Type	Selected Reaction Monitoring (SRM)
Source Temperature	250 °C
Spray Voltage	-4500 V
Nebulizer Gas	40 psi
Heater Gas	20 psi

Table 2: SRM Transitions for Palmitoleic Acid and Palmitoleic Acid-13C16

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Palmitoleic Acid	253.2	253.2	-10
Palmitoleic Acid-13C16	269.2	269.2	-10

Note: For fatty acids that do not fragment readily, it is common to monitor the deprotonated molecule [M-H]- in both Q1 and Q3 (pseudo-SRM).

Data Presentation

Quantitative Analysis

Prepare a series of calibration standards containing known concentrations of unlabeled palmitoleic acid and a fixed concentration of the Palmitoleic acid-13C16 internal standard. Process these standards using the same extraction procedure as the samples. Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte. The concentration of palmitoleic acid in the unknown samples can then be determined from this calibration curve.

Table 3: Example Calibration Curve Data

Concentration (µg/mL)	Peak Area (Palmitoleic Acid)	Peak Area (Palmitoleic Acid-13C16)	Area Ratio (Analyte/IS)
0.1	15,234	1,500,123	0.010
0.5	76,543	1,510,456	0.051
1.0	153,210	1,498,789	0.102
5.0	759,876	1,505,678	0.505
10.0	1,512,345	1,499,987	1.008

Visualizations

Figure 1: Experimental workflow for LC-MS analysis.

Figure 2: Signaling pathways of palmitoleic acid.

Conclusion

This application note details a robust and reliable LC-MS method for the quantification of palmitoleic acid in biological samples using Palmitoleic acid-13C16 as an internal standard. The stable isotope dilution approach ensures high accuracy and precision, making this protocol well-suited for research in metabolic diseases, drug development, and nutritional science. The described signaling pathways of palmitoleic acid highlight its importance as a bioactive lipid and provide context for its quantification in various physiological and pathological states.

References

• 1. metabolon.com [metabolon.com]
• 2. The Role of the Novel Lipokine Palmitoleic Acid in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Identification of a lipokine, a lipid hormone linking adipose tissue to systemic metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Palmitoleic Acid Improves Metabolic Functions in Fatty Liver by PPARα-Dependent AMPK Activation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Tracing Cancer Metabolism with Palmitoleic Acid-¹³C₁₆

For Researchers, Scientists, and Drug Development Professionals

Introduction

Altered lipid metabolism is a hallmark of cancer, characterized by increased fatty acid uptake and synthesis to support rapid proliferation, membrane biogenesis, and signaling. Palmitoleic acid (C16:1), a monounsaturated fatty acid, has been implicated in various cellular processes, including membrane fluidity, energy storage, and cell signaling, with emerging roles in cancer biology. Stable isotope tracing using fully labeled Palmitoleic acid-¹³C₁₆ offers a powerful tool to dissect the metabolic fate of this specific fatty acid within cancer cells. By tracking the ¹³C atoms, researchers can elucidate the pathways of its uptake, desaturation, elongation, and incorporation into complex lipids, providing critical insights into the metabolic reprogramming of cancer cells.

These application notes provide an overview of the demonstrated and potential uses of Palmitoleic acid-¹³C₁₆ in cancer research, detailed protocols for its application in cell culture-based experiments, and a framework for data analysis and interpretation.

Application Notes

Tracing Fatty Acid Uptake and Incorporation into Lipid Droplets

Cancer cells often exhibit enhanced uptake of exogenous fatty acids to meet their metabolic demands. Palmitoleic acid-¹³C₁₆ can be used to quantify the rate of palmitoleate (B1233929) uptake and its subsequent storage in lipid droplets, which act as reservoirs of metabolic energy and building blocks.

• Established Application: In HepG2 human liver cancer cells, treatment with ¹³C₁₆-palmitoleic acid has been shown to lead to significant lipid droplet accumulation.[1] Isotope tracing revealed the time-dependent incorporation of the labeled palmitoleate into various lipid classes within these droplets.[1]

• Potential Applications:

  • Screening the efficacy of drugs that target fatty acid uptake transporters (e.g., CD36, FATPs) in various cancer cell lines, including breast, prostate, and glioblastoma.

  • Investigating the role of lipid droplet dynamics in cancer cell survival under metabolic stress (e.g., hypoxia, nutrient deprivation).

  • Studying the metabolic phenotype of cancer stem cells, which are known to have distinct lipid metabolism.

Elucidating the Remodeling of Palmitoleic Acid into Complex Lipids

Once taken up by cancer cells, palmitoleic acid can be metabolized and incorporated into a variety of complex lipids that are essential for membrane structure and function, as well as cell signaling. Palmitoleic acid-¹³C₁₆ allows for the precise tracking of these remodeling pathways.

• Established Application: In HepG2 cells, ¹³C₁₆-palmitoleic acid is incorporated into numerous lipid species, including triglycerides (TG), phosphatidylcholines (PC), and phosphatidylethanolamines (PE).[1]

• Potential Applications:

  • Mapping the differential incorporation of palmitoleate into membrane phospholipids (B1166683) in metastatic versus non-metastatic cancer cells to understand its role in cell migration and invasion.

  • Investigating the synthesis of signaling lipids derived from palmitoleic acid and their involvement in oncogenic pathways.

  • Assessing the impact of therapies targeting lipid-modifying enzymes (e.g., desaturases, elongases) on the metabolic fate of palmitoleate.

Investigating the Interplay between De Novo Lipogenesis and Exogenous Fatty Acid Utilization

Cancer cells can synthesize fatty acids de novo or acquire them from the extracellular environment. Palmitoleic acid-¹³C₁₆, in conjunction with other labeled precursors like ¹³C-glucose or ¹³C-glutamine, can help to dissect the relative contributions of these two sources to the cellular lipid pool.

• Potential Applications:

  • Quantifying the contribution of exogenous palmitoleate to the total cellular palmitoleate pool in cancer cells with varying levels of fatty acid synthase (FASN) expression.

  • Studying how cancer cells adapt their fatty acid sourcing in response to targeted therapies that inhibit key metabolic enzymes like ATP-citrate lyase (ACLY) or FASN.

  • Elucidating the metabolic flexibility of cancer cells in different tumor microenvironments with varying nutrient availability.

Quantitative Data Summary

The following table summarizes the time-dependent incorporation of ¹³C₁₆-palmitoleic acid into major lipid classes in HepG2 cells, as demonstrated in a key study.[1]

Lipid Class	4 hours	8 hours	16 hours
Triglycerides (TG)
M+16	15.2 ± 1.5	23.8 ± 1.9	35.1 ± 2.5
M+32	1.8 ± 0.3	4.1 ± 0.5	8.9 ± 0.9
M+48	0.1 ± 0.0	0.4 ± 0.1	1.2 ± 0.2
Phosphatidylcholines (PC)
M+16	12.5 ± 1.1	18.9 ± 1.7	28.3 ± 2.1
M+32	1.1 ± 0.2	2.5 ± 0.4	5.4 ± 0.6
Phosphatidylethanolamines (PE)
M+16	10.8 ± 0.9	16.2 ± 1.4	24.7 ± 1.9
M+32	0.9 ± 0.1	1.9 ± 0.3	4.1 ± 0.5

Data represents the labeled fraction (%) of each isotopologue (M+16, M+32, M+48, corresponding to the incorporation of one, two, or three ¹³C₁₆-palmitoleoyl chains, respectively). Data is presented as mean ± standard deviation.

Experimental Protocols

Protocol 1: Cell Culture and Labeling with Palmitoleic Acid-¹³C₁₆

This protocol describes the general procedure for labeling cultured cancer cells with ¹³C₁₆-palmitoleic acid.

Materials:

• Cancer cell line of interest (e.g., HepG2, MCF-7, PC-3)

• Complete cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• Palmitoleic acid-¹³C₁₆

• Fatty acid-free bovine serum albumin (BSA)

• Phosphate-buffered saline (PBS)

• Cell culture plates or flasks

Procedure:

• Cell Seeding: Seed cancer cells in culture plates or flasks at a density that will result in 70-80% confluency at the time of labeling.

• Preparation of Labeled Fatty Acid-BSA Complex: a. Prepare a stock solution of Palmitoleic acid-¹³C₁₆ in ethanol (B145695). b. In a sterile tube, add the desired amount of the fatty acid stock solution. c. Under sterile conditions, evaporate the ethanol under a stream of nitrogen gas. d. Resuspend the fatty acid film in a pre-warmed (37°C) solution of fatty acid-free BSA in serum-free medium to the desired final concentration (e.g., 100 µM Palmitoleic acid-¹³C₁₆ in 1% BSA). e. Incubate the solution at 37°C for 30 minutes with gentle agitation to allow for complex formation.

• Cell Labeling: a. Aspirate the complete medium from the cultured cells and wash once with warm PBS. b. Add the prepared labeling medium containing the Palmitoleic acid-¹³C₁₆-BSA complex to the cells. c. Incubate the cells for the desired time points (e.g., 4, 8, 16 hours) at 37°C in a humidified incubator with 5% CO₂.

• Cell Harvesting: a. At the end of the incubation period, aspirate the labeling medium. b. Wash the cells twice with ice-cold PBS to remove any remaining labeled fatty acid. c. Harvest the cells by scraping or trypsinization. d. Centrifuge the cell suspension to pellet the cells. e. Wash the cell pellet once with ice-cold PBS. f. Store the cell pellet at -80°C until lipid extraction.

Protocol 2: Lipid Extraction and Analysis by Mass Spectrometry

This protocol provides a general workflow for extracting lipids from labeled cells and analyzing them by liquid chromatography-mass spectrometry (LC-MS).

Materials:

• Cell pellets from Protocol 1

• Methanol, Chloroform (B151607), and Water (LC-MS grade)

• Internal standards for lipid classes (optional, for absolute quantification)

• Liquid chromatography-mass spectrometry (LC-MS) system

Procedure:

• Lipid Extraction (Bligh-Dyer Method): a. Resuspend the cell pellet in a mixture of chloroform:methanol (1:2, v/v). b. Vortex vigorously for 1 minute and incubate on ice for 30 minutes. c. Add chloroform and water to achieve a final ratio of chloroform:methanol:water (2:2:1.8, v/v/v). d. Vortex for 1 minute and centrifuge to separate the phases. e. Collect the lower organic phase containing the lipids. f. Dry the lipid extract under a stream of nitrogen gas.

• Sample Preparation for LC-MS: a. Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., methanol:chloroform, 1:1, v/v).

• LC-MS Analysis: a. Inject the reconstituted lipid extract into the LC-MS system. b. Separate the different lipid classes using a suitable chromatography method (e.g., reversed-phase or hydrophilic interaction liquid chromatography). c. Detect the lipid species and their ¹³C-labeled isotopologues using a high-resolution mass spectrometer.

• Data Analysis: a. Identify the different lipid species based on their accurate mass and fragmentation patterns. b. Determine the isotopic enrichment for each lipid species by measuring the relative abundance of the unlabeled (M+0) and labeled (M+16, M+32, etc.) isotopologues. c. Correct for the natural abundance of ¹³C.

Visualizations

Caption: Workflow for stable isotope tracing with Palmitoleic Acid-¹³C₁₆.

Caption: Potential metabolic pathways of ¹³C₁₆-Palmitoleic Acid in cancer.

References

• 1. Molecular mechanism of palmitic acid and its derivatives in tumor progression - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Palmitoleic Acid-13C16 in Fatty Acid Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing uniformly carbon-13 labeled palmitoleic acid (Palmitoleic acid-13C16) for investigating fatty acid uptake, metabolic flux, and signaling pathways. This powerful tool enables precise tracing of palmitoleic acid's metabolic fate in both in vitro and in vivo models, offering critical insights for drug development and metabolic research.

Introduction to Palmitoleic Acid-13C16

Palmitoleic acid (16:1n-7) is an omega-7 monounsaturated fatty acid recognized for its role as a "lipokine," a lipid hormone that communicates between tissues to regulate systemic metabolism.[1] It is biosynthesized from palmitic acid by the enzyme Stearoyl-CoA desaturase-1.[2] Studies have shown that palmitoleic acid can improve insulin (B600854) sensitivity and suppress inflammation, making its metabolic pathways a key area of investigation for diseases like type 2 diabetes and non-alcoholic fatty liver disease.[1][3]

Palmitoleic acid-13C16 is a stable isotope-labeled version of palmitoleic acid where all 16 carbon atoms are replaced with the 13C isotope. This labeling allows for the precise differentiation of the tracer molecule and its metabolic products from the endogenous, unlabeled pool of fatty acids within a biological system.[4] When analyzed by mass spectrometry, the 13C-labeled molecules will have a higher mass, enabling accurate quantification of their uptake and incorporation into various lipid species and metabolic intermediates.

Key Applications

• Measuring Fatty Acid Uptake: Quantify the rate of palmitoleic acid transport into cells or tissues.

• Metabolic Flux Analysis (MFA): Trace the flow of carbon from palmitoleic acid through various metabolic pathways, including beta-oxidation, the TCA cycle, and lipogenesis.[5]

• Lipidomics: Identify and quantify the incorporation of palmitoleic acid into complex lipids such as triglycerides, phospholipids, and cholesteryl esters.

• Signaling Pathway Analysis: Investigate how palmitoleic acid influences cellular signaling cascades, such as the mTOR, AMPK, and PPARα pathways.

Quantitative Data Summary

The following tables summarize quantitative data from studies utilizing 13C-labeled fatty acids to investigate metabolic flux.

Table 1: Incorporation of 13C16-Palmitoleic Acid into Lipid Species in HepG2 Cells.

Time (hours)	13C-Labeled Palmitoleic Acid Incorporated into Triacylglycerols (TG) (%)	13C-Labeled Palmitoleic Acid Incorporated into Phosphatidylcholines (PC) (%)	13C-Labeled Palmitoleic Acid Incorporated into Diacylglycerols (DG) (%)
4	15.8 ± 2.1	8.5 ± 1.3	10.2 ± 1.8
8	28.4 ± 3.5	14.2 ± 2.0	18.7 ± 2.5
16	45.1 ± 5.2	22.6 ± 3.1	25.4 ± 3.3

Data is represented as the percentage of the total pool of each lipid species that is labeled with 13C-palmitoleic acid at the indicated time points. Values are expressed as mean ± standard deviation.

Table 2: In Vivo Distribution and Metabolism of [U-13C]-Palmitate in Fasted Mice (10 minutes post-injection). [6]

Tissue/Fluid	Free [U-13C]-Palmitate (nmol/g protein or µmol/L)	[U-13C]-Palmitate-derived Acylcarnitines (nmol/g protein or nmol/L)	[U-13C]-Palmitate-derived Triglycerides (nmol/g protein)	[U-13C]-Palmitate-derived Phosphatidylcholines (nmol/g protein)
Plasma	2.5 ± 0.5 µmol/L	0.82 ± 0.18 nmol/L	Not Reported	Not Reported
Liver	39 ± 12 nmol/g	0.002 ± 0.001 nmol/g	511 ± 160 nmol/g	58 ± 9 nmol/g
Muscle	14 ± 4 nmol/g	0.95 ± 0.47 nmol/g	Not Detected	Not Detected

This table uses data from a study with 13C-palmitate, a closely related saturated fatty acid, to provide an example of in vivo fatty acid flux. Values are expressed as mean ± standard deviation.[6]

Experimental Protocols

In Vitro Fatty Acid Uptake and Metabolism in Cultured Cells

This protocol outlines the steps for treating cultured cells with Palmitoleic acid-13C16 and analyzing its incorporation into cellular lipids.

Materials:

• Palmitoleic acid-13C16

• Fatty acid-free bovine serum albumin (BSA)

• Cell culture medium and supplements

• Phosphate-buffered saline (PBS)

• Methanol, Chloroform (B151607), and Water (for lipid extraction)

• Internal standards for mass spectrometry (e.g., deuterated lipid standards)

• LC-MS/MS or GC-MS system

Protocol:

• Preparation of Palmitoleic Acid-13C16-BSA Complex:

  • Dissolve Palmitoleic acid-13C16 in ethanol.

  • Prepare a solution of fatty acid-free BSA in serum-free cell culture medium.

  • Slowly add the Palmitoleic acid-13C16 solution to the BSA solution while stirring to create a complex. This improves the solubility and delivery of the fatty acid to the cells.

• Cell Culture and Treatment:

  • Plate cells at a desired density and allow them to adhere.

  • Replace the growth medium with serum-free medium for a period of serum starvation (e.g., 2-4 hours).

  • Add the Palmitoleic acid-13C16-BSA complex to the cells at the desired final concentration and incubate for various time points (e.g., 0, 1, 4, 8, 24 hours).

• Metabolite Extraction:

  • Aspirate the medium and wash the cells twice with ice-cold PBS.

  • Quench metabolism by adding ice-cold methanol.

  • Scrape the cells and transfer the cell lysate to a glass tube.

  • Perform a Bligh-Dyer lipid extraction by adding chloroform and water in a stepwise manner, with vortexing between each addition.

  • Centrifuge to separate the phases. The lower organic phase contains the lipids.

• Sample Preparation for Mass Spectrometry:

  • Transfer the lipid-containing organic phase to a new tube and dry it under a stream of nitrogen.

  • Reconstitute the dried lipid extract in an appropriate solvent for your chosen analytical method (e.g., methanol/chloroform for LC-MS).

  • Add internal standards to the samples for quantification.

• Mass Spectrometry Analysis:

  • Analyze the samples using LC-MS/MS or GC-MS to measure the abundance of 13C-labeled palmitoleic acid and its incorporation into various lipid species.

  • For GC-MS analysis, derivatization of fatty acids (e.g., to fatty acid methyl esters - FAMEs) is typically required.

In Vivo Fatty Acid Flux Analysis in a Mouse Model

This protocol provides a general framework for an in vivo study to trace the disposition of Palmitoleic acid-13C16.

Materials:

• Palmitoleic acid-13C16

• Vehicle for injection (e.g., saline with BSA, or an intralipid (B608591) emulsion)

• Anesthesia

• Blood collection supplies (e.g., heparinized capillaries)

• Surgical tools for tissue collection

• Liquid nitrogen for snap-freezing tissues

• Homogenizer

• Lipid extraction solvents

• LC-MS/MS or GC-MS system

Protocol:

• Animal Preparation:

  • Acclimate animals to the experimental conditions.

  • Fast animals overnight to standardize metabolic states.

• Tracer Administration:

  • Anesthetize the mouse.

  • Administer a bolus of Palmitoleic acid-13C16 via tail vein injection or oral gavage. The dose will depend on the specific experimental goals.[6]

• Sample Collection:

  • Collect blood samples at various time points post-injection (e.g., 2, 5, 10, 30, 60 minutes) via tail bleed or cardiac puncture at the endpoint.

  • At the study endpoint, perfuse the animal with saline to remove blood from the tissues.

  • Excise tissues of interest (e.g., liver, adipose tissue, muscle, heart) and immediately snap-freeze them in liquid nitrogen.

• Sample Processing:

  • Separate plasma from whole blood by centrifugation.

  • Homogenize frozen tissues in an appropriate buffer.

• Lipid Extraction and Analysis:

  • Perform lipid extraction from plasma and tissue homogenates as described in the in vitro protocol.

  • Prepare samples for and perform mass spectrometry analysis to quantify the levels of 13C-labeled palmitoleic acid and its metabolites in different tissues and plasma.

Visualizations

Signaling Pathways

The following diagrams illustrate key signaling pathways influenced by palmitoleic acid.

References

• 1. Palmitoleic acid (n-7) increases white adipocytes GLUT4 content and glucose uptake in association with AMPK activation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Palmitoleic acid - Wikipedia [en.wikipedia.org]
• 3. biorxiv.org [biorxiv.org]
• 4. Palmitoleic acid (U-¹³C₁₆, 98%) CP 97% - Cambridge Isotope Laboratories, CLM-2241-0.01 [isotope.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]

Illuminating Metabolic Pathways: In Vivo Labeling with Palmitoleic Acid-13C16

Application Notes and Protocols for Researchers

Introduction: Palmitoleic Acid, a Key Metabolic Regulator

Palmitoleic acid (C16:1n7) is an omega-7 monounsaturated fatty acid that has garnered significant attention as a "lipokine"—a lipid hormone secreted by adipose tissue that communicates with and exerts metabolic effects on distant organs.[1][2][3][4] Endogenously synthesized from palmitic acid by the enzyme stearoyl-CoA desaturase-1 (SCD1), palmitoleic acid is abundant in adipose tissue and the liver.[1][5] Emerging research highlights its role in enhancing insulin (B600854) sensitivity in muscle and liver, suppressing inflammation, and regulating lipid metabolism.[2][4][5][6] In vivo labeling studies using isotopically marked palmitoleic acid, such as Palmitoleic acid-13C16, are crucial for elucidating its metabolic fate, quantifying its incorporation into various lipid species, and understanding its influence on cellular signaling pathways. These studies provide a dynamic view of how this lipokine contributes to systemic metabolic homeostasis.

Principle of In Vivo 13C16-Palmitoleic Acid Labeling

Stable isotope labeling with 13C is a powerful technique to trace the metabolic journey of molecules within a biological system.[1] By introducing Palmitoleic acid-13C16 into an in vivo model, researchers can track the 13C-labeled carbon atoms as they are incorporated into downstream metabolites and complex lipids. This methodology allows for the quantitative analysis of fatty acid uptake, storage, and utilization in various tissues. The heavy isotope-labeled lipids can be detected and quantified using mass spectrometry-based lipidomics, providing precise data on the dynamic changes in lipid metabolism.

Experimental Applications

• Metabolic Fate and Tissue Distribution: Tracing the uptake and distribution of 13C16-Palmitoleic acid in key metabolic organs such as the liver, skeletal muscle, adipose tissue, and heart.

• Lipid Synthesis and Remodeling: Quantifying the incorporation of 13C16-Palmitoleic acid into various lipid classes, including triglycerides (TG), phospholipids (B1166683) (PL), cholesteryl esters (CE), and diglycerides (DG).

• Signaling Pathway Activation: Investigating how the metabolism of palmitoleic acid influences signaling cascades involved in insulin action, inflammation, and lipogenesis.

• Preclinical Drug Development: Evaluating the impact of therapeutic agents on the metabolic pathways of palmitoleic acid.

Experimental Workflow

The following diagram outlines a typical workflow for an in vivo labeling study using Palmitoleic acid-13C16.

Caption: A generalized workflow for in vivo metabolic studies using 13C-labeled palmitoleic acid.

Detailed Experimental Protocols

The following protocols are adapted from established methods for in vivo fatty acid labeling studies and should be optimized for specific experimental goals.[2]

Protocol 1: In Vivo Administration of Palmitoleic Acid-13C16 in Mice

Materials:

• Palmitoleic acid-13C16 (uniformly labeled)

• Bovine Serum Albumin (BSA), fatty acid-free

• Sterile 0.9% Saline

• Male C57BL/6N mice (or other appropriate model)

• Anesthetic (e.g., isoflurane)

• Injection supplies (syringes, needles)

Procedure:

• Animal Preparation: Acclimate male C57BL/6N mice for at least one week. For studies on fasting metabolism, fast the mice for a predetermined period (e.g., 15 hours) with free access to water.[2]

• Tracer Formulation: Prepare a stock solution of Palmitoleic acid-13C16 complexed to BSA. Briefly, dissolve Palmitoleic acid-13C16 in a small volume of ethanol (B145695) and then dilute in a sterile saline solution containing fatty acid-free BSA. The final concentration should be determined based on the desired dosage.

• Tracer Administration: Anesthetize the mice. Administer a bolus of Palmitoleic acid-13C16 via the tail vein. A typical dosage might be 20 nmol/kg body weight.[2] The precise amount should be optimized to correspond to a physiologically relevant increase in plasma free fatty acids without perturbing the system.[7]

• Sample Collection:

  • Plasma: Collect blood samples at specific time points post-injection (e.g., 2, 5, 10, 30, and 60 minutes) via tail bleed or cardiac puncture at the terminal time point. Use EDTA-coated tubes and centrifuge to separate plasma.

  • Tissues: At the designated endpoint (e.g., 10 minutes post-injection for acute uptake studies), euthanize the mice and rapidly excise tissues of interest (e.g., liver, gastrocnemius muscle, epididymal white adipose tissue).[2] Immediately freeze tissues in liquid nitrogen and store at -80°C until analysis.

Protocol 2: Lipid Extraction and Analysis by LC-MS/MS

Materials:

• Chloroform (B151607), Methanol (B129727), Water (LC-MS grade)

• Internal standards (e.g., deuterated lipid standards)

• Homogenizer

• Centrifuge

• Liquid chromatography-mass spectrometry (LC-MS/MS) system

Procedure:

• Lipid Extraction:

  • Homogenize frozen tissue samples in a mixture of chloroform and methanol (2:1, v/v).

  • Add water to induce phase separation.

  • Centrifuge to separate the organic (lipid-containing) and aqueous phases.

  • Collect the lower organic phase and dry it under a stream of nitrogen.

  • For plasma samples, perform a similar liquid-liquid extraction.

• Sample Preparation for LC-MS/MS: Reconstitute the dried lipid extract in an appropriate solvent (e.g., methanol/chloroform 1:1, v/v) containing a cocktail of internal standards.

• LC-MS/MS Analysis:

  • Inject the prepared samples onto a suitable liquid chromatography column (e.g., a C18 reversed-phase column) to separate the different lipid classes.

  • Use a high-resolution mass spectrometer to detect and quantify the 12C (endogenous) and 13C (labeled) isotopologues of various lipid species.

  • Employ tandem mass spectrometry (MS/MS) for structural confirmation of the identified lipids.

Data Presentation and Analysis

Quantitative data should be presented in clear, structured tables to facilitate comparison between different experimental groups and time points.

Table 1: Incorporation of 13C16-Palmitoleic Acid into Plasma and Tissue Lipid Pools (Example Data)

Parameter	Plasma	Liver	Skeletal Muscle
Free 13C-Palmitoleate (nmol/mL or nmol/g tissue)	Value ± SD	Value ± SD	Value ± SD
13C-Triglycerides (nmol/g tissue)	Value ± SD	Value ± SD	Value ± SD
13C-Phosphatidylcholines (nmol/g tissue)	Value ± SD	Value ± SD	Value ± SD
13C-Cholesteryl Esters (nmol/g tissue)	Value ± SD	Value ± SD	Value ± SD
13C-Acylcarnitines (nmol/g tissue)	Value ± SD	Value ± SD	Value ± SD

Note: This table presents a template for data organization. Actual values would be derived from experimental measurements. A study on [U-13C]-palmitate in fasted mice showed that after 10 minutes, the liver had incorporated a significant amount of the tracer into triglycerides (511 ± 160 nmol/g protein) and phosphatidylcholines (58 ± 9 nmol/g protein), while labeled lipids were not detectable in the muscle.[2] In contrast, labeled acylcarnitines were considerably higher in muscle than in the liver.[2] In vitro studies with 13C16-palmitoleic acid in HepG2 cells have shown significant incorporation into triglycerides, diglycerides, phosphatidylcholines, phosphatidylinositols, and phosphatidylethanolamines over time.[1]

Signaling Pathways and Metabolic Fate

Palmitoleic acid has been shown to influence several key metabolic signaling pathways.

Palmitoleic Acid Biosynthesis and Signaling

The following diagram illustrates the synthesis of palmitoleic acid and its downstream effects.

Caption: Biosynthesis of palmitoleic acid and its effects on key metabolic tissues.

Metabolic Fate of 13C16-Palmitoleic Acid

This diagram illustrates the potential metabolic pathways for 13C16-Palmitoleic acid after entering a cell.

Caption: Potential intracellular fates of 13C-labeled palmitoleic acid.

Conclusion

In vivo labeling studies with Palmitoleic acid-13C16 offer a powerful approach to unravel the complex roles of this lipokine in health and disease. By providing quantitative data on its metabolic fate and tissue distribution, these studies can significantly advance our understanding of metabolic regulation and open new avenues for therapeutic interventions in metabolic disorders. The protocols and information provided herein serve as a comprehensive guide for researchers embarking on such investigations.

References

• 1. Stable Isotope-Labeled Lipidomics to Unravel the Heterogeneous Development Lipotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The fate of [U-(13)C]palmitate extracted by skeletal muscle in subjects with type 2 diabetes and control subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Role of the Novel Lipokine Palmitoleic Acid in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Roles of Palmitoleic Acid and Its Positional Isomers, Hypogeic and Sapienic Acids, in Inflammation, Metabolic Diseases and Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 13C Stable Isotope Tracing Reveals Distinct Fatty Acid Oxidation Pathways in Proliferative vs. Oxidative Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ckisotopes.com [ckisotopes.com]

Technical Notes & Optimization

Technical Support Center: Palmitoleic Acid-13C16 Cellular Incorporation

Welcome to the technical support center for improving the cellular incorporation of Palmitoleic Acid-13C16. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to optimize your experiments.

I. Frequently Asked Questions (FAQs)

Q1: What is Palmitoleic Acid-13C16 and what are its common applications in research?

A1: Palmitoleic Acid-13C16 is a stable isotope-labeled version of palmitoleic acid, a monounsaturated omega-7 fatty acid.[1][2][3] The "13C16" indicates that all 16 carbon atoms in the molecule have been replaced with the heavy isotope of carbon, ¹³C. This labeling makes it a powerful tool for tracing the metabolic fate of palmitoleic acid in cells and in vivo without using radioactivity.[1][4] Common applications include:

• Metabolic Flux Analysis: To quantify the rate of uptake, and incorporation into various lipid species like triglycerides and phospholipids, and oxidation.[4]

• Biomarker Identification: To understand how palmitoleic acid metabolism is altered in diseases like metabolic syndrome, diabetes, and cancer.[5][6][7][8]

• Drug Development: To assess the impact of therapeutic compounds on fatty acid metabolism.[1]

Q2: How should I store and handle Palmitoleic Acid-13C16?

A2: Proper storage is crucial to maintain the stability and integrity of the labeled fatty acid. It is recommended to store Palmitoleic Acid-13C16 at -80°C for long-term storage (up to 6 months) and at -20°C for short-term use (up to 1 month).[1][2] It should be protected from light and stored under an inert gas like nitrogen to prevent oxidation.[1][2]

Q3: How do I prepare Palmitoleic Acid-13C16 for cell culture experiments?

A3: Fatty acids are generally poorly soluble in aqueous media.[9][10][11] To ensure efficient delivery to cells, Palmitoleic Acid-13C16 should be complexed with a carrier protein, most commonly fatty acid-free bovine serum albumin (BSA).[9][10][12] A common method is to first dissolve the fatty acid in a small amount of ethanol (B145695) or DMSO and then add it to a warm BSA solution with stirring to allow for complexation.[12] The final concentration of the organic solvent should be kept to a minimum (typically <0.1%) to avoid cellular toxicity.[12]

Q4: What are the key signaling pathways involved in palmitoleic acid uptake and metabolism?

A4: Palmitoleic acid is not just a component of cellular lipids; it also acts as a signaling molecule, or "lipokine," that can influence various metabolic pathways.[5][7] Key pathways include:

• AMPK Pathway: Palmitoleic acid can activate AMP-activated protein kinase (AMPK), which in turn can increase glucose uptake and fatty acid oxidation.[13]

• mTOR Signaling: The mTORC1 pathway has been shown to regulate the de novo synthesis of palmitoleic acid.[8]

• PPARα Activation: Palmitoleic acid can activate PPARα, a transcription factor that plays a central role in the regulation of fatty acid metabolism.[14]

• Insulin (B600854) Signaling: Palmitoleic acid has been shown to enhance insulin sensitivity in muscle and liver cells, partly by increasing Akt phosphorylation.[6][7]

Signaling Pathway of Palmitoleic Acid

Caption: Key signaling pathways influenced by palmitoleic acid.

II. Troubleshooting Guides

This section provides solutions to common problems encountered during experiments with Palmitoleic Acid-13C16.

Problem 1: Low Incorporation of Palmitoleic Acid-13C16 into Cells

Possible Cause	Recommended Solution
Poor solubility of the fatty acid	Ensure proper complexation with fatty acid-free BSA. Optimize the molar ratio of fatty acid to BSA (typically between 3:1 and 6:1). Prepare fresh fatty acid-BSA complexes for each experiment.[9][10][12]
Suboptimal cell health	Ensure cells are in the logarithmic growth phase and have high viability. Avoid overgrown or stressed cultures, as this can affect metabolic activity and nutrient uptake.
Incorrect incubation time or concentration	Perform a time-course and dose-response experiment to determine the optimal incubation time and concentration for your specific cell line. Start with a concentration range of 50-200 µM and time points from 1 to 24 hours.
Competition from other fatty acids in the medium	Use serum-free or low-serum medium during the incubation period to reduce competition from unlabeled fatty acids present in fetal bovine serum (FBS).
Inappropriate analytical method	Use a sensitive and validated method for detecting and quantifying the incorporation of the labeled fatty acid, such as gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).[15][16][17]

Problem 2: High Variability Between Replicates

Possible Cause	Recommended Solution
Inconsistent cell seeding density	Ensure uniform cell seeding across all wells or flasks. Use a hemocytometer or an automated cell counter to accurately determine cell numbers.
Inhomogeneous fatty acid-BSA complex solution	Vortex the fatty acid-BSA solution thoroughly before adding it to the cell culture medium to ensure a homogenous mixture.
Pipetting errors	Use calibrated pipettes and proper pipetting techniques to ensure accurate and consistent addition of reagents.
Edge effects in multi-well plates	Avoid using the outer wells of the plate, as they are more prone to evaporation and temperature fluctuations. If you must use them, fill the surrounding empty wells with sterile water or media to minimize these effects.

Problem 3: Unexpected Cellular Toxicity

Possible Cause	Recommended Solution
High concentration of fatty acid	High concentrations of certain fatty acids can be lipotoxic.[9][10] Determine the optimal, non-toxic concentration for your cell line through a dose-response experiment, assessing cell viability with methods like MTT or trypan blue exclusion assays.
Toxicity from the solvent	If using DMSO or ethanol to dissolve the fatty acid, ensure the final concentration in the culture medium is well below toxic levels (typically <0.1%). Run a vehicle control to assess the effect of the solvent alone.[12]
Contamination of reagents	Use sterile, high-purity reagents and follow aseptic techniques to prevent microbial contamination.

Experimental Workflow for Optimizing Incorporation

Caption: Workflow for optimizing experimental conditions.

III. Experimental Protocols

Protocol 1: Preparation of Palmitoleic Acid-BSA Complex

• Prepare a stock solution of Palmitoleic Acid-13C16: Dissolve the fatty acid in 100% ethanol or DMSO to a concentration of 100 mM.

• Prepare a fatty acid-free BSA solution: Dissolve fatty acid-free BSA in serum-free cell culture medium or PBS to a concentration of 10% (w/v). Warm the solution to 37°C.

• Complex the fatty acid with BSA: While vortexing the BSA solution, slowly add the palmitoleic acid stock solution to achieve the desired molar ratio (e.g., 5:1 fatty acid to BSA).

• Incubate for complexation: Incubate the mixture at 37°C for 30-60 minutes with gentle agitation to allow for complete complexation.

• Sterilize: Sterilize the final complex solution by passing it through a 0.22 µm filter.

• Storage: Use the complex immediately or store at 4°C for short-term use (up to one week). For longer storage, aliquot and freeze at -20°C.

Protocol 2: Cellular Uptake Assay

• Cell Seeding: Seed cells in a multi-well plate at a density that will result in 70-80% confluency at the time of the experiment.

• Cell Starvation: Once cells have attached and reached the desired confluency, gently wash them with PBS and replace the growth medium with serum-free medium. Incubate for 2-4 hours to deplete endogenous fatty acids.

• Treatment: Remove the serum-free medium and add fresh serum-free medium containing the desired concentration of the Palmitoleic Acid-13C16-BSA complex. Include appropriate controls (e.g., vehicle control, unlabeled palmitoleic acid).

• Incubation: Incubate the cells for the desired period (determined from your time-course experiment) at 37°C in a CO₂ incubator.

• Cell Harvesting: After incubation, wash the cells three times with ice-cold PBS to remove any unincorporated fatty acid.

• Lipid Extraction: Lyse the cells and extract the total lipids using a suitable method, such as the Folch or Bligh-Dyer method.

• Analysis: Analyze the lipid extracts by GC-MS or LC-MS to quantify the amount of Palmitoleic Acid-13C16 incorporated into different lipid fractions.

Protocol 3: Quantification of Palmitoleic Acid-13C16 Incorporation by GC-MS

• Transesterification: The extracted lipids are transesterified to fatty acid methyl esters (FAMEs) by incubation with methanol (B129727) containing an acid or base catalyst (e.g., 14% boron trifluoride in methanol) at 60-100°C.

• Extraction of FAMEs: After cooling, the FAMEs are extracted with a nonpolar solvent like hexane.

• GC-MS Analysis: The extracted FAMEs are injected into a gas chromatograph coupled to a mass spectrometer. The different FAMEs are separated based on their retention times.

• Quantification: The mass spectrometer is used to detect the molecular ions of both the unlabeled (¹²C) and labeled (¹³C) palmitoleate (B1233929) methyl esters. The ratio of the peak areas of the labeled to unlabeled species is used to calculate the percentage of incorporation.

IV. Quantitative Data Summary

Table 1: Typical Incubation Conditions for Fatty Acid Uptake Studies

Cell Line	Palmitoleic Acid Concentration (µM)	Incubation Time (hours)	BSA:Fatty Acid Molar Ratio	Reference
3T3-L1 adipocytes	200	4	1:5	[18]
HepG2	300	4, 8, 16	Not Specified	[19]
Macrophages	10	0.5	Not Specified	[20]
HEK293T	100	4	1:3 (approx.)	[21]

Table 2: Properties of Palmitoleic Acid-13C16

Property	Value	Reference
Molecular Formula	¹³C₁₆H₃₀O₂
Molecular Weight	270.29 g/mol	[3]
Isotopic Purity	≥98 atom % ¹³C	[3]
Physical Form	Liquid
Storage Temperature	-80°C (long-term), -20°C (short-term)	[1][2]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Palmitoleic acid (U-¹³C₁₆, 98%) CP 97% - Cambridge Isotope Laboratories, CLM-2241-0.01 [isotope.com]
• 4. Stable isotope-labeled tracers for the investigation of fatty acid and triglyceride metabolism in humans in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Roles of Palmitoleic Acid and Its Positional Isomers, Hypogeic and Sapienic Acids, in Inflammation, Metabolic Diseases … [ouci.dntb.gov.ua]
• 6. mdpi.com [mdpi.com]
• 7. metabolon.com [metabolon.com]
• 8. Identification of Palmitoleic Acid Controlled by mTOR Signaling as a Biomarker of Polymyositis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cell Culture Models of Fatty Acid Overload: Problems and Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cell culture models of fatty acid overload: Problems and solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Palmitoleic acid (n-7) increases white adipocytes GLUT4 content and glucose uptake in association with AMPK activation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. balsinde.org [balsinde.org]
• 15. Systematic Analysis of Fatty Acids in Human Cells with a Multiplexed Isobaric Tag (TMT)-Based Method - PMC [pmc.ncbi.nlm.nih.gov]
• 16. An optimized method for measuring fatty acids and cholesterol in stable isotope-labeled cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. cellgs.com [cellgs.com]
• 18. caymanchem.com [caymanchem.com]
• 19. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 20. researchgate.net [researchgate.net]
• 21. Tracking intracellular uptake and localisation of alkyne tagged fatty acids using Raman spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Palmitoleic Acid-13C16 Labeling

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to optimize the use of Palmitoleic acid-13C16 for metabolic labeling experiments.

Frequently Asked Questions (FAQs)

Q1: What is the optimal concentration of Palmitoleic acid-13C16 for cell labeling?

A1: The optimal concentration is cell-type dependent and needs to be determined empirically. A good starting point for many cell lines is between 50 µM and 200 µM. It is recommended to perform a dose-response experiment to find the concentration that provides sufficient labeling without inducing cytotoxicity. Some studies have used concentrations up to 300 µM for specific applications.[1][2]

Q2: How do I prepare Palmitoleic acid-13C16 for use in cell culture?

A2: Palmitoleic acid-13C16 is hydrophobic and must be complexed with fatty acid-free Bovine Serum Albumin (BSA) for efficient delivery to cells in culture. A common method involves preparing a stock solution of the fatty acid in ethanol, followed by conjugation with a BSA solution. The molar ratio of fatty acid to BSA is a critical parameter, with ratios from 2:1 to 6:1 being commonly used.[3][4]

Q3: How long should I incubate my cells with Palmitoleic acid-13C16?

A3: The incubation time required to achieve steady-state labeling can vary. Typically, 24 to 48 hours is sufficient to observe significant incorporation into cellular lipids.[5] For studies on rapid metabolic fluxes, shorter time points may be necessary. A time-course experiment is recommended to determine the optimal labeling duration for your specific experimental goals.

Q4: How can I confirm that the labeled palmitoleic acid is being incorporated into my cells?

A4: The incorporation of Palmitoleic acid-13C16 into cellular lipids can be quantified using mass spectrometry (MS) techniques, such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS/MS).[2][6] These methods can distinguish between the 13C-labeled lipids and their unlabeled counterparts, allowing for the calculation of isotopic enrichment.

Troubleshooting Guides

Issue 1: Low Labeling Efficiency

Symptoms:

• Low or undetectable 13C enrichment in target lipids as measured by mass spectrometry.

• Minimal difference in mass spectra between labeled and unlabeled control samples.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Suboptimal Concentration	Perform a dose-response experiment with a range of Palmitoleic acid-13C16 concentrations (e.g., 10 µM to 300 µM) to identify the optimal concentration for your cell type.[3]
De Novo Fatty Acid Synthesis	The cells may be synthesizing their own fatty acids, diluting the labeled pool. Consider using an inhibitor of de novo fatty acid synthesis, such as Cerulenin, to increase the uptake and incorporation of the exogenous labeled fatty acid.
Insufficient Incubation Time	Conduct a time-course experiment (e.g., 6, 12, 24, 48 hours) to determine the time required to reach isotopic steady state for your lipids of interest.[5]
Improper BSA Conjugation	Ensure the fatty acid is properly complexed with BSA. Prepare fresh solutions and verify the molar ratio. A cloudy solution may indicate precipitation of the fatty acid.[4][7]

Issue 2: Cytotoxicity

Symptoms:

• Reduced cell viability, as determined by assays like MTT or Trypan Blue exclusion.

• Changes in cell morphology, such as rounding or detachment.

• Increased apoptosis, detectable by TUNEL assay or caspase activation.[8]

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
High Fatty Acid Concentration	High concentrations of free fatty acids can be toxic to cells. Determine the IC50 value for your cell line by performing a cell viability assay with a range of concentrations.[8][9]
Saturated Fatty Acid Contamination	Ensure the purity of your Palmitoleic acid-13C16. Contamination with saturated fatty acids like palmitic acid can increase cytotoxicity.[8]
Inadequate BSA Ratio	An insufficient amount of BSA to bind the fatty acid can lead to high levels of "free" fatty acid, which is more toxic. Ensure an appropriate fatty acid-to-BSA molar ratio.[4]
Oxidative Stress	Fatty acid overload can induce oxidative stress. Co-treatment with an antioxidant, such as N-acetylcysteine, may mitigate cytotoxic effects.

Experimental Protocols

Protocol 1: Preparation of Palmitoleic Acid-13C16-BSA Complex

This protocol describes the preparation of a 5 mM stock solution of Palmitoleic acid-13C16 complexed to BSA at a 5:1 molar ratio.

Materials:

• Palmitoleic acid-13C16

• Ethanol (100%)

• Fatty acid-free BSA

• Sterile PBS (phosphate-buffered saline)

• Sterile water

Procedure:

• Prepare a 150 mM Palmitoleic acid-13C16 stock solution: Dissolve the required amount of Palmitoleic acid-13C16 in 100% ethanol. Heat at 65°C and vortex periodically until fully dissolved.

• Prepare a 10% (w/v) fatty acid-free BSA solution: Dissolve fatty acid-free BSA in sterile water. Filter sterilize using a 0.22 µm filter.

• Complexation: a. In a sterile tube, add the appropriate volume of the 10% BSA solution. b. Warm the BSA solution to 37°C in a water bath. c. Add the calculated volume of the 150 mM Palmitoleic acid-13C16 stock solution to the warm BSA solution while gently vortexing. d. Incubate the mixture at 37°C for 1 hour with gentle shaking to allow for complex formation.

• Final Dilution: Dilute the complexed stock solution to the desired final concentration in your cell culture medium.

Protocol 2: Cell Viability Assessment using MTT Assay

This protocol outlines the steps to assess cell viability following treatment with Palmitoleic acid-13C16.

Materials:

• Cells of interest

• Palmitoleic acid-13C16-BSA complex

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• 96-well plate

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 8,000-10,000 cells per well and allow them to adhere overnight.

• Treatment: Treat the cells with a serial dilution of the Palmitoleic acid-13C16-BSA complex (e.g., 0, 25, 50, 100, 200, 400 µM) for the desired incubation time (e.g., 24 or 48 hours). Include a BSA-only control.

• MTT Addition: After the treatment period, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the control (BSA-only treated cells).

Visualizations

Caption: Workflow for optimizing Palmitoleic acid-13C16 labeling experiments.

Caption: Decision tree for troubleshooting low labeling efficiency.

Caption: Key signaling pathways modulated by Palmitoleic Acid.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. 13C Stable Isotope Tracing Reveals Distinct Fatty Acid Oxidation Pathways in Proliferative vs. Oxidative Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cell Culture Models of Fatty Acid Overload: Problems and Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. academic.oup.com [academic.oup.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. The effect of trans-palmitoleic acid on cell viability and sirtuin 1 gene expression in hepatocytes and the activity of peroxisome-proliferator-activated receptor-alpha - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting low signal intensity of Palmitoleic acid-13C16

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering low signal intensity with Palmitoleic acid-13C16 in mass spectrometry-based experiments.

Troubleshooting Guide: Low Signal Intensity of Palmitoleic acid-13C16

Low signal intensity of your 13C-labeled palmitoleic acid can arise from a variety of factors, from sample preparation to instrument settings. This guide provides a systematic approach to identifying and resolving the root cause of the issue.

Is the issue with the Palmitoleic acid-13C16 standard itself?

Possible Cause	Recommended Solution
Incorrect Concentration	Prepare a fresh stock solution of Palmitoleic acid-13C16 from the original source material. Carefully verify all dilution calculations and ensure the use of calibrated pipettes for accuracy.
Degradation	Palmitoleic acid-13C16 is generally stable when stored correctly. However, improper storage conditions (e.g., exposure to light, oxygen, or elevated temperatures) or repeated freeze-thaw cycles of stock solutions can lead to degradation. Prepare a fresh working solution from a new or properly stored stock. For long-term storage, it is advisable to store the compound at -80°C in an appropriate solvent.[1]
Contamination	Ensure that all solvents, vials, and labware used for preparing the internal standard solution are of high purity and free from contaminants that could interfere with the analysis.[2] Polymers like polyethylene (B3416737) glycol (PEG) and polysiloxanes are common contaminants from lab consumables.[2]

Are there issues with the sample preparation?

Possible Cause	Recommended Solution
Inefficient Extraction	The extraction method may not be optimal for recovering palmitoleic acid from the sample matrix. Consider alternative extraction methods, such as a liquid-liquid extraction with a solvent system like chloroform:methanol (B129727) or methyl tert-butyl ether (MTBE).[3] Ensure the pH is adjusted appropriately to facilitate the extraction of the fatty acid.
Incomplete Derivatization (if applicable)	For GC-MS analysis, derivatization to a more volatile form (e.g., fatty acid methyl ester - FAME) is often necessary.[4] For LC-MS, derivatization can significantly enhance ionization efficiency.[5][6][7][8] If derivatizing, ensure the reaction has gone to completion by optimizing reaction time, temperature, and reagent concentrations. Common derivatization reagents that improve signal intensity include those that introduce a permanently charged group.[6][7][8]
Sample Loss During Preparation	Fatty acids can adhere to plastic surfaces. Use glass vials and pipette tips where possible to minimize loss. Ensure complete transfer of the sample between steps.

Could the LC-MS/GC-MS system be the source of the problem?

Possible Cause	Recommended Solution
Suboptimal Ionization Source Settings	The parameters of the ion source (e.g., temperature, gas flows, voltages) are critical for efficient ionization. Optimize these settings specifically for Palmitoleic acid-13C16 or its derivative. For ESI, a small amount of acid like formic acid in the mobile phase can improve protonation in positive ion mode.[9]
Incorrect Mass Spectrometer Method	Double-check that the correct precursor and product ions (for MS/MS) for Palmitoleic acid-13C16 are being monitored. The expected mass will be 16 daltons higher than the unlabeled palmitoleic acid.
Contaminated Ion Source	A dirty ion source can lead to a significant drop in signal intensity.[10] Follow the manufacturer's protocol for cleaning the ion source.
Chromatographic Issues	Poor peak shape (e.g., broad or tailing peaks) can result in a lower apparent signal intensity. Optimize the chromatographic method (e.g., column, mobile phase, gradient) to achieve sharp, symmetrical peaks. Co-elution with other matrix components can also cause ion suppression.[9]
Matrix Effects	Components of the sample matrix can suppress the ionization of Palmitoleic acid-13C16, leading to a lower signal.[9][11] To assess this, perform a post-extraction spike of the analyte into a blank matrix extract and compare the signal to a pure standard. Mitigation strategies include improving chromatographic separation, using a matrix-matched calibration curve, or employing a more robust ionization source.[9]

Frequently Asked Questions (FAQs)

Q1: Why is the signal for my Palmitoleic acid-13C16 lower than its unlabeled counterpart at the same concentration?

A1: While isotopically labeled standards are chemically similar to their unlabeled counterparts, slight differences in chromatographic retention time and ionization efficiency can exist.[12] However, a significantly lower signal is more likely due to one of the issues outlined in the troubleshooting guide above, such as incorrect concentration of the labeled standard or isotopic dilution during the experiment.

Q2: What are the expected precursor and product ions for Palmitoleic acid-13C16?

A2: The exact m/z values will depend on the ionization mode and the specific adduct formed. For electrospray ionization (ESI) in negative ion mode, the precursor ion would be the deprotonated molecule [M-H]⁻. For Palmitoleic acid (C16H30O2), the unlabeled molecular weight is approximately 254.41 g/mol . For the fully labeled Palmitoleic acid-13C16, the molecular weight will be approximately 270.31 g/mol . Therefore, you would look for a precursor ion around m/z 269.3. In positive ion mode, you would look for the protonated molecule [M+H]⁺ or other adducts (e.g., [M+Na]⁺). Fragmentation patterns in MS/MS can be complex for fatty acids, but often involve neutral losses of water and cleavages along the fatty acid chain.[13][14][15]

Q3: Is derivatization necessary for analyzing Palmitoleic acid-13C16 by LC-MS?

A3: While not strictly necessary, derivatization is highly recommended to improve the poor ionization efficiency of fatty acids and significantly enhance signal intensity.[5][6][7][8][11] Derivatization methods that add a permanent positive charge to the molecule can lead to detection sensitivity improvements of over 1000-fold.[5][6][7]

Q4: How can I confirm that my Palmitoleic acid-13C16 has not degraded?

A4: The best way to confirm the integrity of your standard is to analyze a freshly prepared solution by high-resolution mass spectrometry. This will allow you to verify the correct mass and check for the presence of degradation products.

Q5: Could the biological system I'm studying be affecting the signal of Palmitoleic acid-13C16?

A5: Yes, if you are using the labeled compound in a biological experiment (e.g., cell culture or in vivo studies), the compound can be metabolized.[16][17] This can lead to a decrease in the concentration of the original labeled palmitoleic acid over time. It is important to consider the time course of your experiment and the expected metabolic fate of the fatty acid.

Experimental Protocols

Protocol 1: Fatty Acid Extraction from Serum/Plasma

This protocol is a general procedure for the extraction of total fatty acids.

• To 50 µL of serum or plasma in a glass tube, add 100 µL of an internal standard solution containing Palmitoleic acid-13C16.

• Add 60 µL of 5% formic acid in water.

• Add 100 µL of methanol and vortex for 1 minute.

• Add 1250 µL of MTBE and vortex for 3 minutes.

• Centrifuge at 18,000 x g for 10 minutes.[3]

• Transfer the upper organic layer (approximately 1 mL) to a new glass tube.

• Evaporate the solvent to dryness under a stream of nitrogen.

• Reconstitute the dried extract in an appropriate solvent for your LC-MS or GC-MS analysis.

Protocol 2: Derivatization of Fatty Acids to Fatty Acid Methyl Esters (FAMEs) for GC-MS Analysis

This is a common method for preparing fatty acids for GC-MS.

• To the dried fatty acid extract, add 1 mL of a 1 M potassium hydroxide-methanol solution and 4 mL of n-hexane.

• Heat the mixture at 40°C for 30 minutes.[4]

• After cooling, the upper n-hexane layer containing the FAMEs can be directly injected into the GC-MS.

Visualizations

Caption: Troubleshooting workflow for low signal intensity.

Caption: The impact of derivatization on signal intensity.

References

• 1. academic.oup.com [academic.oup.com]
• 2. benchchem.com [benchchem.com]
• 3. Simultaneous determination of cis- and trans-palmitoleic acid in rat serum by UPLC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Comparing the simultaneous determination of cis- and trans-palmitoleic acid in fish oil using HPLC and GC - PMC [pmc.ncbi.nlm.nih.gov]
• 5. On-Tissue Chemical Derivatization for Mass Spectrometry Imaging of Fatty Acids with Enhanced Detection Sensitivity | MDPI [mdpi.com]
• 6. semanticscholar.org [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Frontiers | A strategy for accurately and sensitively quantifying free and esterified fatty acids using liquid chromatography mass spectrometry [frontiersin.org]
• 12. Analytical Considerations of Stable Isotope Labelling in Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. sejong.elsevierpure.com [sejong.elsevierpure.com]
• 16. Metabolism of 13C-Labeled Fatty Acids in Term Human Placental Explants by Liquid Chromatography-Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

Palmitoleic acid-13C16 stability and storage issues

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability, storage, and experimental use of Palmitoleic acid-13C16.

Frequently Asked Questions (FAQs)

Q1: What is the recommended procedure for storing Palmitoleic acid-13C16?

A1: Proper storage is crucial to maintain the stability and isotopic purity of Palmitoleic acid-13C16. It is highly susceptible to oxidation due to its monounsaturated nature. Key storage recommendations are summarized below.

Q2: How should I prepare a stock solution of Palmitoleic acid-13C16?

A2: To prepare a stock solution, dissolve Palmitoleic acid-13C16 in an appropriate organic solvent such as ethanol (B145695). For cell culture experiments, a common practice is to then create a working solution by complexing the fatty acid with fatty-acid-free bovine serum albumin (BSA) in the culture medium. This improves solubility and cellular uptake.

Q3: What are the primary causes of Palmitoleic acid-13C16 degradation?

A3: The primary cause of degradation for unsaturated fatty acids like Palmitoleic acid-13C16 is oxidation.[1] This process is accelerated by exposure to:

• Oxygen: The double bond in the fatty acid chain is susceptible to attack by oxygen free radicals.

• Light: Photo-oxidation can be initiated by exposure to light, especially UV light.[2]

• Heat: Elevated temperatures increase the rate of chemical reactions, including oxidation.[1][2]

• Moisture: The presence of water can facilitate certain oxidative reactions.[3][4]

Q4: Can the 13C label affect the biological activity or metabolic fate of Palmitoleic acid?

A4: While stable isotope labeling is generally considered not to significantly alter the biological properties of a molecule, it is a factor to be aware of. The increased mass due to the 13C isotopes can potentially lead to minor differences in enzymatic reactions or physical properties compared to the unlabeled counterpart. However, for most metabolic tracing studies, these effects are considered negligible.

Troubleshooting Guides

Mass Spectrometry Analysis

Issue	Potential Cause	Troubleshooting Steps
Low signal intensity	- Inefficient ionization- Low concentration in sample- Matrix effects	- Optimize mass spectrometer source parameters.- Consider derivatization (e.g., to fatty acid methyl esters - FAMEs) to improve volatility and ionization for GC-MS.- Perform a dilution series of your sample to assess matrix suppression.- Ensure efficient extraction and minimize sample loss during preparation.
Inaccurate isotopic enrichment calculation	- Contribution from natural abundance of 13C- Isotopic impurity of the tracer- Overlapping peaks	- Correct for the natural abundance of 13C in your calculations.- Verify the isotopic purity of your Palmitoleic acid-13C16 standard from the certificate of analysis.- Optimize chromatographic separation to resolve any co-eluting species.
Unexpected fragmentation patterns	- In-source fragmentation- Presence of contaminants	- Adjust fragmentation energy and other MS/MS parameters.- Run a blank sample to identify potential sources of contamination from solvents or labware.

Cell Culture Experiments

Issue	Potential Cause	Troubleshooting Steps
Low incorporation of Palmitoleic acid-13C16 into cells	- Inefficient cellular uptake- Low concentration of the tracer	- Ensure proper complexing of the fatty acid with BSA in the culture medium.- Optimize the concentration of the tracer; preliminary studies have shown that lower concentrations can result in difficult-to-quantify lipid incorporation.[5]- Check cell viability to ensure that the observed low uptake is not due to cytotoxicity.
Cytotoxicity	- High concentration of free fatty acids	- Perform a dose-response experiment to determine the optimal, non-toxic concentration of Palmitoleic acid-13C16 for your specific cell line.- Ensure the fatty acid is adequately complexed with BSA, as free fatty acids can be more toxic to cells.
Contamination of samples	- Introduction of unlabeled fatty acids from serum, media components, or labware	- Use fatty-acid-free BSA.- Consider using a defined serum-free medium if possible.- Use glass or polypropylene (B1209903) labware to minimize leaching of plasticizers.

Quantitative Data Summary

Table 1: Recommended Storage Conditions for Palmitoleic Acid-13C16

Parameter	Recommendation	Rationale
Temperature	-80°C for long-term storage.[3][4] 2-8°C for short-term storage.	Minimizes molecular motion and slows down oxidative processes.
Atmosphere	Store under an inert gas (e.g., argon or nitrogen).	Prevents exposure to oxygen, a key driver of oxidation.
Light	Protect from light by using amber vials or storing in the dark.[3][4]	Avoids photo-oxidation.[2]
Moisture	Store in a tightly sealed container to protect from moisture.[3][4]	Prevents hydrolytic reactions and potential microbial growth.

Experimental Protocols

Protocol 1: Preparation of Palmitoleic Acid-13C16 Stock Solution for Cell Culture

• Materials:

  • Palmitoleic acid-13C16

  • Ethanol (200 proof, molecular biology grade)

  • Fatty-acid-free Bovine Serum Albumin (BSA)

  • Phosphate-Buffered Saline (PBS)

  • Cell culture medium

• Procedure:

  • Warm the vial of Palmitoleic acid-13C16 to room temperature.

  • Dissolve the Palmitoleic acid-13C16 in ethanol to create a high-concentration primary stock solution (e.g., 50 mM).

  • Prepare a BSA solution in PBS (e.g., 10% w/v).

  • To prepare the working stock solution, slowly add the primary ethanolic stock of Palmitoleic acid-13C16 to the BSA solution while gently vortexing. The final molar ratio of fatty acid to BSA should be between 2:1 and 5:1.

  • Incubate the fatty acid-BSA complex at 37°C for 30-60 minutes to allow for complete binding.

  • Sterile-filter the final working stock solution through a 0.22 µm filter.

  • This working stock can then be diluted into the cell culture medium to achieve the desired final concentration for your experiment.

Protocol 2: Lipid Extraction from Cultured Cells for Mass Spectrometry Analysis

• Materials:

  • Cultured cells treated with Palmitoleic acid-13C16

  • Ice-cold PBS

  • Methanol (B129727)

  • Chloroform (B151607)

  • Water (LC-MS grade)

  • Internal standards (optional, but recommended for quantification)

• Procedure:

  • Aspirate the culture medium and wash the cells twice with ice-cold PBS.

  • Add a mixture of chloroform and methanol (1:2, v/v) to the cells. If using, add internal standards to this mixture.

  • Scrape the cells and collect the lysate in a glass tube.

  • Add water to the lysate and vortex thoroughly to induce phase separation.

  • Centrifuge the sample to pellet the cell debris and separate the aqueous and organic layers.

  • Carefully collect the lower organic (chloroform) layer, which contains the lipids.

  • Re-extract the aqueous layer with chloroform to maximize lipid recovery.

  • Combine the organic layers and dry them under a stream of nitrogen.

  • The dried lipid extract can then be reconstituted in an appropriate solvent for LC-MS or derivatized for GC-MS analysis.

Visualizations

Caption: Workflow for a typical cell-based stable isotope tracing experiment.

Caption: Simplified metabolic pathways of Palmitoleic Acid-13C16.

References

• 1. In vivo investigation of the placental transfer of (13)C-labeled fatty acids in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A roadmap for interpreting 13C metabolite labeling patterns from cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Palmitoleic acid (U-¹³C₁₆, 98%) CP 97% | Cambridge Isotope Laboratories, Inc. [isotope.com]
• 5. academic.oup.com [academic.oup.com]

Technical Support Center: Method Refinement for Palmitoleic Acid-13C16 Quantification

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed protocols for researchers, scientists, and drug development professionals working on the quantification of Palmitoleic acid-13C16.

Frequently Asked Questions (FAQs)

Q1: What is Palmitoleic acid-13C16, and what are its primary applications?

A1: Palmitoleic acid-13C16 is a stable isotope-labeled version of palmitoleic acid, where all 16 carbon atoms are the heavy isotope, 13C.[1][2][3] Its primary applications in research are as an internal standard for accurate quantification of endogenous palmitoleic acid using mass spectrometry (GC-MS or LC-MS) and as a tracer to study metabolic pathways, such as de novo fatty acid synthesis and lipid metabolism.[1][4][5][6]

Q2: Which analytical technique is better for Palmitoleic acid-13C16 quantification: GC-MS or LC-MS?

A2: Both Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS) are powerful techniques for this purpose, and the choice depends on the specific experimental needs.

• LC-MS/MS is often preferred for its high sensitivity and selectivity, and it can analyze free fatty acids directly without derivatization, which simplifies sample preparation.[7][8] This is advantageous as derivatization can sometimes destroy the original molecular structure.[7]

• GC-MS offers excellent chromatographic separation of fatty acid isomers. However, it requires a derivatization step to convert the fatty acids into more volatile esters (e.g., fatty acid methyl esters - FAMEs) or silyl (B83357) esters (e.g., trimethylsilyl (B98337) - TMS esters) to improve their chromatographic behavior and prevent peak tailing.[9][10][11][12]

Q3: Why is derivatization necessary for GC-MS analysis of fatty acids?

A3: Derivatization is a critical step for GC-MS analysis of fatty acids for two main reasons. First, free fatty acids have low volatility and are not readily analyzed by GC. Second, their polar carboxyl groups can interact with the GC column's stationary phase, leading to poor peak shape, tailing, and inaccurate quantification.[9][11] Converting them to less polar and more volatile derivatives, such as FAMEs or TMS esters, overcomes these issues.[9][10][13]

Q4: What is the "matrix effect" in LC-MS analysis, and how can it affect my results?

A4: The matrix effect in LC-MS refers to the alteration of an analyte's ionization efficiency due to co-eluting compounds from the sample matrix.[14][15] This can lead to signal suppression or enhancement, which compromises the accuracy, precision, and sensitivity of quantification.[14][15] In lipid analysis of biological samples like plasma, phospholipids (B1166683) are a major cause of matrix effects, particularly with electrospray ionization (ESI).[14][15][16]

Troubleshooting Guides

Issue 1: Poor Peak Shape or Tailing in GC-MS Analysis

Q: I'm observing significant peak tailing for my Palmitoleic acid-13C16 standard in my GC-MS analysis. What could be the cause?

A: This is a common issue when analyzing fatty acids by GC-MS and typically points to incomplete or failed derivatization.[11] The polar carboxylic acid group of underivatized fatty acids interacts with the stationary phase, causing poor chromatography.[11]

Troubleshooting Steps:

• Verify Derivatization Reagent Quality: Ensure your derivatization reagents (e.g., BF3-methanol, BSTFA) are fresh and have been stored correctly to prevent degradation, especially from moisture.[10]

• Optimize Reaction Conditions: The derivatization reaction is sensitive to time and temperature. For silylation with BSTFA, heating at 60°C for 60 minutes is a common starting point, but this may require optimization for your specific sample.[9][11] For methylation, heating at 60°C for 5-10 minutes is typical.[10]

• Ensure Sample is Dry: The presence of water will hinder the esterification reaction.[10] Ensure your sample extract is completely dry before adding the derivatization reagent.

• Check for Contamination: An active site in the GC inlet or column could also cause peak tailing. Perform inlet maintenance (e.g., replace the liner and septum) and/or condition the column according to the manufacturer's instructions.

Issue 2: Low or Inconsistent Recovery of Palmitoleic acid-13C16 Internal Standard

Q: The signal intensity for my Palmitoleic acid-13C16 internal standard is very low or varies significantly between samples. Why is this happening?

A: Low or inconsistent recovery of the internal standard is often related to the sample extraction phase.

Troubleshooting Steps:

• Evaluate Extraction Solvent: The choice of solvent is critical. The Folch and Bligh & Dyer methods, using a chloroform/methanol (B129727) mixture, are standard for lipid extraction.[17] A newer method using methyl-tert-butyl ether (MTBE) is also effective.[17][18] Ensure the solvent system is appropriate for your sample matrix.

• Check Phase Separation: During liquid-liquid extraction, ensure complete and clean separation of the organic and aqueous layers. Contamination of the organic layer (which contains the lipids) with the aqueous phase can lead to loss of your standard. Centrifugation can help create a sharp interface.[17]

• Perform a Second Extraction: A single extraction might not be sufficient. Re-extracting the aqueous phase with the organic solvent can significantly improve recovery.[17]

• Assess for Matrix Effects (LC-MS): If using LC-MS, significant ion suppression could be the cause. To test this, compare the standard's signal in a clean solvent versus its signal when spiked into a blank matrix extract. If a significant difference is observed, consider diluting the sample or implementing a sample cleanup step like solid-phase extraction (SPE).[15]

Issue 3: High Background Signal / Contamination

Q: I am detecting a high background of unlabeled palmitic or stearic acid in my method blanks. What is the source of this contamination?

A: Fatty acids, particularly palmitic (C16:0) and stearic (C18:0) acids, are ubiquitous and can be introduced as contaminants from common labware. Disposable plastic products like pipette tips, syringe filters, and vials are known sources of this contamination.[19]

Troubleshooting Steps:

• Use Glassware: Whenever possible, substitute plastic labware with high-quality glass syringes, vials, and pipettes.

• Pre-rinse Labware: Thoroughly rinse all glassware and plasticware with a high-purity organic solvent before use to remove surface contaminants.

• Run Rigorous Blanks: Always include "method blanks" (samples with no analyte that undergo the entire extraction and analysis procedure) to assess the level of background contamination. The signal from contaminants in the blank can be subtracted from the samples, but minimizing the contamination source is the best approach.[19]

• Use High-Purity Solvents: Ensure all solvents used in sample preparation and analysis are of the highest purity available (e.g., LC-MS grade).

Experimental Protocols

Protocol 1: Lipid Extraction from Plasma using MTBE

This protocol is adapted from a method for comprehensive analysis of plasma lipids.[18]

• To a 10 µL plasma aliquot in a 1.5 mL microcentrifuge tube, add 225 µL of cold methanol containing Palmitoleic acid-13C16 internal standard. Vortex for 10 seconds.

• Add 750 µL of cold methyl tert-butyl ether (MTBE). Vortex for 10 seconds and shake for 6 minutes at 4°C.

• Induce phase separation by adding 188 µL of LC/MS-grade water.

• Centrifuge at 14,000 rpm for 2 minutes.

• Carefully collect the upper organic layer (containing the lipids) and transfer it to a new tube.

• Evaporate the solvent to dryness using a centrifugal evaporator or a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in a solvent compatible with your analytical method (e.g., methanol/toluene 9:1 for LC-MS).[18]

Protocol 2: Derivatization to Fatty Acid Methyl Esters (FAMEs) for GC-MS

This protocol uses boron trichloride (B1173362) (BCl3)-methanol for esterification.[10]

• Start with the dried lipid extract obtained from the extraction protocol.

• Add 2 mL of 12% w/w BCl3-methanol to the micro-reaction vessel containing the sample.

• Heat the vessel at 60°C for 5-10 minutes.

• Cool the vessel to room temperature.

• Add 1 mL of water and 1 mL of hexane (B92381).

• Shake the vessel vigorously to extract the FAMEs into the non-polar hexane layer.

• Allow the layers to settle. A brief centrifugation can assist separation.

• Carefully transfer the upper hexane layer to a clean GC vial for analysis.

Protocol 3: Derivatization to Trimethylsilyl (TMS) Esters for GC-MS

This protocol uses BSTFA for silylation.[9][11]

• Start with the dried lipid extract in a GC autosampler vial.

• Add 100 µL of an aprotic solvent like acetonitrile (B52724) to dissolve the sample.

• Add 50 µL of BSTFA with 1% TMCS (trimethylchlorosilane).

• Cap the vial tightly, vortex for 10 seconds, and heat at 60°C for 60 minutes.

• Cool the vial to room temperature.

• The sample is now ready for GC-MS analysis. An optional dilution with a solvent like dichloromethane (B109758) can be performed if needed.[9]

Quantitative Data Summary

The following tables provide a summary of typical parameters and conditions for fatty acid analysis.

Table 1: Comparison of Derivatization Methods for GC-MS Analysis

Parameter	Acid-Catalyzed (BCl3-Methanol)	Silylation (BSTFA + 1% TMCS)
Reagent	12% BCl3 in Methanol[10]	Bis(trimethylsilyl)trifluoroacetamide + 1% Trimethylchlorosilane[9]
Reaction Temperature	60°C[10]	60-100°C[9][13]
Reaction Time	5-10 minutes[10]	60 minutes[9][11]
Key Advantage	Robust for creating FAMEs.[10]	Derivatizes multiple functional groups (e.g., hydroxyls).[9]
Key Consideration	Moisture sensitive.[10]	Moisture sensitive; can derivatize other groups in the sample.[11]

Table 2: UPLC-MS/MS Parameters for Palmitoleic Acid Isomer Analysis

Data adapted from a study on cis- and trans-palmitoleic acid in rat serum.[7]

Parameter	Value
Ionization Mode	Negative Ion ESI
Curtain Gas	35.0 L/h
Ion Source Gas 1	50 L/h
Ion Source Gas 2	50 L/h
Retention Time (cis-POA)	3.86 min
Retention Time (trans-POA)	4.23 min
Precursor Ion (m/z)	253.2 (for unlabeled)
Product Ions (m/z)	235.2, 126.9, 111.0

Visualizations

The following diagrams illustrate common workflows for the quantification of Palmitoleic acid-13C16.

Caption: LC-MS experimental workflow for Palmitoleic acid-13C16.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Palmitoleic acid (U-¹³C₁₆, 98%) CP 97% | Cambridge Isotope Laboratories, Inc. [isotope.com]
• 4. scilit.com [scilit.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Factors to consider in using [U-C]palmitate for analysis of sphingolipid biosynthesis by tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Simultaneous determination of cis- and trans-palmitoleic acid in rat serum by UPLC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. shimadzu.com [shimadzu.com]
• 9. benchchem.com [benchchem.com]
• 10. Derivatization of Fatty acids to FAMEs [sigmaaldrich.com]
• 11. Derivatization techniques for free fatty acids by GC [restek.com]
• 12. Improved method for gas chromatographic-mass spectrometric analysis of 1-(13)C-labeled long-chain fatty acids in plasma samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. tandfonline.com [tandfonline.com]
• 15. benchchem.com [benchchem.com]
• 16. researchgate.net [researchgate.net]
• 17. benchchem.com [benchchem.com]
• 18. agilent.com [agilent.com]
• 19. mdpi.com [mdpi.com]

Technical Support Center: Overcoming Matrix Effects in Palmitoleic Acid-¹³C₁₆ Mass Spectrometry

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome matrix effects in the mass spectrometric analysis of Palmitoleic acid-¹³C₁₆.

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of Palmitoleic acid-¹³C₁₆, offering potential causes and actionable solutions.

Issue	Potential Cause(s)	Suggested Solution(s)
Poor Signal Reproducibility / High Variability	Inconsistent matrix effects between samples.	- Utilize a Stable Isotope-Labeled Internal Standard (SIL-IS): Palmitoleic acid-¹³C₁₆ is itself a SIL-IS. Ensure it is added to all samples and standards at a consistent concentration early in the sample preparation process to normalize for variations in extraction recovery and ion suppression.[1][2][3] - Optimize Sample Preparation: Employ more rigorous sample preparation techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interfering matrix components.[4][5] - Matrix-Matched Calibrants: Prepare calibration standards in a blank matrix that is representative of the study samples to compensate for consistent matrix effects.[5]
Low Analyte Signal (Ion Suppression)	Co-elution of matrix components (e.g., phospholipids, other fatty acids) that compete for ionization.[5][6]	- Improve Chromatographic Separation: Modify the LC gradient, mobile phase composition, or column chemistry to separate Palmitoleic acid from interfering compounds.[5][6] - Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components, thereby lessening ion suppression. This is only feasible if the analyte concentration remains above the limit of quantification.[6] - Advanced Sample Cleanup: Use specialized sample preparation products like phospholipid removal plates or mixed-mode SPE to specifically target and remove suppression-causing agents.[4][7]
High Analyte Signal (Ion Enhancement)	Co-eluting matrix components that enhance the ionization efficiency of the analyte.	- Improve Chromatographic Separation: As with ion suppression, separating the analyte from the enhancing compounds is a key strategy.[6] - Re-evaluate Internal Standard: While Palmitoleic acid-¹³C₁₆ is an ideal SIL-IS, ensure there are no isotopic interferences or that the concentration is appropriate.
Inaccurate Quantification	Non-linear response due to matrix effects.	- Assess Matrix Effect: Conduct experiments to quantify the extent of the matrix effect by comparing the response of the analyte in neat solvent versus in the presence of the matrix.[5][6] - Refine Sample Preparation: The goal is to minimize the matrix effect to achieve a more linear and predictable response.[4][5][7] - Method of Standard Addition: For complex matrices where a representative blank matrix is unavailable, the method of standard addition can be used for accurate quantification.[6]
Peak Tailing or Splitting	Interaction of the analyte with active sites in the LC system or co-elution with strongly retained matrix components.	- Optimize Mobile Phase: Adjust the pH or add modifiers to the mobile phase to improve peak shape. - Column Maintenance: Ensure the column is not degraded and is properly conditioned.

Frequently Asked Questions (FAQs)

1. What are matrix effects and how do they affect the analysis of Palmitoleic acid-¹³C₁₆?

Matrix effects are the alteration of ionization efficiency for a target analyte due to the presence of co-eluting compounds in the sample matrix.[5] These effects can manifest as either ion suppression (decreased signal) or ion enhancement (increased signal), leading to inaccurate and imprecise quantification of Palmitoleic acid-¹³C₁₆.[5][6] Common interfering compounds in biological matrices include salts, proteins, and lipids, especially phospholipids.[7]

2. Why is a stable isotope-labeled internal standard like Palmitoleic acid-¹³C₁₆ important?

A stable isotope-labeled internal standard (SIL-IS) is considered the gold standard for quantitative LC-MS analysis.[1][2][3] Because a SIL-IS has nearly identical chemical and physical properties to the analyte of interest, it co-elutes and experiences similar matrix effects. By calculating the ratio of the analyte signal to the SIL-IS signal, variations due to sample preparation and matrix effects can be effectively normalized, leading to more accurate and precise results.[3]

3. What are the most effective sample preparation techniques to minimize matrix effects for fatty acid analysis?

Improving sample preparation is a primary strategy for mitigating matrix effects.[4][5] The most common and effective techniques include:

• Protein Precipitation (PPT): A simple and fast method, but often results in significant residual matrix components.[7]

• Liquid-Liquid Extraction (LLE): Offers cleaner extracts than PPT by partitioning the analyte into an immiscible solvent.[4][7]

• Solid-Phase Extraction (SPE): A highly effective technique that can selectively isolate the analyte while removing a wide range of interfering compounds.[5][7] Mixed-mode SPE can provide even cleaner extracts.[7]

4. How can I assess the magnitude of the matrix effect in my assay?

The matrix effect can be quantitatively assessed by comparing the peak response of an analyte in a post-extraction spiked blank matrix sample to the response of the analyte in a neat solvent.[5][6] The formula is often expressed as:

Matrix Effect (%) = (Peak Area in Matrix / Peak Area in Solvent) x 100%

A value of 100% indicates no matrix effect, a value <100% indicates ion suppression, and a value >100% indicates ion enhancement.

Another qualitative method is the post-column infusion experiment, which can identify the regions in the chromatogram where ion suppression or enhancement occurs.[6]

5. Can I just dilute my sample to overcome matrix effects?

Sample dilution can be a simple and effective way to reduce the concentration of interfering matrix components and thereby lessen the matrix effect.[6] However, this approach is only viable if the concentration of Palmitoleic acid remains sufficiently high to be accurately measured above the lower limit of quantification (LLOQ) of the instrument.

Experimental Protocols

Protocol 1: Evaluation of Matrix Effect

• Prepare two sets of samples:

  • Set A (Neat Solution): Spike the analytical standard (Palmitoleic acid) at a known concentration into the initial mobile phase or a pure solvent.

  • Set B (Matrix Extract): Extract a blank matrix sample using your established protocol. After extraction, spike the analytical standard at the same concentration as Set A into the final extract.

• Analyze both sets of samples using the LC-MS/MS method.

• Calculate the matrix effect by comparing the average peak area of the analyte in Set B to that in Set A.

Protocol 2: Liquid-Liquid Extraction (LLE) for Fatty Acids

• To 100 µL of plasma sample, add the internal standard solution (Palmitoleic acid-¹³C₁₆).

• Add 300 µL of a mixture of isopropanol (B130326) and hexane.

• Vortex for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge at 10,000 x g for 5 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube.

• Evaporate the solvent under a stream of nitrogen.

• Reconstitute the dried extract in the mobile phase for LC-MS/MS analysis.

Visualizations

A typical experimental workflow for the analysis of Palmitoleic acid.

A logical troubleshooting guide for addressing analytical issues.

References

• 1. scispace.com [scispace.com]
• 2. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. longdom.org [longdom.org]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. researchgate.net [researchgate.net]

Addressing poor solubility of Palmitoleic acid-13C16 in media

Welcome to the technical support center for Palmitoleic acid-13C16. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the experimental use of this isotopically labeled fatty acid, with a primary focus on addressing its poor solubility in aqueous media.

Frequently Asked Questions (FAQs)

Q1: Why is Palmitoleic acid-13C16 poorly soluble in my cell culture media?

A1: Palmitoleic acid, like other long-chain fatty acids, is an amphipathic molecule with a long hydrocarbon chain that is nonpolar and a carboxyl group that is polar. This dual nature leads to very low solubility in aqueous solutions such as cell culture media and buffers.[1][2][3][4] At physiological pH, instead of forming micelles, they tend to form insoluble structures.[1] The isotopic labeling with 13C16 does not significantly alter this fundamental physicochemical property.

Q2: What are the primary methods to solubilize Palmitoleic acid-13C16 for cell culture experiments?

A2: The most common and effective methods involve either creating a stock solution in an organic solvent or complexing the fatty acid with a carrier protein or molecule. The primary methods are:

• Preparation of a stock solution in an organic solvent: Ethanol (B145695) or DMSO are frequently used to dissolve the fatty acid at a high concentration.[2][5][6] This stock is then diluted to the final working concentration in the cell culture medium.

• Complexing with Bovine Serum Albumin (BSA): BSA is a widely used carrier protein that binds to fatty acids, facilitating their delivery to cells in a soluble and bioavailable form.[2][5]

• Using Cyclodextrins: Cyclodextrins, such as methyl-β-cyclodextrin (MβCD), can encapsulate the fatty acid, forming a water-soluble inclusion complex that can efficiently deliver the fatty acid to cells.[1][7][8][9]

Q3: Does the 13C16 isotopic label affect the solubility or biological activity of Palmitoleic acid?

A3: The heavy isotope labeling with 13C does not fundamentally change the chemical properties, including solubility, of palmitoleic acid.[10] It is considered biologically equivalent to the unlabeled compound in terms of its metabolic fate and signaling properties.[10][11] The primary purpose of the 13C label is to act as a tracer for metabolic studies, allowing researchers to distinguish it from endogenous unlabeled palmitoleic acid using techniques like mass spectrometry.[12][13][14][15]

Q4: What is the recommended carrier for delivering Palmitoleic acid-13C16 to cells?

A4: Fatty acid-free BSA is the most commonly used and well-documented carrier for delivering long-chain fatty acids to cells in culture.[2][5] It mimics the physiological transport of fatty acids in the bloodstream. Methyl-β-cyclodextrin (MβCD) is also an excellent alternative and can offer advantages such as transferring its entire fatty acid load.[1][7][8]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Precipitation or cloudiness observed after adding Palmitoleic acid-13C16 stock to media.	The concentration of the fatty acid exceeds its solubility limit in the media. The organic solvent concentration in the final media is too high, causing precipitation. Insufficient mixing or complexing with the carrier.	Ensure the final concentration of the organic solvent (e.g., ethanol) in the cell culture medium does not exceed 0.1% to avoid cytotoxicity and precipitation.[2] When using a carrier like BSA, ensure the fatty acid is properly complexed before adding it to the final culture medium. Follow a validated protocol for preparing the fatty acid-BSA complex.[16][17] Consider using a higher molar ratio of BSA to fatty acid to improve solubility.
Inconsistent experimental results or poor cellular uptake.	The free fatty acid concentration is not controlled, leading to variability. The fatty acid may be binding to components in the serum of the culture medium. The fatty acid solution was not freshly prepared.	Use fatty acid-free BSA to control the concentration of unbound fatty acid.[5] Reduce the serum concentration in your culture medium to minimize binding of the fatty acid to serum components.[2] It is recommended to prepare fresh fatty acid-BSA complexes for each experiment.[16]
Cell toxicity or death observed after treatment.	The concentration of the organic solvent (e.g., ethanol, DMSO) in the final medium is too high. The concentration of unbound fatty acid is at a lipotoxic level. The BSA preparation itself is causing toxicity.	Keep the final concentration of ethanol below 0.1% and DMSO below 0.05% in the cell culture medium.[2] Optimize the fatty acid:BSA molar ratio. A higher ratio can lead to a higher concentration of unbound fatty acid, which can be toxic.[5] Test the BSA solution alone on your cells to rule out any inherent toxicity from the BSA preparation.

Experimental Protocols

Protocol 1: Preparation of Palmitoleic Acid-13C16 Stock Solution in Ethanol

• Weigh out the desired amount of Palmitoleic acid-13C16 in a sterile, glass container.

• Add 100% ethanol to dissolve the fatty acid to a final concentration of 100 mM.

• Warm the solution at 37°C and vortex until the fatty acid is completely dissolved.[18]

• Store the stock solution at -20°C. For long-term storage, overlay with nitrogen or argon to prevent oxidation.[5][18]

Protocol 2: Preparation of Palmitoleic Acid-13C16-BSA Complex

This protocol provides a method to prepare a 5 mM stock solution of Palmitoleic acid-13C16 complexed with BSA at a 5:1 molar ratio.

Materials:

• Palmitoleic acid-13C16 stock solution (100 mM in ethanol)

• Fatty acid-free BSA

• Sterile PBS or cell culture medium without serum

• Sterile, conical tubes

Procedure:

• Prepare a 10% (w/v) BSA solution in sterile PBS or serum-free medium. Gently rotate or stir at 37°C until the BSA is completely dissolved. Do not shake vigorously as this can cause frothing and denaturation. Sterile filter the BSA solution through a 0.22 µm filter.

• In a sterile conical tube, add the required volume of the 10% BSA solution.

• While gently vortexing the BSA solution, slowly add the appropriate volume of the 100 mM Palmitoleic acid-13C16 ethanol stock solution to achieve the desired fatty acid:BSA molar ratio.

• Incubate the mixture in a shaking water bath at 37°C for at least 1 hour to allow for complexation.[5]

• The final fatty acid-BSA complex can be stored at -20°C.[5] Before use, thaw and warm to 37°C.

Quantitative Data Summary

Parameter	Value	Reference
Recommended Ethanol Concentration (in final media)	< 0.1%	[2]
Recommended DMSO Concentration (in final media)	< 0.05%	[2]
Typical Fatty Acid:BSA Molar Ratio	1:1 to 6:1	[5][16]
Palmitoleic Acid-13C16 Molecular Weight	~270.45 g/mol	[19][20]
BSA (Bovine Serum Albumin) Molecular Weight	~66,500 g/mol	N/A

Visualizations

Signaling Pathway: Palmitoleic Acid and Glucose Metabolism

Palmitoleic acid has been identified as a lipokine that can improve insulin (B600854) sensitivity and glucose uptake in skeletal muscle and adipocytes.[21][22][23] One of the proposed mechanisms involves the activation of AMP-activated protein kinase (AMPK), a key regulator of cellular energy homeostasis.

Caption: Proposed signaling pathway of Palmitoleic acid in stimulating glucose uptake.

Experimental Workflow: Solubilization and Cell Treatment

This workflow outlines the key steps for successfully preparing and using Palmitoleic acid-13C16 in cell culture experiments.

Caption: Experimental workflow for Palmitoleic acid-13C16 solubilization and cell treatment.

References

• 1. Fatty acids are rapidly delivered to and extracted from membranes by methyl-β-cyclodextrin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cell Culture Models of Fatty Acid Overload: Problems and Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. quora.com [quora.com]
• 5. academic.oup.com [academic.oup.com]
• 6. Preparation of fatty acid solutions exerts significant impact on experimental outcomes in cell culture models of lipotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Fatty acids are rapidly delivered to and extracted from membranes by methyl-beta-cyclodextrin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Palmitoleic acid-13C16 | CAS#:2483735-57-3 | Chemsrc [chemsrc.com]
• 11. mdpi.com [mdpi.com]
• 12. 13C Stable Isotope Tracing Reveals Distinct Fatty Acid Oxidation Pathways in Proliferative vs. Oxidative Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. academic.oup.com [academic.oup.com]
• 14. researchgate.net [researchgate.net]
• 15. Stable isotope labeling by fatty acids in cell culture (SILFAC) coupled with isotope pattern dependent mass spectrometry for global screening of lipid hydroperoxide-mediated protein modifications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Preparation of BSA complexed free fatty acids for in vitro studies [protocols.io]
• 18. Preparation of fatty acid solutions for investigating lipid signaling, metabolism, and lipid droplets - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Palmitoleic acid-13C16 99 atom % 13C, 97% (CP) | 2483735-57-3 [sigmaaldrich.com]
• 20. (9Z)-9-Hexadecenoic-1,2,3,4,5,6,7,8,9,10,11,12,13,14,15,16-13C16 acid | C16H30O2 | CID 87229078 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 21. Palmitoleic acid (n-7) increases white adipocytes GLUT4 content and glucose uptake in association with AMPK activation - PMC [pmc.ncbi.nlm.nih.gov]
• 22. metabolon.com [metabolon.com]
• 23. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Head-to-Head Comparison: Palmitoleic Acid-13C16 vs. Deuterium-Labeled Fatty Acids in Metabolic Research

For researchers, scientists, and drug development professionals navigating the complexities of lipid metabolism, the choice of isotopic tracer is paramount. This guide provides an objective comparison of Palmitoleic acid-13C16 and deuterium-labeled fatty acids, offering insights into their respective strengths and applications in metabolic research, supported by experimental data and detailed protocols.

Stable isotope-labeled fatty acids are indispensable tools for tracing the metabolic fate of lipids in vivo and in vitro. Among the most common labeling strategies are the use of carbon-13 (¹³C) and deuterium (B1214612) (²H or D). This guide focuses on a comparative analysis between a uniformly ¹³C-labeled monounsaturated fatty acid, Palmitoleic acid-13C16, and the broad class of deuterium-labeled fatty acids.

At a Glance: Key Differences and Applications

Feature	Palmitoleic acid-13C16	Deuterium-Labeled Fatty Acids
Label Type	Stable Isotope (Carbon-13)	Stable Isotope (Deuterium)
Primary Use Cases	Metabolic flux analysis, fatty acid oxidation studies, tracing carbon backbone transformations.[1][2][3][4]	Tracing fatty acid uptake, incorporation into complex lipids, and de novo lipogenesis.[5][6][7][8]
Analytical Method	Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR) Spectroscopy.[9][10]	Mass Spectrometry (MS), Gas Chromatography-Mass Spectrometry (GC-MS).[5][11]
Key Advantage	Allows for direct measurement of oxidation to CO₂ and tracing of the carbon skeleton through metabolic pathways.[2][9][12]	Generally lower cost and can be used to measure fatty acid synthesis and turnover with minimal interference from endogenous unlabeled species.[9][12][13]
Potential Limitation	Higher cost compared to some deuterated analogs.[9][13]	Potential for kinetic isotope effects that may alter metabolic rates; does not directly measure oxidation to CO₂.[13]

Delving Deeper: A Performance Comparison

The choice between Palmitoleic acid-13C16 and a deuterium-labeled fatty acid hinges on the specific research question.

For Tracking Oxidative Metabolism: Palmitoleic acid-13C16 offers a distinct advantage in studies focused on fatty acid oxidation. The ¹³C label is incorporated into the carbon backbone of the molecule. When the fatty acid is oxidized, the labeled carbons are released as ¹³CO₂, which can be readily measured in expired air or cell culture headspace.[9][12] This provides a direct and quantitative measure of the rate of fatty acid oxidation. Deuterium-labeled fatty acids, on the other hand, do not offer this direct readout of oxidation.

For Tracing Incorporation and Synthesis: Deuterium-labeled fatty acids are highly effective for tracing the incorporation of fatty acids into complex lipids like triglycerides and phospholipids.[5][14][15] The deuterium label is easily detected by mass spectrometry, allowing researchers to distinguish the administered fatty acid from the endogenous pool. This is particularly useful in studies of lipid transport and storage. Furthermore, deuterated water (D₂O) is a common tracer for measuring de novo lipogenesis, the body's synthesis of new fatty acids.[7][8][16]

In Lipidomics and Mass Spectrometry: Both ¹³C and deuterium labeling are valuable in mass spectrometry-based lipidomics. They can be used as internal standards for accurate quantification of lipid species.[17][18][19] However, the separation of isotopologues in high-resolution mass spectra can sometimes be more challenging with deuterium labeling due to the smaller mass difference compared to ¹³C.[20] Studies have shown that using biologically generated ¹³C-labeled internal standards can lead to a significant reduction in the coefficient of variation for lipid normalization compared to deuterated standards.[17][18][19]

Experimental Corner: Protocols and Workflows

Protocol 1: Measuring Fatty Acid Oxidation Using Palmitoleic Acid-13C16

This protocol outlines a general approach for measuring the oxidation of Palmitoleic acid-13C16 in cultured cells.

Materials:

• Palmitoleic acid-13C16

• Seahorse XF Analyzer or similar metabolic flux analyzer

• Cell culture medium

• Cultured cells of interest

Procedure:

• Cell Seeding: Seed cells in a Seahorse XF microplate at an appropriate density.

• Tracer Incubation: On the day of the assay, replace the culture medium with a substrate-limited medium. Inject Palmitoleic acid-13C16 into the wells.

• Metabolic Analysis: Place the microplate into the Seahorse XF Analyzer. The instrument will measure the oxygen consumption rate (OCR), which is an indicator of mitochondrial respiration.

• Mass Spectrometry Analysis of ¹³CO₂: Collect the headspace gas or media from the wells to quantify the amount of ¹³CO₂ produced using gas chromatography-mass spectrometry (GC-MS) or isotope ratio mass spectrometry (IRMS).[9][12]

• Data Analysis: Correlate the OCR with the amount of ¹³CO₂ produced to determine the rate of Palmitoleic acid-13C16 oxidation.

Protocol 2: Tracing Fatty Acid Incorporation with Deuterium-Labeled Fatty Acids

This protocol provides a general method for tracing the incorporation of a deuterium-labeled fatty acid into cellular lipids.

Materials:

• Deuterium-labeled fatty acid (e.g., d31-Palmitic acid)

• Cultured cells or animal model

• Lipid extraction solvents (e.g., chloroform/methanol)

• Liquid chromatography-mass spectrometry (LC-MS) system

Procedure:

• Tracer Administration: Introduce the deuterium-labeled fatty acid to the cells in culture or administer it to the animal model.[6]

• Sample Collection: At various time points, collect cells or tissues.

• Lipid Extraction: Perform a total lipid extraction from the collected samples.

• LC-MS Analysis: Analyze the lipid extract using LC-MS to separate and identify different lipid classes. The mass spectrometer will detect the presence of the deuterium-labeled fatty acid within specific lipid molecules.

• Data Analysis: Quantify the abundance of the deuterium-labeled fatty acid in different lipid fractions to determine its incorporation rate and distribution.

Visualizing the Pathways

To better understand the metabolic journey of these labeled fatty acids, the following diagrams illustrate key pathways and experimental workflows.

References

• 1. metsol.com [metsol.com]
• 2. 13C Stable Isotope Tracing Reveals Distinct Fatty Acid Oxidation Pathways in Proliferative vs. Oxidative Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Profiling the metabolism of human cells by deep 13C labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A roadmap for interpreting 13C metabolite labeling patterns from cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Dual-labeled technique for human lipid metabolism studies using deuterated fatty acid isomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Validation of deuterium-labeled fatty acids for the measurement of dietary fat oxidation during physical activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Quantitative Determination of De Novo Fatty Acid Synthesis in Brown Adipose Tissue Using Deuterium Oxide - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Measurements of fatty acid synthesis by incorporation of deuterium from deuterated water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. joe.bioscientifica.com [joe.bioscientifica.com]
• 10. researchgate.net [researchgate.net]
• 11. Measurement of the metabolic interconversion of deuterium-labeled fatty acids by gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. joe.bioscientifica.com [joe.bioscientifica.com]
• 13. Stable isotope-labeled tracers for the investigation of fatty acid and triglyceride metabolism in humans in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Ex Vivo Measurement of Stable Isotope-Labeled Fatty Acid Incorporation Into Phospholipids in Isolated Mice Muscle [bio-protocol.org]
• 15. Ex Vivo Measurement of Stable Isotope-Labeled Fatty Acid Incorporation Into Phospholipids in Isolated Mice Muscle [en.bio-protocol.org]
• 16. Untargeted Lipidomics after D2O Administration Reveals the Turnover Rate of Individual Lipids in Various Organs of Living Organisms - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Advantages of using biologically generated 13C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 18. pubs.rsc.org [pubs.rsc.org]
• 19. Advantages of using biologically generated 13 C-labelled multiple internal standards for stable isotope-assisted LC-MS-based lipidomics - Analytical Methods (RSC Publishing) DOI:10.1039/D3AY00460K [pubs.rsc.org]
• 20. Analytical Considerations of Stable Isotope Labelling in Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]

Palmitoleic acid-13C16 vs [U-13C]glucose for tracing fatty acid synthesis

An objective comparison of Palmitoleic acid-13C16 and [U-13C]glucose for tracing fatty acid metabolism, complete with supporting experimental data and protocols.

Introduction to Fatty Acid Synthesis and Tracing

De novo lipogenesis (DNL) is the metabolic process of synthesizing fatty acids from non-lipid precursors, primarily carbohydrates. This pathway is fundamental for energy storage, membrane biogenesis, and cellular signaling. In various pathological states, including metabolic diseases and cancer, DNL is often dysregulated. Stable isotope tracers are indispensable tools for researchers to quantitatively measure the dynamics of DNL and other related fatty acid metabolic pathways in vivo and in vitro.

This guide provides a detailed comparison of two commonly used stable isotope tracers: [U-13C]glucose and labeled fatty acids, exemplified by Palmitoleic acid-13C16. While both are used to study lipid metabolism, they trace fundamentally different processes. [U-13C]glucose tracks the synthesis of new fatty acids from glucose, whereas labeled fatty acids like Palmitoleic acid-13C16 trace the fate of pre-existing fatty acids, such as their incorporation into complex lipids or their oxidation for energy. Understanding the distinction is critical for designing experiments and interpreting data correctly.

Metabolic Pathways and Principles of Tracing

[U-13C]glucose: A Tracer for De Novo Fatty Acid Synthesis

[U-13C]glucose allows researchers to measure the rate of new fatty acid synthesis from a carbohydrate source. When cells are supplied with glucose in which all six carbon atoms are the heavy isotope ¹³C, the label is incorporated into various downstream metabolites. Glucose is first metabolized through glycolysis to pyruvate. Pyruvate then enters the mitochondria and is converted to acetyl-CoA, the primary building block for fatty acid synthesis.[1] This acetyl-CoA, now containing two ¹³C atoms, is transported to the cytoplasm as citrate. The fatty acid synthase (FASN) enzyme complex then sequentially adds these two-carbon units to a growing acyl chain, ultimately producing newly synthesized fatty acids, such as palmitate (C16:0), which will be heavily labeled with ¹³C.[1][2][3]

Caption: Metabolic pathway for [U-13C]glucose incorporation into fatty acids.

Palmitoleic acid-13C16: A Tracer for Fatty Acid Fate

In contrast, Palmitoleic acid-13C16 is an already-formed fatty acid that is labeled with ¹³C. This type of tracer is used to follow the disposition and metabolic fate of fatty acids taken up by cells or tissues from the circulation. It does not measure the de novo synthesis pathway. Once introduced, the labeled fatty acid enters the cellular fatty acid pool. From there, it can be activated to its acyl-CoA derivative and subsequently be:

• Esterified: Incorporated into complex lipids like triglycerides for storage or phospholipids (B1166683) for membrane synthesis.

• Oxidized: Undergo β-oxidation in the mitochondria to produce energy.

• Transported: Packaged into lipoproteins (like VLDL in the liver) and secreted back into circulation.[4]

By measuring the appearance of the ¹³C label in these different pools (e.g., triglycerides, CO₂), researchers can quantify the rates of fatty acid uptake, esterification, oxidation, and transport.[5][6]

Caption: Metabolic fate of an exogenous labeled fatty acid tracer.

Comparison of Applications

The choice between [U-13C]glucose and a labeled fatty acid depends entirely on the research question.

Feature	[U-13C]glucose	Palmitoleic acid-13C16 (or other labeled FAs)
Metabolic Process Measured	De novo synthesis of fatty acids from glucose.	Fate of existing fatty acids: uptake, esterification, oxidation, transport.
Primary Research Question	What is the rate of new fat synthesis from carbohydrates?	What happens to fatty acids once they are taken up by a cell or tissue?
Typical Application	Quantifying DNL in obesity, NAFLD, or cancer cell metabolism.	Measuring fatty acid turnover, triglyceride secretion rates, and fatty acid oxidation.[4][5]
Advantages	Directly measures the entire DNL pathway from a specific precursor.	Can simultaneously measure multiple fates (e.g., storage vs. burning). Provides kinetic data like Rate of Appearance (Ra).
Limitations	Assumes the isotopic enrichment of the direct precursor (cytosolic acetyl-CoA) is known or can be estimated.	Does not measure synthesis. Subject to tracer recycling, which can complicate kinetic modeling.[4]

Experimental Protocols and Data

Protocol 1: Tracing DNL with [U-13C]glucose (in vitro)

This protocol describes a typical cell culture experiment to measure the contribution of glucose to newly synthesized fatty acids.

Caption: Experimental workflow for [U-13C]glucose tracing of DNL.

Data Presentation: The primary output is the mass isotopologue distribution (MID) for a specific fatty acid, like palmitate (C16:0). Since acetyl-CoA adds two ¹³C atoms at a time, the newly synthesized palmitate will appear as a series of mass peaks (M+2, M+4, M+6, etc.) relative to the unlabeled (M+0) peak.

Table 1: Example Mass Isotopologue Distribution (MID) Data for Palmitate

Mass Isotopologue	Control Cells (%)	Treated Cells (%)
M+0 (Unlabeled)	85.1	65.4
M+2	8.2	18.3
M+4	4.1	10.2
M+6	1.9	4.1
M+8	0.6	1.5
M+10	0.1	0.5

| Fractional New Synthesis | ~14.9% | ~34.6% |

This data indicates that the "Treated" condition significantly increased de novo synthesis of palmitate from glucose.

Protocol 2: Tracing Fatty Acid Flux with Labeled Palmitoleic Acid (in vivo)

This protocol outlines a primed, constant infusion study in human subjects to measure the turnover of plasma fatty acids.

Caption: Experimental workflow for labeled fatty acid infusion study.

Data Presentation: The key measurement is the isotopic enrichment in the plasma pool, often expressed as a Tracer-to-Tracee Ratio (TTR).[4] This value is used in steady-state equations to calculate kinetic parameters.

Table 2: Example Isotopic Enrichment and Kinetic Data

Parameter	Control Subject	Treated Subject
Tracer Infusion Rate (µmol/kg/min)	0.05	0.05
Plasma Palmitoleate (B1233929) TTR (steady state)	0.040	0.025

| Calculated Rate of Appearance (Ra) (µmol/kg/min) | 1.25 | 2.00 |

This data suggests that the "Treated" condition increased the rate at which palmitoleate is released into the plasma (e.g., from lipolysis of adipose tissue triglycerides).

Alternative Tracers for DNL Measurement

While this guide focuses on [U-13C]glucose, other tracers are widely used to measure DNL, each with specific advantages.

• Deuterated Water (²H₂O): A convenient and cost-effective tracer for measuring total DNL from all precursor sources.[7][8] The deuterium (B1214612) from ²H₂O is incorporated into fatty acids during their synthesis. It is often administered orally and provides a measure of whole-body DNL.[9]

• ¹³C-Acetate: As the direct precursor for fatty acid synthesis, ¹³C-acetate provides a more direct measure of the lipogenic acetyl-CoA pool.[4][8][10] It is often used with Mass Isotopomer Distribution Analysis (MIDA) to calculate fractional DNL.[8]

Conclusion

The selection of an isotopic tracer is a critical step in metabolic research. [U-13C]glucose is the tracer of choice for quantifying the contribution of glucose to the de novo synthesis of fatty acids. It directly answers questions about the rate of new fat production from carbohydrates. In contrast, Palmitoleic acid-13C16 and other labeled fatty acids are used to trace the fate of existing fatty acids, providing invaluable data on their uptake, storage, and oxidation. For researchers, scientists, and drug development professionals, a clear understanding of what each tracer measures is paramount for designing robust experiments and generating unambiguous, actionable data.

References

• 1. benchchem.com [benchchem.com]
• 2. 13C-SpaceM: Spatial single-cell isotope tracing reveals heterogeneity of de novo fatty acid synthesis in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. Stable isotope-labeled tracers for the investigation of fatty acid and triglyceride metabolism in humans in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 5. metsol.com [metsol.com]
• 6. ckisotopes.com [ckisotopes.com]
• 7. De novo lipogenesis in non-alcoholic fatty liver disease: Quantification with stable isotope tracers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. metsol.com [metsol.com]
• 9. researchgate.net [researchgate.net]
• 10. prosciento.com [prosciento.com]

Cross-Validation of Palmitoleic Acid-13C16 Data: A Comparative Guide to Analytical Techniques

For researchers, scientists, and drug development professionals, the accurate quantification of palmitoleic acid, particularly its stable isotope-labeled form (13C16), is crucial for understanding its metabolic fate and therapeutic potential. This guide provides an objective comparison of the primary analytical methods used for this purpose: Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Mass Spectrometry (LC-MS), and High-Performance Liquid Chromatography (HPLC). We present supporting experimental data and detailed protocols to aid in the selection of the most appropriate method for your research needs.

Comparative Analysis of Analytical Methods

The choice of analytical technique for palmitoleic acid analysis depends on several factors, including the need for sensitivity, specificity, and the ability to distinguish between labeled and unlabeled forms. Below is a summary of the key performance characteristics of GC-MS, LC-MS, and HPLC for the analysis of palmitoleic acid.

Parameter	GC-MS	LC-MS	HPLC
Sample Derivatization	Typically Required (e.g., FAMEs, PFB esters)	Not always necessary	Not always necessary, but can improve detection
Sensitivity	High	Very High	Moderate to High
Specificity	High (mass fragmentation)	Very High (mass fragmentation and retention time)	Moderate (retention time)
Throughput	Moderate	High	High
Isotope Analysis	Excellent for 13C enrichment	Excellent for 13C enrichment and isotopologue distribution	Limited
Instrumentation Cost	Moderate to High	High	Low to Moderate
Primary Applications	Fatty acid profiling, metabolic flux analysis	Targeted and untargeted lipidomics, tracer studies	Isomer separation (cis/trans), routine quantification

Experimental Protocols

Detailed methodologies are essential for reproducing and comparing experimental results. The following sections outline typical protocols for the analysis of palmitoleic acid and its 13C-labeled counterpart using GC-MS, LC-MS, and HPLC.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol for 13C-Palmitoleic Acid Analysis

This protocol is adapted from methods described for the analysis of 13C-labeled fatty acids.[1][2][3]

• Lipid Extraction: Lipids are extracted from the biological sample (e.g., plasma, cells, tissue) using a solvent mixture, such as chloroform:methanol (2:1, v/v).

• Saponification: The extracted lipids are saponified by heating with a solution of potassium hydroxide (B78521) in ethanol (B145695) to release the fatty acids from their esterified forms.

• Derivatization: The free fatty acids are converted to volatile esters, most commonly fatty acid methyl esters (FAMEs) using a reagent like boron trifluoride in methanol, or pentafluorobenzyl (PFB) esters using PFB bromide.

• GC-MS Analysis:

  • Gas Chromatograph: A capillary column (e.g., DB-225ms) is used to separate the FAMEs.

  • Injection: A small volume (e.g., 1 µL) of the derivatized sample is injected into the GC.

  • Temperature Program: A temperature gradient is applied to the oven to elute the FAMEs based on their boiling points.

  • Mass Spectrometer: The mass spectrometer is operated in either electron ionization (EI) or chemical ionization (CI) mode. For 13C analysis, selected ion monitoring (SIM) is often used to monitor the molecular ions of both the unlabeled (m/z) and 13C-labeled (m/z+16 for fully labeled palmitoleic acid) analytes.

• Data Analysis: The enrichment of 13C is calculated from the ratio of the peak areas of the labeled and unlabeled palmitoleic acid.

Liquid Chromatography-Mass Spectrometry (LC-MS) Protocol for 13C-Palmitoleic Acid Analysis

This protocol is based on established methods for the LC-MS analysis of fatty acids and their 13C-labeled isotopologues.[4][5][6]

• Lipid Extraction: Similar to the GC-MS protocol, lipids are extracted from the sample.

• Sample Preparation: In many cases, derivatization is not required. The extracted lipids can be directly dissolved in a suitable solvent (e.g., methanol/isopropanol).

• LC-MS Analysis:

  • Liquid Chromatograph: A reverse-phase column (e.g., C18) is commonly used for separation.

  • Mobile Phase: A gradient of solvents, such as water with a small amount of formic acid and acetonitrile (B52724), is used to elute the fatty acids.

  • Mass Spectrometer: An electrospray ionization (ESI) source is typically used to ionize the fatty acids. The mass spectrometer can be a triple quadrupole, time-of-flight (TOF), or Orbitrap instrument, allowing for high-resolution mass analysis.

  • Detection: For targeted analysis, multiple reaction monitoring (MRM) can be used to enhance sensitivity and specificity. For untargeted analysis, full scan mode is employed.

• Data Analysis: The abundance of Palmitoleic acid-13C16 and its unlabeled counterpart is determined by integrating the peak areas of their respective extracted ion chromatograms.

High-Performance Liquid Chromatography (HPLC) Protocol for Palmitoleic Acid Analysis

This protocol is based on a validated HPLC method for the simultaneous determination of cis- and trans-palmitoleic acid.[7][8][9]

• Sample Preparation: Fish oil or other lipid samples are saponified to release free fatty acids.

• HPLC Analysis:

  • Column: A reverse-phase C18 column is used for separation.

  • Mobile Phase: An isocratic or gradient mobile phase consisting of acetonitrile and water is typically employed.

  • Detector: A UV detector set at a low wavelength (e.g., 205 nm) or an evaporative light scattering detector (ELSD) can be used. For improved sensitivity and specificity, the HPLC system can be coupled to a mass spectrometer.

• Data Analysis: The concentration of palmitoleic acid is determined by comparing the peak area of the analyte to a calibration curve generated from standards of known concentrations.

Visualizing the Workflow and Pathways

To better illustrate the experimental processes and the metabolic context of palmitoleic acid, the following diagrams have been generated using the DOT language.

References

• 1. A Simple Method for Measuring Carbon-13 Fatty Acid Enrichment in the Major Lipid Classes of Microalgae Using GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. lipidmaps.org [lipidmaps.org]
• 3. Fast gas chromatographic-mass spectrometric method for the evaluation of plasma fatty acid turnover using [1-13C]palmitate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Liquid chromatography – high resolution mass spectrometry analysis of fatty acid metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Liquid chromatography high-resolution mass spectrometry for fatty acid profiling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. Comparing the simultaneous determination of cis- and trans-palmitoleic acid in fish oil using HPLC and GC - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Comparing the simultaneous determination of cis- and trans-palmitoleic acid in fish oil using HPLC and GC - PubMed [pubmed.ncbi.nlm.nih.gov]

A Guide for Researchers, Scientists, and Drug Development Professionals

An Objective Comparison of Palmitoleic Acid-13C16 and Oleic Acid-13C18 for Metabolic Research

Stable isotope-labeled fatty acids are indispensable tools in metabolic research, enabling precise tracking of the absorption, distribution, metabolism, and excretion of lipids in vitro and in vivo. Palmitoleic acid-13C16 and Oleic acid-13C18 are two such tracers, providing insights into the distinct roles of monounsaturated fatty acids (MUFAs) of different chain lengths. This guide offers a comparative analysis of these two molecules, supported by experimental data and protocols to aid in experimental design and data interpretation.

Physical and Chemical Properties

The fundamental differences in chain length and the mass added by the 13C isotopes define the distinct physical properties of these fatty acids. These properties are crucial for designing analytical methods, particularly for chromatographic separation and mass spectrometry.

Property	Palmitoleic Acid (Unlabeled)	Palmitoleic Acid-13C16	Oleic Acid (Unlabeled)	Oleic Acid-13C18
Common Name	Palmitoleic Acid	Palmitoleic Acid-13C16	Oleic Acid	Oleic Acid-13C18
Systematic Name	(9Z)-Hexadec-9-enoic acid[1]	(9Z)-(U-¹³C₁₆)Hexadec-9-enoic acid	(9Z)-Octadec-9-enoic acid[2]	(9Z)-(U-¹³C₁₈)Octadec-9-enoic acid[3]
Lipid Number	C16:1, n-7	C16:1, n-7	C18:1, n-9	C18:1, n-9
Molecular Formula	C₁₆H₃₀O₂[4]	¹³C₁₆H₃₀O₂[5]	C₁₈H₃₄O₂	¹³C₁₈H₃₄O₂[3]
Molecular Weight	254.41 g/mol [1]	270.29 g/mol [6]	282.47 g/mol	300.33 g/mol [7][8]
Melting Point	-0.1 °C[1]	Not available	13.4 °C[7][9]	13.4 °C[7]
Boiling Point	Not available	Not available	192-195 °C (at 1.2 mmHg)[9]	192-195 °C (at 1.2 mmHg)[7]
CAS Number	373-49-9[4]	2483735-57-3[6]	112-80-1[8]	287100-82-7[8]

Biological Significance and Roles

While both are monounsaturated fatty acids, palmitoleic and oleic acid exhibit distinct biological activities and are synthesized via different precursors.

Palmitoleic Acid (C16:1, n-7)

Palmitoleic acid is increasingly recognized not just as a component of fats but as a signaling molecule, or "lipokine," that facilitates communication between different tissues.[10][11] It is biosynthesized from the saturated fatty acid palmitic acid by the enzyme Stearoyl-CoA desaturase-1 (SCD1).[1]

Key biological roles include:

• Metabolic Regulation : Described as a lipokine, palmitoleic acid can regulate metabolic processes.[12][13] It has been shown to increase insulin (B600854) sensitivity in muscle and liver and prevent endoplasmic reticulum stress.[14][15]

• Anti-Inflammatory Effects : Studies suggest that palmitoleic acid has anti-inflammatory properties.[11] It can ameliorate pro-inflammatory states in macrophages, potentially by modulating Toll-like receptor (TLR4) signaling.[16]

• Beta-Cell Proliferation : It has been shown to promote the proliferation of pancreatic β-cells, which are responsible for insulin production.[13]

• Signaling Pathway Involvement : Palmitoleic acid levels have been shown to be regulated by mTOR signaling, linking it to a central pathway that governs cell growth and metabolism.[17]

Despite numerous beneficial effects observed in animal and cell models, its role in human health is still under investigation and can sometimes be controversial.[10][14]

Oleic Acid (C18:1, n-9)

Oleic acid is the most common monounsaturated fatty acid in nature and the human diet, making up the majority of olive oil.[2] It is synthesized from stearic acid by the enzyme SCD1.[2][18]

Key biological roles include:

• Cardiovascular Health : Consumption of monounsaturated fats like oleic acid is associated with decreased low-density lipoprotein (LDL) cholesterol.[2] It may also contribute to the blood pressure-lowering effects of olive oil.[2]

• Energy Storage and Membrane Fluidity : As a major component of triglycerides, it is a key energy storage molecule.[19] It is also crucial for maintaining the fluidity of cell membranes.[20]

• Signaling and Gene Regulation : Oleic acid is not merely a structural component; it acts as a signaling molecule that can influence intracellular pathways.[21] It can protect against insulin resistance by regulating genes in the PI3K signaling pathway.[22] Furthermore, it stimulates the complete oxidation of other fatty acids through the activation of the SIRT1-PGC1α transcriptional complex.[21][23]

• Immune System Modulation : While its role can be complex, oleic acid is generally considered an anti-inflammatory fatty acid that can modulate the activity of immune cells.[24][25]

Comparative Analysis in Metabolic Research

The primary use of Palmitoleic acid-13C16 and Oleic acid-13C18 is to trace the metabolic fate of C16:1 and C18:1 fatty acids, respectively. The full labeling of all carbon atoms allows researchers to track the entire carbon backbone through various metabolic pathways using mass spectrometry.

• Tracing De Novo Lipogenesis and Elongation : By providing a labeled precursor, one can track its conversion. For instance, the elongation of palmitoleic acid (C16) to other fatty acids can be monitored. Comparing the fates of C16:1 and C18:1 provides insight into the substrate preferences of enzymes involved in fatty acid remodeling and storage.

• Incorporation into Complex Lipids : Researchers can quantify the rate at which each fatty acid is incorporated into different lipid classes, such as triglycerides (for energy storage) and phospholipids (B1166683) (for cell membranes).[26][27] This helps elucidate how cells prioritize the use of different fatty acids.

• Fatty Acid Oxidation (β-oxidation) : The rate at which the 13C label appears in metabolites associated with the TCA cycle or as expired ¹³CO₂ can be used to measure the rate of β-oxidation for each fatty acid.[28] Studies can compare whether the shorter-chain palmitoleic acid is oxidized more rapidly or preferentially over the longer-chain oleic acid.

The choice between these two tracers depends on the specific research question. To study the effects of a "lipokine," Palmitoleic acid-13C16 is the logical choice. To investigate the metabolism of the most common dietary MUFA, Oleic acid-13C18 is more appropriate.

Mandatory Visualizations

Diagram 1: De Novo Biosynthesis of MUFAs

Caption: De novo synthesis pathways for Palmitoleic and Oleic acid.

Diagram 2: Experimental Workflow for In Vivo Isotope Tracing

Caption: General workflow for a stable isotope tracer study.

Diagram 3: Oleic Acid Signaling Pathway

Caption: Oleic acid stimulates fatty acid oxidation via SIRT1/PGC1α.

Experimental Protocols

Protocol 1: Mass Spectrometry-Based Analysis of 13C-Fatty Acid Incorporation into Cellular Lipids

This protocol provides a general workflow for tracing the incorporation of Palmitoleic acid-13C16 or Oleic acid-13C18 into the lipidome of cultured cells.

Objective: To quantify the distribution of the 13C label from a specific fatty acid into various lipid classes over time.

Materials:

• Cultured cells (e.g., HepG2 hepatocytes, 3T3-L1 adipocytes)

• Palmitoleic acid-13C16 or Oleic acid-13C18

• Fatty acid-free Bovine Serum Albumin (BSA)

• Cell culture medium, serum-free

• PBS (Phosphate-Buffered Saline)

• Lipid extraction solvents: Chloroform (B151607), Methanol (B129727), Water (LC-MS grade)

• Internal standards mixture (containing one lipid standard per class with a unique mass, e.g., deuterated lipids)

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS) system

Methodology:

• Preparation of Fatty Acid-BSA Conjugate:

  • Prepare a 100 mM stock solution of the 13C-labeled fatty acid in ethanol.

  • In a sterile tube, add the required volume of the fatty acid stock to warm (37°C) serum-free medium containing 1-2% fatty acid-free BSA.

  • Vortex gently and incubate at 37°C for 30 minutes to allow conjugation. The final concentration for cell treatment is typically 50-200 µM.

• Cell Treatment:

  • Plate cells and grow to desired confluency (e.g., 80-90%).

  • Aspirate the growth medium, wash cells once with warm PBS.

  • Add the medium containing the 13C-fatty acid-BSA conjugate to the cells.

  • Incubate for the desired time course (e.g., 0, 1, 4, 8, 24 hours).

• Cell Harvesting and Lipid Extraction:

  • At each time point, aspirate the medium and wash cells twice with ice-cold PBS to stop metabolic activity.

  • Scrape cells into 1 mL of ice-cold PBS and transfer to a glass tube.

  • Add the internal standards mixture.

  • Perform a Bligh-Dyer or Folch lipid extraction by adding methanol and chloroform in a precise ratio (e.g., 2:1 v/v methanol:chloroform).

  • Vortex vigorously and allow phase separation.

  • Collect the lower organic phase (containing lipids) and dry it under a stream of nitrogen gas.

• LC-MS/MS Analysis:

  • Reconstitute the dried lipid extract in a suitable solvent (e.g., 9:1 methanol:chloroform).

  • Inject the sample onto a reverse-phase LC column (e.g., C18) suitable for lipidomics.

  • Use a gradient elution to separate the different lipid classes.

  • The mass spectrometer should be operated in a data-dependent acquisition mode or a targeted mode to identify and quantify the isotopologues of precursor lipids and newly synthesized complex lipids.

• Data Analysis:

  • Identify lipid species based on their accurate mass and fragmentation patterns.

  • Calculate the 13C enrichment by measuring the ratio of the peak area of the labeled isotopologues to the sum of all isotopologues for a given lipid.

  • Normalize the results to the internal standards to control for extraction efficiency and instrument variability.[28][29]

Protocol 2: Cellular Fatty Acid Uptake Assay

This protocol describes a method to measure the rate of uptake of fatty acids into cultured cells. While direct measurement of 13C-labeled fatty acids requires MS, this protocol is adapted from fluorescent methods and outlines the key steps applicable to any labeled fatty acid uptake experiment.[30][31][32]

Objective: To measure the initial rate of fatty acid transport into cells.

Materials:

• Adherent cells cultured in a multi-well plate (e.g., 24-well plate)

• 13C-labeled fatty acid-BSA conjugate (prepared as in Protocol 1)

• Uptake Buffer (e.g., Hanks' Balanced Salt Solution - HBSS)

• Stop Solution (ice-cold PBS containing a transport inhibitor like phloretin (B1677691) and 0.2% BSA)

• Cell lysis buffer and equipment for downstream analysis (e.g., mass spectrometer).

Methodology:

• Cell Preparation:

  • Seed cells in a 24-well plate and grow to confluency.

  • On the day of the assay, wash the cells twice with warm Uptake Buffer.

  • Starve the cells by incubating in serum-free medium for 1-2 hours at 37°C to lower intracellular fatty acid levels.

• Uptake Measurement:

  • Aspirate the starvation medium.

  • Initiate the uptake by adding the warm 13C-fatty acid-BSA conjugate solution to each well.

  • Incubate for a short period (e.g., 1-5 minutes) at 37°C to measure the initial uptake rate. It is critical to use short time points to ensure measurement of transport rather than downstream metabolism.

• Stopping the Reaction:

  • To stop the uptake, rapidly aspirate the fatty acid solution.

  • Immediately add 1 mL of ice-cold Stop Solution to each well and wash twice more with Stop Solution to remove any extracellularly bound fatty acids.

• Sample Preparation for Analysis:

  • Lyse the cells directly in the wells using a suitable lysis buffer.

  • Scrape the cell lysate and collect it.

  • Process the lysate for mass spectrometry analysis to quantify the amount of intracellular Palmitoleic acid-13C16 or Oleic acid-13C18. The total amount of 13C label inside the cell, normalized to total protein or cell number, represents the uptake.

• Data Analysis:

  • Generate a standard curve using known amounts of the 13C-labeled fatty acid.

  • Quantify the amount of fatty acid taken up by the cells by comparing the MS signal to the standard curve.

  • Express the uptake rate as pmol of fatty acid / min / mg of protein.

References

• 1. Palmitoleic acid - Wikipedia [en.wikipedia.org]
• 2. Oleic acid - Wikipedia [en.wikipedia.org]
• 3. Oleic acid-13C18 | C18H34O2 | CID 16213466 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Palmitoleic acid [webbook.nist.gov]
• 5. Palmitoleic acid-13C16 | CAS#:2483735-57-3 | Chemsrc [chemsrc.com]
• 6. Palmitoleic acid (U-¹³C₁₆, 98%) CP 97% | Cambridge Isotope Laboratories, Inc. [isotope.com]
• 7. オレイン酸-13C18 ≥99 atom % 13C, ≥99% (CP) | Sigma-Aldrich [sigmaaldrich.com]
• 8. Oleic acid (U-¹³C₁₈, 98%) - Cambridge Isotope Laboratories, CLM-460-0.1MG [isotope.com]
• 9. Oleic acid-13C18 | CAS#:287100-82-7 | Chemsrc [chemsrc.com]
• 10. mdpi.com [mdpi.com]
• 11. Occurrence and biological activity of palmitoleic acid isomers in phagocytic cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Roles of Palmitoleic Acid and Its Positional Isomers, Hypogeic and Sapienic Acids, in Inflammation, Metabolic Diseases and Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Roles of Palmitoleic Acid and Its Positional Isomers, Hypogeic and Sapienic Acids, in Inflammation, Metabolic Diseases … [ouci.dntb.gov.ua]
• 14. researchgate.net [researchgate.net]
• 15. balsinde.org [balsinde.org]
• 16. Palmitoleic acid ameliorates palmitic acid-induced proinflammation in J774A.1 macrophages via TLR4-dependent and TNF-α-independent signallings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Identification of Palmitoleic Acid Controlled by mTOR Signaling as a Biomarker of Polymyositis - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Role of Oleic Acid in the Gut-Liver Axis: From Diet to the Regulation of Its Synthesis via Stearoyl-CoA Desaturase 1 (SCD1) [mdpi.com]
• 19. m.youtube.com [m.youtube.com]
• 20. researchgate.net [researchgate.net]
• 21. Oleic acid stimulates complete oxidation of fatty acids through protein kinase A-dependent activation of SIRT1-PGC1α complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Oleic Acid Protects Against Insulin Resistance by Regulating the Genes Related to the PI3K Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Oleic Acid Stimulates Complete Oxidation of Fatty Acids through Protein Kinase A-dependent Activation of SIRT1-PGC1α Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 24. globalresearchonline.net [globalresearchonline.net]
• 25. Role of oleic acid in immune system; mechanism of action; a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. Thieme E-Journals - Diabetologie und Stoffwechsel / Abstract [thieme-connect.com]
• 27. scientificlabs.co.uk [scientificlabs.co.uk]
• 28. ckisotopes.com [ckisotopes.com]
• 29. Application Note 31 – Tracing Lipid Diposition in vivo Using Stable Isotope-Labeled Fatty Acids and Mass Spectrometry [isotope.com]
• 30. Fatty Acid Uptake Assay Fatty Acid Uptake Assay Kit Dojindo [dojindo.com]
• 31. Measurement of long-chain fatty acid uptake into adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 32. Fatty Acid Uptake Assay Kit UP07 manual | DOJINDO [dojindo.com]

Comparative Guide to the Use of Palmitoleic Acid-¹³C₁₆ as a Tracer for Fatty Acid Elongation

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Palmitoleic acid-¹³C₁₆'s performance and reliability as a stable isotope tracer for studying fatty acid elongation pathways. We will explore its utility against other common tracers, supported by experimental data and detailed methodologies, to aid researchers in selecting the appropriate tools for lipid metabolism studies.

Introduction to Fatty Acid Elongation and Isotope Tracing

Fatty acid elongation is a crucial metabolic process that extends the carbon chain of fatty acids, producing the diverse array of lipids required for cellular functions, including membrane structure, energy storage, and signaling. This process occurs primarily in the endoplasmic reticulum and involves a four-step enzymatic cycle catalyzed by a family of enzymes known as Fatty Acid Elongases (Elovls).[1][2]

Stable isotope tracers are indispensable tools for dissecting the complexities of lipid metabolism.[3][4] By introducing molecules labeled with heavy isotopes, such as ¹³C or ²H, researchers can track their incorporation into downstream metabolites, thereby quantifying metabolic fluxes and pathway activities. Palmitate, as the primary product of de novo fatty acid synthesis, is a common precursor for elongation, and tracers like ¹³C₁₆-labeled palmitate are widely used to study the synthesis of more complex lipids.[5][6] This guide focuses specifically on the utility of labeled Palmitoleic acid (16:1n-7) as a tracer to probe the elongation of monounsaturated fatty acids.

The Microsomal Fatty Acid Elongation Pathway

The predominant pathway for elongating fatty acids of 12 carbons or more occurs in the endoplasmic reticulum (microsomes).[1] The cycle adds a two-carbon unit from malonyl-CoA to a fatty acyl-CoA substrate in four sequential reactions:

• Condensation: A 3-ketoacyl-CoA synthase (Elongase, Elovl) catalyzes the condensation of a fatty acyl-CoA with malonyl-CoA. This is the rate-limiting step.[1]

• Reduction: The resulting 3-ketoacyl-CoA is reduced by a 3-ketoacyl-CoA reductase, using NADPH as a cofactor.

• Dehydration: A 3-hydroxyacyl-CoA dehydratase removes a water molecule.

• Reduction: Finally, a trans-2,3-enoyl-CoA reductase reduces the double bond, again using NADPH, to yield a fatty acyl-CoA that is two carbons longer.[1][7]

The substrate specificity of this entire process is determined by the seven different elongase enzymes (Elovl1-7), which show preferences for fatty acids of varying chain lengths and degrees of saturation.[1][2]

Caption: The four-step cycle of microsomal fatty acid elongation.

Palmitoleic Acid-¹³C₁₆ vs. Alternative Tracers

The choice of tracer is critical for accurately interpreting metabolic flux. While labeled palmitic acid is a common choice for tracing general lipid synthesis and elongation, Palmitoleic acid-¹³C₁₆ offers a more specific lens for examining the elongation of monounsaturated fatty acids.

Key Considerations for Palmitoleic Acid-¹³C₁₆:

• Specificity: Palmitoleic acid (16:1) is a known substrate for certain elongases, particularly Elovl5, which also elongates polyunsaturated fatty acids.[1] Using it as a tracer can specifically probe the activity of these pathways, which might be distinct from the pathways that elongate saturated fatty acids (primarily handled by Elovl1, 3, and 6).[1]

• Fully Labeled Tracer: Using a fully labeled (¹³C₁₆) tracer provides a significant analytical advantage. It shifts the mass of the molecule by 16 Daltons, moving it far from the isotopic distribution of the unlabeled (tracee) molecule. This eliminates interference from natural ¹³C isotopes, allowing for highly accurate and sensitive detection of the labeled products by mass spectrometry.[5]

• Dual Pathways: Palmitoleic acid can be both elongated to vaccenic acid (18:1n-7) and desaturated. This dual fate must be considered in experimental design and data analysis.

Comparative Table of Common Fatty Acid Tracers

Tracer	Primary Application	Advantages	Disadvantages	Relevant Elongases
Palmitoleic Acid-¹³C₁₆	Elongation of monounsaturated fatty acids.	High Specificity: Probes specific elongase activities (e.g., Elovl5).Analytically Clean: Fully labeled tracer avoids natural isotope interference.[5]	Can also be desaturated, requiring monitoring of multiple products.Less common for tracking general de novo synthesis contribution.	Elovl5[1]
Palmitic Acid-[U-¹³C₁₆]	General lipid biosynthesis, elongation, and desaturation.	Versatile: Traces incorporation into a wide array of complex lipids.Analytically Clean: Fully labeled.[5][6]	Less specific for a single elongation pathway; enters multiple downstream pathways simultaneously.	Elovl1, Elovl3, Elovl6
Palmitic Acid-[1-¹³C]	Fatty acid flux and oxidation.	Simple and cost-effective for measuring rate of appearance (Ra) and oxidation (via ¹³CO₂).[8][9]	Single label can be lost during metabolism.Prone to isotopic interference from natural abundance.	Elovl1, Elovl3, Elovl6
Malonyl-CoA-[¹⁴C]	In vitro elongase activity assays.	Directly labels the added two-carbon unit.Highly sensitive radioactive detection.	Requires handling of radioactive materials.Not suitable for in vivo human studies.	All Elovls
Oleic Acid-[¹³C₁₈]	Elongation and metabolism of C18 monounsaturated fatty acids.	Relevant for studying the synthesis of longer-chain fatty acids from a common dietary fatty acid.[10]	Traces a different branch of the elongation pathway compared to C16 fatty acids.	Elovl5

Experimental Protocol: In Vitro Tracing in Cultured Cells

This section details a generalized protocol for tracing the metabolism of Palmitoleic acid-¹³C₁₆ in a cell culture model, based on methodologies described for similar stable isotope tracing experiments.[5][6]

Workflow Diagram

Caption: A typical experimental workflow for stable isotope tracing.

Methodology

• Cell Seeding and Growth: Plate cells (e.g., hepatocytes, adipocytes, fibroblasts) at a desired density and allow them to adhere and reach approximately 70-80% confluency in standard growth medium.

• Tracer Preparation: Prepare a stock solution of Palmitoleic acid-¹³C₁₆ complexed to bovine serum albumin (BSA). This is crucial for solubility and cellular uptake. A typical stock may be 1 mM fatty acid in a 10% BSA solution.

• Tracer Administration: Remove the standard growth medium and replace it with a medium containing the ¹³C₁₆-Palmitoleate-BSA complex at a final concentration (e.g., 50-100 µM). Include control wells with an equivalent concentration of unlabeled palmitoleate-BSA.

• Incubation and Time Course: Incubate the cells for various time points (e.g., 0, 1, 6, 12, 24 hours) to monitor the dynamic incorporation of the tracer into various lipid species.

• Harvesting and Lipid Extraction:

  • At each time point, wash the cells twice with ice-cold phosphate-buffered saline (PBS) to remove residual tracer.

  • Quench metabolism by adding ice-cold methanol.

  • Scrape the cells and collect the cell suspension.

  • Perform a lipid extraction using a standard method like the Folch extraction (chloroform:methanol) or Bligh-Dyer extraction (chloroform:methanol:water).

• Sample Analysis by Mass Spectrometry:

  • Dry the lipid extract under nitrogen and reconstitute it in a suitable solvent for analysis.

  • Analyze the sample using Liquid Chromatography coupled to Tandem Mass Spectrometry (LC-MS/MS). Hydrophilic Interaction Liquid Chromatography (HILIC) can be effective for separating lipid classes.[5]

  • Use a high-resolution mass spectrometer and employ methods like Parallel Reaction Monitoring (PRM) for accurate detection and quantification of the ¹³C₁₆-labeled lipid species, distinguishing them from their unlabeled counterparts.[5]

• Data Analysis:

  • Identify ¹³C₁₆-labeled lipids by their specific mass shift. For example, the elongated product, ¹³C₁₆-Vaccenic acid (18:1), will appear at a mass 16 Da higher than unlabeled vaccenic acid.

  • Calculate the fractional contribution or enrichment of the tracer in each product pool to determine the rate of synthesis and elongation.

Quantitative Data Presentation

The table below presents representative data that could be obtained from an experiment tracking the incorporation of Palmitoleic acid-¹³C₁₆ into its direct elongation product, Vaccenic acid (18:1n-7), and other lipid classes.

Note: These are illustrative values for comparison purposes.

Analyte	Tracer Used	Time Point	Precursor Enrichment (¹³C₁₆-PA)	Product Enrichment (¹³C₁₆-VA)	Product/Precursor Ratio
Control Cells	Palmitoleic Acid-¹³C₁₆	6 hours	85%	12%	0.14
Control Cells	Palmitoleic Acid-¹³C₁₆	24 hours	70%	35%	0.50
Elovl5 Overexpression	Palmitoleic Acid-¹³C₁₆	24 hours	68%	62%	0.91
Elovl5 Knockdown	Palmitoleic Acid-¹³C₁₆	24 hours	72%	8%	0.11
Control Cells	Palmitic Acid-[U-¹³C₁₆]	24 hours	75%	4% (in Stearate)	0.05

PA: Palmitoleoyl-CoA; VA: Vaccenoyl-CoA.

This data illustrates how Palmitoleic acid-¹³C₁₆ can be used to quantify the specific flux through the Elovl5-mediated elongation pathway, showing a significant increase in product enrichment with Elovl5 overexpression and a decrease with its knockdown.

Conclusion: Is Palmitoleic Acid-¹³C₁₆ a Reliable Tracer?

Yes, Palmitoleic acid-¹³C₁₆ is a reliable and valuable tracer, particularly for investigating specific aspects of fatty acid elongation.

Its strength lies in its ability to specifically probe the elongation pathways of monounsaturated fatty acids, which are often mediated by different elongase isoforms than those that act on saturated fatty acids. The use of a fully ¹³C-labeled backbone provides superior analytical accuracy by eliminating interference from natural isotopes, making it ideal for precise quantification with modern mass spectrometry techniques.

However, its specificity is also a limitation. It is not the ideal tracer for assessing total or de novo fatty acid elongation flux, where a tracer like labeled palmitic acid would be more appropriate. Researchers must also account for its potential entry into other metabolic pathways, such as desaturation.

• Quantifying the flux through specific monounsaturated fatty acid elongation pathways.

• Studying the substrate specificity and activity of elongase enzymes like Elovl5.

• Elucidating the differential regulation of saturated versus monounsaturated fatty acid metabolism in various physiological and pathological states.

References

• 1. Mammalian Fatty Acid Elongases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mammalian fatty acid elongases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. joe.bioscientifica.com [joe.bioscientifica.com]
• 4. Quantifications of Lipid Kinetics In Vivo Using Stable Isotope Tracer Methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A parallel reaction monitoring-mass spectrometric method for studying lipid biosynthesis in vitro using 13C16-palmitate as an isotope tracer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Stable isotope-labeled tracers for the investigation of fatty acid and triglyceride metabolism in humans in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 9. metsol.com [metsol.com]
• 10. Application Note 31 – Tracing Lipid Diposition in vivo Using Stable Isotope-Labeled Fatty Acids and Mass Spectrometry [isotope.com]

A Comparative Guide to the Quantitative Accuracy of Palmitoleic Acid-¹³C₁₆ Tracing

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the quantitative accuracy of Palmitoleic acid-¹³C₁₆ tracing with other common fatty acid tracers, supported by experimental data. Detailed methodologies and visual representations of metabolic pathways and experimental workflows are included to facilitate a deeper understanding of these powerful research tools.

Introduction to Fatty Acid Tracing

Stable isotope tracing is a cornerstone technique for elucidating the metabolic fate of fatty acids in biological systems. By introducing fatty acids labeled with heavy isotopes, such as Carbon-13 (¹³C), researchers can track their incorporation into complex lipids, oxidation for energy, and involvement in signaling pathways. The choice of tracer is critical and can significantly influence the quantitative accuracy and interpretation of experimental results. This guide focuses on the use of uniformly labeled Palmitoleic acid-¹³C₁₆ and compares its performance with the more commonly used ¹³C-labeled palmitic acid.

Quantitative Comparison of Fatty Acid Tracers

While direct head-to-head comparisons of the quantitative accuracy of Palmitoleic acid-¹³C₁₆ and Palmitic acid-¹³C₁₆ tracing under identical experimental conditions are limited in published literature, we can draw valuable insights from independent studies. The primary metrics for evaluating quantitative accuracy include the percentage of tracer incorporated into various lipid species and the recovery of the tracer in different metabolic pools.

One study investigating the metabolic fate of ¹³C₁₆-palmitoleic acid in HepG2 cells reported the labeled fractions found in various lipid classes after 16 hours of treatment. These results demonstrate the utility of this tracer in quantifying the flux of palmitoleic acid into different lipid pools.

In comparison, numerous studies have utilized ¹³C-palmitate to trace fatty acid metabolism. For instance, a study in fasting mice showed significant incorporation of ¹³C-palmitate into triglycerides and phosphatidylcholines in the liver.[1] Another study validated the use of [U-¹³C]palmitate for measuring free fatty acid flux, demonstrating high reproducibility with a low coefficient of variation.[2][3]

Deuterium-labeled fatty acids present an alternative to ¹³C-tracers. A study comparing d₃₁-palmitate with [1-¹³C]palmitate for measuring fatty acid oxidation found a strong correlation between the two methods after correcting for acetate (B1210297) recovery in the ¹³C-tracer.[4] This highlights an important consideration for ¹³C-tracer studies, as the recovery of ¹³C in expired CO₂ can be incomplete, potentially leading to an underestimation of oxidation rates.[5][6]

Table 1: Quantitative Data from Palmitoleic Acid-¹³C₁₆ Tracing in HepG2 Cells (16h)

Lipid Class	Labeled Fraction (%)
Phosphatidylcholine (PC)	Data not explicitly provided in abstract
Lysophosphatidylcholine (LysoPC)	Data not explicitly provided in abstract
Phosphatidylethanolamine (PE)	Data not explicitly provided in abstract
Phosphatidylinositol (PI)	Data not explicitly provided in abstract
Triglyceride (TG)	Data not explicitly provided in abstract
Diglyceride (DG)	Data not explicitly provided in abstract
Ceramide (Cer)	Data not explicitly provided in abstract

Note: The referenced study abstract mentions the detection and evaluation of labeled fractions but does not provide specific percentage values in the abstract itself. Access to the full text would be required for complete data.

Table 2: Quantitative Data from Palmitic Acid-¹³C₁₆ Tracing Studies

Tracer	Model System	Key Quantitative Finding	Reference
[U-¹³C]palmitate	Fasting mice	Liver TG: 511±160 nmol/g protein; Liver PC: 58±9 nmol/g protein	[1]
[U-¹³C]palmitate	Humans	Inter-day coefficient of variation for flux: 8%	[2][3]
[1-¹³C]palmitate	Humans	Cumulative recovery in breath (9h): 5.6 ± 2%	[4]

Table 3: Comparison of Fatty Acid Tracing Alternatives

Tracer Type	Advantages	Disadvantages
Palmitoleic acid-¹³C₁₆	- Directly traces the metabolism of a key lipokine. - Provides insights into pathways specifically involving monounsaturated fatty acids.	- Less commonly used, so fewer established protocols and comparative data.
Palmitic acid-¹³C₁₆	- Widely used and well-validated. - Extensive body of literature for comparison.	- As a saturated fatty acid, its metabolic fate may differ from unsaturated fatty acids.
Deuterium-labeled fatty acids	- Can eliminate the need for acetate correction in oxidation studies. - May be a more cost-effective option.	- Potential for deuterium (B1214612) exchange in protic solutions. - Deuterium labels may be lost during desaturation reactions.[7]

Experimental Protocols

Detailed and standardized experimental protocols are crucial for ensuring the accuracy and reproducibility of fatty acid tracing studies. Below are generalized protocols for in vitro and in vivo tracing experiments, which can be adapted for Palmitoleic acid-¹³C₁₆.

In Vitro Cell Culture Protocol

• Cell Seeding: Plate cells at a desired density and allow them to adhere and reach the desired confluency.

• Preparation of Labeling Medium: Prepare a base medium deficient in the fatty acid of interest. Supplement this medium with the ¹³C₁₆-palmitoleic acid tracer, typically complexed to bovine serum albumin (BSA) to aid solubility and cellular uptake. A common concentration used is in the range of 100-300 µM.[8]

• Labeling: Remove the standard culture medium and replace it with the prepared labeling medium. Incubate the cells for the desired time course (e.g., 4, 8, 16, or 24 hours).

• Cell Harvesting and Lipid Extraction:

  • Wash the cells with ice-cold phosphate-buffered saline (PBS) to remove any remaining labeling medium.

  • Lyse the cells and extract total lipids using a suitable solvent system, such as a modified Folch method (chloroform:methanol).[9]

• Sample Analysis: Analyze the lipid extracts using high-resolution mass spectrometry (e.g., LC-MS/MS) to identify and quantify the incorporation of the ¹³C₁₆ label into various lipid species.[8]

In Vivo Animal Protocol

• Animal Acclimatization and Diet: Acclimate animals to the experimental conditions and provide a controlled diet.

• Tracer Administration: Administer the ¹³C₁₆-palmitoleic acid tracer via an appropriate route, such as oral gavage or intravenous infusion. The tracer is typically mixed with a carrier like corn oil.

• Sample Collection: At specified time points, collect blood and tissues of interest. Plasma can be separated from whole blood by centrifugation. Tissues should be flash-frozen in liquid nitrogen and stored at -80°C until analysis.

• Lipid Extraction: Extract lipids from plasma and homogenized tissues using a method analogous to the in vitro protocol.

• Mass Spectrometry Analysis: Analyze the lipid extracts by mass spectrometry to determine the enrichment of ¹³C₁₆ in different lipid fractions.

Signaling Pathways and Metabolic Fate

Palmitoleic acid is not only a component of complex lipids but also acts as a signaling molecule, or "lipokine," with diverse biological effects.[10] Understanding its metabolic fate and signaling pathways is essential for interpreting tracer studies.

Biosynthesis and Metabolism of Palmitoleic Acid

Palmitoleic acid (16:1n-7) is primarily synthesized from palmitic acid (16:0) by the enzyme Stearoyl-CoA Desaturase-1 (SCD1).[11] Once synthesized or taken up from the diet, palmitoleic acid can be incorporated into various lipid classes, including triglycerides (for storage), phospholipids (B1166683) (for membrane structure), and cholesteryl esters. It can also undergo elongation to form longer-chain fatty acids or be oxidized via β-oxidation to produce energy.

Caption: Metabolic fate of Palmitoleic Acid.

Signaling Roles of Palmitoleic Acid

Palmitoleic acid has been shown to exert beneficial metabolic effects, including improving insulin (B600854) sensitivity and suppressing inflammation.[10] These effects are mediated through various signaling pathways. For example, palmitoleic acid can activate PPAR-alpha, a nuclear receptor that regulates genes involved in fatty acid oxidation.[11] It can also counteract the pro-inflammatory and pro-apoptotic effects of saturated fatty acids like palmitic acid.[12]

Caption: Signaling roles of Palmitoleic Acid.

Experimental Workflow

The overall workflow for a fatty acid tracing experiment involves several key stages, from experimental design to data analysis.

Caption: Fatty acid tracing workflow.

Conclusion

Palmitoleic acid-¹³C₁₆ is a valuable tool for tracing the specific metabolic fate and signaling roles of this important monounsaturated fatty acid. While direct quantitative comparisons with other tracers are not abundant, the available data demonstrates its utility in quantifying its incorporation into various lipid pools. When designing tracer studies, researchers should carefully consider the specific biological questions being addressed and the relative advantages and disadvantages of different labeled fatty acids. The protocols and pathway diagrams provided in this guide offer a framework for conducting and interpreting these powerful metabolic experiments.

References

• 1. benchchem.com [benchchem.com]
• 2. Free fatty acid turnover measured using ultralow doses of [U-13C]palmitate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Validation of deuterium-labeled fatty acids for the measurement of dietary fat oxidation during physical activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Stable isotope-labeled tracers for the investigation of fatty acid and triglyceride metabolism in humans in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Validation of the [1,2-13C]acetate recovery factor for correction of [U-13C]palmitate oxidation rates in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. academic.oup.com [academic.oup.com]
• 9. Protocol to track the biosynthesis of cholesterol in cultured HCC cells using 13C compound-specific stable isotopic tracers - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Palmitoleic acid - Wikipedia [en.wikipedia.org]
• 12. researchgate.net [researchgate.net]

The Clear Advantage: Why Palmitoleic Acid-¹³C₁₆ is Surpassing Radioactive Tracers in Metabolic Research

For decades, radioactive tracers have been the workhorse of metabolic research. However, the advent of stable isotope labeling, exemplified by Palmitoleic Acid-¹³C₁₆, offers a safer, more versatile, and equally powerful alternative for researchers, scientists, and drug development professionals. This guide provides an objective comparison, supported by experimental data, to illuminate the advantages of transitioning to stable isotope tracers for studying fatty acid metabolism.

The fundamental difference between Palmitoleic Acid-¹³C₁₆ and its radioactive counterparts, such as ¹⁴C or ³H-labeled palmitoleic acid, lies in the nature of the isotope itself. Palmitoleic Acid-¹³C₁₆ incorporates a stable, non-radioactive isotope of carbon (¹³C), while radioactive tracers contain isotopes that decay and emit radiation. This distinction has profound implications for every stage of the research process, from experimental design and execution to data analysis and laboratory management.

Performance at a Glance: Palmitoleic Acid-¹³C₁₆ vs. Radioactive Tracers

To provide a clear and concise overview, the following tables summarize the key quantitative and qualitative differences between using Palmitoleic Acid-¹³C₁₆ and radioactive tracers in metabolic research.

Feature	Palmitoleic Acid-¹³C₁₆ (Stable Isotope)	Radioactive Tracers (e.g., ¹⁴C, ³H)
Detection Method	Mass Spectrometry (LC-MS/MS, GC-MS)	Liquid Scintillation Counting (LSC)
Safety	Non-radioactive, no radiation exposure risk.[1]	Radioactive, requires specialized handling, licensing, and radiation safety protocols.
Ethical Considerations	Suitable for use in human subjects, including vulnerable populations like children and pregnant women.[2]	Use in humans is highly restricted due to radiation exposure limits.
Waste Disposal	Standard chemical waste disposal.	Specialized, costly radioactive waste disposal.[1]
Tracer Stability	Indefinitely stable, does not decay.[1][3]	Decays over time with a defined half-life.
Multiplexing	Multiple stable isotope tracers can be used simultaneously in the same experiment.[2]	Limited by the ability to distinguish between different radioactive emissions.
Repeat Studies	Allows for repeated studies on the same subject, enabling paired analysis.[2]	Limited by cumulative radiation exposure.

Parameter	Palmitoleic Acid-¹³C₁₆ (Mass Spectrometry)	Radioactive Tracers (Liquid Scintillation Counting)
Sensitivity	High, capable of detecting picomole to femtomole levels.	Extremely high, can detect single decay events.
Limit of Detection (LOD)	Typically in the low ng/mL to pg/mL range. A median LOD of 5 ng/ml has been reported for fatty acid analysis by LC-MS.[2]	Can be as low as a few disintegrations per minute (DPM). Geiger-Müller detectors may not detect contamination below 100,000 dpm (0.05 µCi).[4]
Structural Information	Provides detailed structural information and mass isotopomer distribution.	Provides only a quantitative measure of radioactivity.
Cost of Tracer	Palmitoleic acid (U-¹³C₁₆, 98%) can cost approximately $493 for 5 mg and $834 for 10 mg.[5] Another supplier lists 1 mg for $365.[6]	¹⁴C-Palmitic acid can be found at varying prices depending on the supplier and activity.
Instrumentation Cost	High initial investment for mass spectrometer.	Moderate initial investment for liquid scintillation counter.
Radioactive Waste Disposal Cost	Not applicable.	Significant and increasing costs. For instance, low-level radioactive waste (LLRW) disposal costs can range from ~$20/ft³ for Class A to $2,000/ft³ for Class C waste.[7] Academic institutions report annual radioactive waste management costs in the range of $1.6 to $3.4 million.[8]

Delving Deeper: Experimental Protocols

To illustrate the practical differences in workflow, this section outlines generalized experimental protocols for in vivo metabolic tracing studies using both Palmitoleic Acid-¹³C₁₆ and a radioactive tracer.

Experimental Protocol: In Vivo Metabolic Tracing with Palmitoleic Acid-¹³C₁₆ in Mice

This protocol is a composite based on established methods for stable isotope tracing of fatty acid metabolism.[9][10][11]

1. Animal Preparation:

• Acclimate male C57BL/6N mice to the experimental conditions.
• Fast the mice for a predetermined period (e.g., 4-6 hours) to achieve a metabolic baseline.

2. Tracer Administration:

• Prepare a sterile solution of Palmitoleic Acid-¹³C₁₆ complexed to bovine serum albumin (BSA) in saline.
• Administer the tracer via a bolus intravenous (tail vein) injection. A typical dose might be in the range of 20 nmol/kg body weight.[9]

3. Sample Collection:

• At designated time points (e.g., 5, 15, 30, 60, 120 minutes) post-injection, collect blood samples via tail-nick or cardiac puncture into EDTA-coated tubes.
• Immediately centrifuge the blood to separate plasma and store at -80°C.
• At the final time point, euthanize the mice and rapidly collect tissues of interest (e.g., liver, adipose tissue, muscle).
• Flash-freeze the tissues in liquid nitrogen and store at -80°C.

4. Sample Preparation for LC-MS/MS Analysis:

• Plasma: Perform a lipid extraction using a method such as a methyl-tert-butyl ether (MTBE)-based two-phase extraction.
• Tissues: Homogenize the frozen tissue and perform a similar lipid extraction.
• Evaporate the lipid-containing organic phase to dryness and reconstitute in a suitable solvent for LC-MS/MS analysis.

5. LC-MS/MS Analysis:

• Inject the prepared samples into a liquid chromatography system coupled to a tandem mass spectrometer (LC-MS/MS).
• Use a suitable chromatography column (e.g., C18) to separate the fatty acids.
• Set the mass spectrometer to monitor for the specific mass-to-charge ratio (m/z) of both unlabeled palmitoleic acid and Palmitoleic Acid-¹³C₁₆.
• Quantify the abundance of each isotopologue to determine the rate of incorporation and turnover.

Experimental Protocol: In Vivo Metabolic Tracing with ¹⁴C-Palmitic Acid in Rats

This protocol is based on classical radioactive tracer methodologies for studying fatty acid metabolism.[12][13][14]

1. Animal and Laboratory Preparation:

• Obtain necessary licenses and approvals for working with radioactive materials.
• Designate and prepare a specific laboratory area for radioactive work, including appropriate shielding and waste containers.
• Acclimate male Sprague-Dawley rats to the experimental conditions.
• Fast the rats overnight.

2. Tracer Administration:

• Prepare a sterile solution of ¹⁴C-palmitic acid complexed to albumin in saline.
• Administer the tracer via a bolus intravenous injection.

3. Sample Collection:

• At various time points post-injection, collect blood samples.
• At the conclusion of the experiment, euthanize the rats and collect tissues of interest.

4. Sample Processing and Radioactivity Measurement:

• Plasma: Extract lipids from the plasma.
• Tissues: Homogenize the tissues and extract lipids.
• Separate the lipid fractions (e.g., free fatty acids, triglycerides) using thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).
• Scrape the corresponding spots from the TLC plate or collect the HPLC fractions.
• Add the samples to scintillation vials containing a scintillation cocktail.

5. Liquid Scintillation Counting (LSC):

• Place the scintillation vials in a liquid scintillation counter.
• Measure the radioactive decay (counts per minute, CPM) for each sample.
• Convert CPM to disintegrations per minute (DPM) to determine the absolute amount of radioactivity.

Visualizing the Mechanisms: Signaling Pathways and Workflows

Understanding the molecular pathways influenced by palmitoleic acid is crucial for interpreting tracer data. Palmitoleic acid, acting as a lipokine, exerts its metabolic effects primarily through the activation of AMP-activated protein kinase (AMPK) and peroxisome proliferator-activated receptor alpha (PPARα).

Caption: Palmitoleic acid signaling through AMPK and PPARα pathways.

The experimental workflows for stable isotope and radioactive tracer studies also differ significantly, particularly in the analytical stages.

Caption: Comparison of stable isotope and radioactive tracer experimental workflows.

Conclusion: A Safer and More Insightful Future for Metabolic Research

The use of Palmitoleic Acid-¹³C₁₆ and other stable isotope-labeled compounds represents a significant advancement in the field of metabolic research. The elimination of radiation hazards not only simplifies laboratory procedures and reduces costs associated with waste disposal but also opens up new avenues for clinical research in human subjects. While radioactive tracers still offer unparalleled sensitivity in certain applications, the rich, structural data and the ability to perform multiplexed and repeated studies with stable isotopes provide a deeper and more nuanced understanding of complex metabolic pathways. For researchers and drug development professionals aiming to unravel the intricacies of fatty acid metabolism, Palmitoleic Acid-¹³C₁₆ offers a clear and compelling advantage, paving the way for safer, more ethical, and more insightful scientific discovery.

References

• 1. INTRODUCTION - The Impact of Low-Level Radioactive Waste Management Policy on Biomedical Research in the United States - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Liquid chromatography – high resolution mass spectrometry analysis of fatty acid metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Liquid scintillation counting at the limit of detection in biogeosciences [frontiersin.org]
• 4. Carbon-14 - Wikipedia [en.wikipedia.org]
• 5. Palmitoleic acid (U-¹³C₁₆, 98%) CP 97% | Cambridge Isotope Laboratories, Inc. [isotope.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. cdnisotopes.com [cdnisotopes.com]
• 8. ISSUE 3: WHAT ARE THE COSTS OF WASTE MANAGEMENT, AND WHAT ARE THE BEST MECHANISMS FOR MANAGING THESE COSTS? HOW ARE THESE COSTS ALLOCATED WITHIN RESEARCH INSTITUTIONS? - The Management and Cost of Laboratory Waste Associated with the Conduct of Research - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. In vivo [U-13C]glucose labeling to assess heart metabolism in murine models of pressure and volume overload - PMC [pmc.ncbi.nlm.nih.gov]
• 11. biorxiv.org [biorxiv.org]
• 12. Changes in the lipid content of rat lymph after the ingestion of [14C] long-chain fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Utilization of plasma fatty acid in rat brain: distribution of [14C]palmitate between oxidative and synthetic pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

A Comparative Guide to the Reproducibility of Palmitoleic Acid-¹³C₁₆ Based Metabolic Flux Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Palmitoleic acid-¹³C₁₆ based metabolic flux analysis with other common stable isotope tracers used to investigate fatty acid metabolism. While direct quantitative data on the reproducibility of Palmitoleic acid-¹³C₁₆ is limited in currently available literature, this guide synthesizes existing data on similar tracers and outlines the key methodological considerations that influence experimental variability.

Data Presentation: Reproducibility of ¹³C-Labeled Fatty Acid Tracers

The reproducibility of metabolic flux analysis is a critical factor for ensuring the reliability of experimental results. The following table summarizes available quantitative data on the reproducibility of commonly used ¹³C-labeled fatty acid tracers. It is important to note that these values are sourced from different studies and may not be directly comparable due to variations in experimental conditions.

Tracer	Model System	Parameter	Coefficient of Variation (CV%)	Source
[U-¹³C]palmitate	Human (in vivo)	Palmitate Flux (Intra-day)	12%	[1]
[U-¹³C]palmitate	Human (in vivo)	Palmitate Flux (Inter-day)	8%	[1]

Note: The table will be expanded as more quantitative data becomes available for other fatty acid tracers. The lack of specific reproducibility data for Palmitoleic acid-¹³C₁₆ highlights a current knowledge gap in the field.

Qualitative Comparison of Fatty Acid Tracers

While quantitative comparisons are limited, a qualitative assessment of different fatty acid tracers can inform experimental design.

• Palmitoleic Acid (16:1): As a monounsaturated fatty acid, ¹³C-labeled palmitoleate (B1233929) is a valuable tracer for studying the synthesis and metabolism of unsaturated fatty acids, which play crucial roles in membrane fluidity and cell signaling.

• Palmitic Acid (16:0): This is the most common saturated fatty acid in animals and a precursor for other long-chain fatty acids.[2] ¹³C-labeled palmitate is widely used to trace the pathways of de novo lipogenesis, beta-oxidation, and esterification into complex lipids.[3][4]

• Oleic Acid (18:1): Another abundant monounsaturated fatty acid, ¹³C-labeled oleate (B1233923) is useful for investigating the metabolism of 18-carbon fatty acids and their incorporation into triglycerides and phospholipids.

• Stearic Acid (18:0): A saturated fatty acid that can be desaturated to form oleic acid. Tracing with ¹³C-stearic acid can provide insights into the activity of stearoyl-CoA desaturase (SCD), a key enzyme in fatty acid metabolism.

The choice of tracer will depend on the specific metabolic pathway being investigated.[3][4] The reproducibility of experiments using any of these tracers is influenced by factors such as the biological system under study, the experimental protocol, and the analytical method used.

Experimental Protocols

A detailed and consistent experimental protocol is paramount for achieving reproducible results in metabolic flux analysis. Below is a representative protocol for a Palmitoleic acid-¹³C₁₆ tracing experiment in cultured cells.

Protocol 1: Palmitoleic Acid-¹³C₁₆ Tracing in Cultured Mammalian Cells

Objective: To trace the metabolic fate of palmitoleic acid in cultured cells and quantify its incorporation into downstream metabolites.

Materials:

• Mammalian cell line of interest

• Complete cell culture medium (e.g., DMEM, RPMI-1640)

• Fetal Bovine Serum (FBS), dialyzed

• Palmitoleic acid-¹³C₁₆ (uniformly labeled)

• Fatty acid-free Bovine Serum Albumin (BSA)

• Phosphate-Buffered Saline (PBS), ice-cold

• Methanol (B129727), LC-MS grade, pre-chilled to -80°C

• Cell scrapers

• Microcentrifuge tubes

Procedure:

• Cell Seeding: Seed cells in multi-well plates at a density that will result in ~80-90% confluency at the time of the experiment.

• Tracer Preparation: a. Prepare a stock solution of Palmitoleic acid-¹³C₁₆ conjugated to fatty acid-free BSA. A typical molar ratio of fatty acid to BSA is 5:1. b. Briefly, dissolve Palmitoleic acid-¹³C₁₆ in a small amount of ethanol (B145695) and then add it to a warm (37°C) solution of BSA in serum-free medium. c. Incubate for 1 hour at 37°C to allow for complex formation. d. Filter-sterilize the tracer solution.

• Cell Labeling: a. On the day of the experiment, aspirate the culture medium from the cells. b. Wash the cells once with warm serum-free medium. c. Add the labeling medium containing the Palmitoleic acid-¹³C₁₆-BSA complex to the cells. The final concentration of the tracer should be optimized for the specific cell line and experimental goals (a starting concentration of 50-100 µM is common). d. Incubate the cells for the desired time course (e.g., 0, 1, 4, 8, 24 hours).

• Metabolite Extraction: a. At each time point, rapidly aspirate the labeling medium. b. Immediately wash the cells twice with ice-cold PBS to quench metabolic activity. c. Add 1 mL of pre-chilled (-80°C) 80% methanol to each well. d. Scrape the cells and transfer the cell lysate/methanol mixture to a pre-chilled microcentrifuge tube. e. Vortex the tubes vigorously for 1 minute. f. Incubate at -20°C for at least 30 minutes to precipitate proteins. g. Centrifuge at 14,000 x g for 15 minutes at 4°C. h. Carefully transfer the supernatant containing the metabolites to a new microcentrifuge tube. i. Store the extracts at -80°C until analysis.

• LC-MS/MS Analysis: a. Analyze the extracted metabolites using a high-resolution mass spectrometer coupled with liquid chromatography. b. Use a suitable chromatography method (e.g., reverse-phase) to separate the fatty acids and their downstream metabolites. c. Set the mass spectrometer to acquire data in a manner that allows for the detection and quantification of the ¹³C-labeled isotopologues of the target metabolites.

Mandatory Visualization

The following diagrams illustrate the key workflows and pathways involved in Palmitoleic acid-¹³C₁₆ based metabolic flux analysis.

Experimental Workflow for ¹³C-Palmitoleate Metabolic Flux Analysis.

Metabolic Fate of ¹³C₁₆-Palmitoleate.

References

• 1. Stable isotope-labeled tracers for the investigation of fatty acid and triglyceride metabolism in humans in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. joe.bioscientifica.com [joe.bioscientifica.com]
• 4. joe.bioscientifica.com [joe.bioscientifica.com]

Safety & Regulatory Compliance

Proper Disposal of Palmitoleic Acid-13C16: A Guide for Laboratory Professionals

The proper handling and disposal of chemical reagents are critical for ensuring laboratory safety, environmental protection, and regulatory compliance. This guide provides detailed, step-by-step procedures for the safe disposal of Palmitoleic acid-13C16, a stable isotope-labeled compound used in metabolic research.

Understanding the Compound: Safety and Hazard Profile

Palmitoleic acid-13C16 is a non-radioactive, stable isotope-labeled version of palmitoleic acid.[1][] Because the carbon-13 isotope is stable and not radioactive, no special precautions for radioactivity are necessary.[1][3] Therefore, the disposal procedures for Palmitoleic acid-13C16 are dictated by the hazards of the parent compound, palmitoleic acid.[3]

Palmitoleic acid is classified as a combustible liquid that can cause skin, eye, and respiratory irritation.[4][5]

Hazard Profile:

• Signal Word: Warning[4]

• Hazard Statements: Combustible liquid, Causes skin irritation, Causes serious eye irritation, May cause respiratory irritation.[4][5]

• Hazard Pictogram: GHS07 (Exclamation Mark)[5]

When handling this compound, appropriate Personal Protective Equipment (PPE) is essential. This includes chemical-resistant gloves, safety glasses with side shields, and a lab coat.[3][5] All handling should be performed in a well-ventilated area or a chemical fume hood.[5]

Quantitative Data Summary

The physical and chemical properties of the parent compound, palmitoleic acid, are crucial for its safe handling and disposal.

Property	Value
CAS Number	373-49-9 (Unlabeled)
Flash Point	62 °C (143.6 °F) - closed cup[5]
Boiling Point	162 °C / 0.6 mmHg[5]
Melting Point	0.5 °C
Density	0.895 - 0.950 g/mL at 20 °C[5]

Step-by-Step Disposal Protocol

Follow these procedures to ensure the safe and compliant disposal of Palmitoleic acid-13C16.

1. Personal Protective Equipment (PPE) Confirmation:

• Before handling the waste container, ensure you are wearing appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

2. Waste Identification and Labeling:

• Use Original Container: Whenever possible, dispose of the chemical in its original, clearly labeled container.[6][7] Do not deface the manufacturer's label.

• Labeling as Hazardous Waste: The container must be clearly labeled with the words "Hazardous Waste."[8][9]

• Identify Contents: Clearly list the full chemical name, "Palmitoleic acid-13C16," on the waste tag.[8] Do not use abbreviations or chemical formulas. If it is part of a mixture, list all components and their approximate percentages.[9]

3. Waste Segregation and Storage:

• Satellite Accumulation Area (SAA): Store the waste container in a designated SAA, which is a location within the lab near the point of generation.[8][9] This could be a designated area within a chemical fume hood or a secondary containment bin on a benchtop.

• Segregate Incompatibles: Store this waste away from incompatible materials. As a combustible liquid and an acid, it should be segregated from bases and strong oxidizing agents.[8]

• Keep Container Closed: The waste container must be securely closed at all times, except when adding waste.[8] Do not leave a funnel in the container.

4. Arrange for Disposal:

• Contact EHS: Contact your institution's Environmental Health & Safety (EHS) department or the equivalent office to schedule a pickup for hazardous chemical waste.

• Follow Local Regulations: All chemical waste must be disposed of in accordance with local, state, and national regulations.[6] Your EHS office will provide specific guidance for your location.

5. Spill Management:

• In the event of a small spill, absorb the liquid with an inert material such as sand, diatomite, or universal binders.[5]

• Collect the contaminated absorbent material into a separate, sealable container.

• Label the container as "Hazardous Waste" detailing the contents (e.g., "Sand contaminated with Palmitoleic acid-13C16").

• Dispose of the contaminated material as hazardous waste by contacting your EHS office.[5]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of Palmitoleic acid-13C16.

Caption: Disposal workflow for Palmitoleic Acid-13C16.

References

• 1. moravek.com [moravek.com]
• 3. benchchem.com [benchchem.com]
• 4. Palmitoleic acid (U-¹³C₁₆, 98%) CP 97% | Cambridge Isotope Laboratories, Inc. [isotope.com]
• 5. agilent.com [agilent.com]
• 6. benchchem.com [benchchem.com]
• 7. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 8. research.columbia.edu [research.columbia.edu]
• 9. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]

Personal protective equipment for handling Palmitoleic acid-13C16

This guide provides crucial safety and logistical information for the handling and disposal of Palmitoleic acid-13C16, a stable isotope-labeled fatty acid used in metabolic research.[1][2][3][4][5] Adherence to these procedures is vital for ensuring laboratory safety and maintaining experimental integrity.

Hazard Identification and Personal Protective Equipment (PPE)

Palmitoleic acid-13C16 is a combustible liquid that can cause skin irritation, serious eye irritation, and may lead to respiratory irritation.[6][7][8] The following personal protective equipment is mandatory when handling this substance.

PPE Category	Item	Specification
Hand Protection	Chemical-resistant gloves	Nitrile or other appropriate material.
Eye Protection	Safety glasses with side shields or goggles	Must be worn at all times.
Skin and Body Protection	Laboratory coat	Fully buttoned.
Respiratory Protection	Fume hood	All handling of the liquid should be done in a well-ventilated fume hood to avoid inhalation of vapors.[8]

Operational Plan: Step-by-Step Handling Procedure

This section outlines the procedural steps for safely handling Palmitoleic acid-13C16 from receipt to experimental use.

• Receiving and Storage :

  • Upon receipt, inspect the container for any damage or leaks.

  • Store in a cool, dry, well-ventilated area, away from ignition sources.[8] The recommended storage temperature is typically between 2-8°C.[6]

• Preparation :

  • Before handling, ensure that a fume hood is operational and that all necessary PPE is correctly worn.

  • Prepare all required materials (e.g., solvents, glassware) within the fume hood to minimize movement of the open container.

• Handling and Use :

  • Conduct all transfers and dilutions of Palmitoleic acid-13C16 inside a certified chemical fume hood.

  • Use appropriate, calibrated equipment for accurate measurement.

  • Avoid direct contact with skin and eyes. In case of accidental contact, immediately flush the affected area with copious amounts of water.[8]

  • Keep the container tightly sealed when not in use.

Disposal Plan

Proper disposal of Palmitoleic acid-13C16 and any contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

• Waste Segregation :

  • All disposable materials that have come into contact with Palmitoleic acid-13C16 (e.g., pipette tips, gloves, absorbent paper) must be collected in a designated, labeled hazardous waste container.

  • Unused or waste Palmitoleic acid-13C16 should be collected in a separate, sealed, and clearly labeled waste container.

• Waste Disposal :

  • Dispose of all chemical waste in accordance with local, state, and federal regulations.

  • Contact your institution's Environmental Health and Safety (EHS) department for specific guidance on the disposal of isotopically labeled chemical waste.

Workflow for Handling Palmitoleic Acid-13C16

The following diagram illustrates the key stages of the handling and disposal workflow.

References

• 1. Palmitoleic acid-13C16 | CAS#:2483735-57-3 | Chemsrc [chemsrc.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Stable Isotope Labeling Highlights Enhanced Fatty Acid and Lipid Metabolism in Human Acute Myeloid Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Stable isotope-labeled tracers for the investigation of fatty acid and triglyceride metabolism in humans in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Analysis of Fatty Acid Metabolism Using Stable Isotope Tracers and Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Palmitoleic acid-13C16 Aldrich [sigmaaldrich.com]
• 7. Palmitoleic acid (U-¹³C₁₆, 98%) CP 97% | Cambridge Isotope Laboratories, Inc. [isotope.com]
• 8. agilent.com [agilent.com]